5-Acetyl-1,3-dimethylbarbituric Acid

• CAS: 58713-03-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

Abstract: This document provides an in-depth technical guide for the synthesis of 5-Acetyl-1,3-dimethylbarbituric acid, a key intermediate in medicinal chemistry and organic synthesis. The guide details the synthesis of the precursor, 1,3-dimethylbarbituric acid, through established methodologies and the subsequent acetylation to yield the final product. We will explore the underlying chemical principles, provide step-by-step experimental protocols, and discuss the significance of this compound in contemporary drug discovery and development. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences industries.

Introduction and Significance

5-Acetyl-1,3-dimethylbarbituric acid (IUPAC Name: 5-acetyl-1,3-dimethyl-1,3-diazinane-2,4,6-trione) is a derivative of barbituric acid, a foundational structure in medicinal chemistry.[1] While barbituric acid itself is not pharmacologically active, its derivatives have been developed as a wide range of therapeutics, including sedatives and anticonvulsants.[2][3] The title compound is distinguished by an acetyl group at the C-5 position and methyl groups at the N-1 and N-3 positions.[1] This unique substitution pattern makes it a valuable building block for synthesizing more complex, biologically active molecules and serves as a precursor for various bioactive compounds.[1] Its applications range from being an intermediate in the preparation of complex organic molecules to its use in research focused on drug design and development.[1]

The core of its reactivity lies in the active methylene group (C-5), positioned between two carbonyl groups, which imparts significant acidity and allows for a variety of chemical transformations, including acylation and condensation reactions.[1][4]

Physicochemical Properties

A summary of the key physicochemical properties of the target compound is presented below.

Property	Value	Source(s)
CAS Number	58713-03-4	[1][5]
IUPAC Name	5-acetyl-1,3-dimethyl-1,3-diazinane-2,4,6-trione	[1]
Molecular Formula	C₈H₁₀N₂O₄	[1][6]
Molecular Weight	198.18 g/mol	[1][6]
Melting Point	99 °C	[5]
Boiling Point	305.7 °C at 760 mmHg	[5][7]
Density	1.327 g/cm³	[5][7]
SMILES	CC(=O)C1C(=O)N(C(=O)N(C1=O)C)C	[1]

Overall Synthesis Strategy

The synthesis of 5-Acetyl-1,3-dimethylbarbituric acid is a two-stage process. The first stage involves the preparation of the core heterocyclic structure, 1,3-dimethylbarbituric acid. The second stage is the targeted functionalization of this precursor via acetylation at the C-5 position.

Figure 1: Overall two-stage synthesis workflow.

Stage 1: Synthesis of 1,3-Dimethylbarbituric Acid

The precursor, 1,3-dimethylbarbituric acid (CAS 769-42-6), is a critical starting material.[4] It is synthesized via the condensation of 1,3-dimethylurea with a malonic acid equivalent. Two primary, effective methods are prevalent in the literature, differing in the choice of the malonic acid source and reaction conditions.

Method A: From Malonic Acid

This approach involves a direct condensation reaction between 1,3-dimethylurea and malonic acid, typically using acetic anhydride as both a reagent and a solvent, which facilitates the necessary dehydration.[4][8]

Causality and Rationale:

• Acetic Acid: Serves as a solvent to dissolve the reactants at a moderately elevated temperature (60-70 °C).[8]

• Acetic Anhydride: This is the key dehydrating agent. The condensation of an amine (from urea) and a carboxylic acid to form an amide bond releases water. Acetic anhydride reacts with this water, driving the equilibrium towards the product and preventing hydrolysis of the reactants or product. It also facilitates the cyclization.

• Elevated Temperature (90 °C): Provides the necessary activation energy for the condensation and cyclization reactions to proceed at a reasonable rate.[8]

• Acidic Workup: The final reflux in hydrochloric acid ensures the complete cyclization and hydrolysis of any remaining intermediates or anhydride species, leading to the pure barbiturate product.[8]

Method B: From Malonic Ester

This method, often found in patent literature, utilizes a malonic ester (e.g., diethyl malonate or dimethyl malonate) and a strong base catalyst.[9][10] This is a variation of the classic malonic ester synthesis.

Causality and Rationale:

• Malonic Ester: Using an ester instead of the free acid avoids complications with the acidic protons of the carboxylic acid groups, allowing for a base-catalyzed mechanism.[3]

• Base Catalyst (Sodium Ethylate): A strong base like sodium ethylate (or another sodium alkoxide) is required to deprotonate the 1,3-dimethylurea, making it a more potent nucleophile to attack the electrophilic carbonyl carbons of the malonic ester.

• Solvent System (n-butanol/toluene): This solvent mixture allows for heating to the required reaction temperatures (100-120 °C) to facilitate the reaction.[9][10]

• Acidification: After the reaction, the resulting salt is dissolved in water and the solution is acidified with hydrochloric acid to a pH of 1-2. This protonates the barbiturate salt, causing the neutral 1,3-dimethylbarbituric acid to precipitate out of the aqueous solution.[9][10]

Comparison of Precursor Synthesis Routes

Feature	Method A (Malonic Acid)	Method B (Malonic Ester)
Primary Reagents	1,3-Dimethylurea, Malonic Acid, Acetic Anhydride	1,3-Dimethylurea, Diethyl Malonate, Sodium Ethylate
Key Condition	Dehydration via Acetic Anhydride	Base-catalyzed condensation
Temperature	~90 °C	100 - 120 °C
Workup	Distillation, Acid Reflux, Crystallization	Filtration, Acidification, Recrystallization
Reported Yield	~70-80% (based on typical lab yields)	~75-76%
Advantages	Avoids use of strong, moisture-sensitive bases.	High yield, potentially more scalable.
Disadvantages	Requires handling large volumes of acetic anhydride and acid.	Requires strict anhydrous conditions due to the base catalyst.
Source(s)	[4][8]	[9][10]

Detailed Experimental Protocol: Method A

This protocol is adapted from established laboratory procedures.[8]

• Reaction Setup: In a suitable reaction vessel equipped with a stirrer and condenser, dissolve 276 g (3.14 mol) of 1,3-dimethylurea and 376 g (3.62 mol) of malonic acid in 600 mL of glacial acetic acid. Warm the mixture to 60-70 °C to facilitate dissolution.

• Reagent Addition: To the resulting solution, carefully add 1250 mL of acetic anhydride.

• Reaction: Gradually raise the temperature of the reaction mixture to 90 °C and maintain stirring for 6 hours.

• Initial Workup: Allow the mixture to cool to room temperature overnight. Remove the glacial acetic acid and excess acetic anhydride via distillation under reduced pressure.

• Crystallization & Hydrolysis: While the residue is still hot, pour it into 500 mL of ethanol. Collect the deposited crystals by filtration. Transfer the collected crystals to a flask and add a mixture of 380 mL of concentrated hydrochloric acid and 400 mL of water. Reflux this suspension for 2 hours.

• Final Isolation: Cool the mixture in an ice bath for at least 6 hours. Collect the purified crystals of 1,3-dimethylbarbituric acid by filtration and wash with a small amount of cold ethanol. Dry the product thoroughly.

Stage 2: Acetylation of 1,3-Dimethylbarbituric Acid

The conversion of 1,3-dimethylbarbituric acid to the final product is achieved through an acylation reaction. The most common and efficient method employs acetic anhydride as the acetylating agent.[1]

Reaction Mechanism and Rationale

The C-5 position of the 1,3-dimethylbarbituric acid ring is flanked by two electron-withdrawing carbonyl groups. This electronic environment makes the methylene protons at C-5 unusually acidic.

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. Barbituric acid - Wikipedia [en.wikipedia.org]
• 4. 1,3-Dimethylbarbituric acid (≥99.0% (T)) - Amerigo Scientific [amerigoscientific.com]
• 5. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 6. scbt.com [scbt.com]
• 7. echemi.com [echemi.com]
• 8. prepchem.com [prepchem.com]
• 9. CN101190898B - Preparation method for 1.3-dimethylbarbituric acid - Google Patents [patents.google.com]
• 10. CN101190898A - Preparation method for 1.3-dimethylbarbituric acid - Google Patents [patents.google.com]

5-Acetyl-1,3-dimethylbarbituric Acid chemical properties

An In-depth Technical Guide to the Chemical Properties of 5-Acetyl-1,3-dimethylbarbituric Acid

Authored by: Gemini, Senior Application Scientist

Introduction

5-Acetyl-1,3-dimethylbarbituric acid is a synthetically versatile derivative of barbituric acid, a foundational six-membered heterocyclic compound.[1] Distinguished by an acetyl group at the 5-position and methyl groups at the 1 and 3 positions, this molecule serves as a high-impact building block in medicinal chemistry and organic synthesis.[1] Its chemical formula is C₈H₁₀N₂O₄.[1] The presence of the N,N'-dimethyl substitution prevents the keto-enol tautomerism common in unsubstituted barbituric acids, thereby locking the molecule in the tri-keto form and defining the reactivity of the C5 position. This structural feature, combined with the reactive acetyl group, makes it a valuable precursor for the synthesis of a wide array of more complex heterocyclic systems and bioactive compounds.[1][2] This guide provides an in-depth exploration of its chemical properties, synthesis, reactivity, and applications for professionals in research and drug development.

Core Physicochemical and Structural Properties

The fundamental properties of 5-Acetyl-1,3-dimethylbarbituric acid are summarized below. These data are critical for its handling, characterization, and application in synthetic chemistry.

Property	Value	Source(s)
CAS Number	58713-03-4	[1][3][][5]
IUPAC Name	5-acetyl-1,3-dimethyl-1,3-diazinane-2,4,6-trione	[1]
Molecular Formula	C₈H₁₀N₂O₄	[1][6]
Molecular Weight	198.18 g/mol	[1][6]
Appearance	White to light yellow crystalline powder	[5]
Melting Point	99 °C	[3]
Boiling Point	305.7 °C at 760 mmHg	[3]
Density	1.327 g/cm³	[3]
SMILES	CC(=O)C1C(=O)N(C(=O)N(C1=O)C)C	[1][]
InChI	InChI=1S/C8H10N2O4/c1-4(11)5-6(12)9(2)8(14)10(3)7(5)13/h5H,1-3H3	[1][]
InChI Key	OWMWKCXXKFMEPC-UHFFFAOYSA-N	[1][]

Synthesis and Mechanism

The primary route for preparing 5-Acetyl-1,3-dimethylbarbituric acid is through the acetylation of its precursor, 1,3-dimethylbarbituric acid. This reaction leverages the acidity of the methylene protons at the C5 position, which are flanked by two carbonyl groups, making them susceptible to deprotonation and subsequent electrophilic attack.

Causality in Synthetic Choice

The use of acetic anhydride is a common and efficient method for this transformation.[1] The reaction is typically performed under basic conditions (e.g., with sodium bicarbonate) to deprotonate the active methylene group of 1,3-dimethylbarbituric acid, forming a nucleophilic enolate. This enolate then readily attacks the electrophilic carbonyl carbon of acetic anhydride, leading to the formation of the C-C bond and yielding the desired acetylated product with high efficiency.[1]

Protocol: Acetylation of 1,3-Dimethylbarbituric Acid

• Preparation: Suspend 1,3-dimethylbarbituric acid in water.

• Deprotonation: Add sodium bicarbonate portion-wise to the suspension while stirring to generate the nucleophilic enolate.

• Acetylation: Slowly add acetic anhydride to the reaction mixture.

• Reaction: Continue stirring at room temperature until the reaction is complete (monitoring by TLC is recommended).

• Isolation: The product often precipitates from the reaction mixture. It can be collected by filtration, washed with cold water, and dried.

• Purification: If necessary, the crude product can be recrystallized from a suitable solvent like ethanol to achieve higher purity.

This workflow is visualized in the diagram below.

Caption: Synthesis workflow for 5-Acetyl-1,3-dimethylbarbituric Acid.

Chemical Reactivity and Synthetic Utility

The reactivity of 5-Acetyl-1,3-dimethylbarbituric acid is dominated by the electrophilic nature of its acetyl carbonyl group and the potential for the entire acetyl moiety to act as a leaving group or participate in cyclization reactions. This makes it a cornerstone intermediate for synthesizing a variety of heterocyclic compounds.

Condensation Reactions

The most prominent reaction pathway involves the condensation of the acetyl group's carbonyl with primary amines, hydrazines, and other nucleophiles.

• Formation of Hydrazones: It readily reacts with hydrazine derivatives to form hydrazones.[7] These reactions are often catalyzed by a few drops of glacial acetic acid in a solvent like ethanol.[7] The resulting hydrazone-oxime ligands are valuable in coordination chemistry and for the synthesis of novel bioactive agents.[7]

• Formation of Schiff Bases: Condensation with amino acids or other primary amines leads to the formation of Schiff bases, which are crucial intermediates in the synthesis of biologically active molecules.[1]

Synthesis of Fused Heterocyclic Systems

5-Acetyl-1,3-dimethylbarbituric acid is a key starting material for building fused ring systems, particularly those of pharmaceutical interest.

• Pyrimido[4,5-d]pyrimidines: This scaffold is of significant interest for its potential antitumor, neuroprotective, and antioxidant properties.[8][9] The synthesis often involves a multi-step sequence where the acetyl group is first transformed, followed by a hydrazine-induced cyclization to form the second pyrimidine ring.[9]

Coordination Chemistry

The oxygen atoms of the barbiturate ring and the acetyl group can act as ligands, allowing the molecule to form stable complexes with metal ions. A copper (II) complex has been synthesized and characterized, revealing a penta-coordinated copper ion in a distorted square-pyramidal geometry.[7] Such metal complexes are investigated for their unique structural properties and potential catalytic or biological activities.

The diagram below illustrates the key reactive sites and the resulting products.

Caption: Key reaction pathways of 5-Acetyl-1,3-dimethylbarbituric Acid.

Spectroscopic and Structural Characterization

Definitive identification and structural elucidation of 5-Acetyl-1,3-dimethylbarbituric acid and its derivatives rely on a combination of modern spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to:

    • A singlet for the three protons of the acetyl group (-C(=O)CH₃).

    • Two singlets for the two non-equivalent N-methyl groups (-NCH₃). The chemical environment for these can differ slightly depending on molecular conformation and solvent.

    • A singlet for the methine proton at the C5 position (-CH-).

  • ¹³C NMR: The carbon NMR spectrum provides confirmation of the carbon skeleton, with characteristic peaks for the three distinct carbonyl carbons of the pyrimidine ring, the acetyl carbonyl carbon, the C5 carbon, and the methyl carbons.[7]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum is characterized by strong absorption bands corresponding to the C=O stretching vibrations of the three carbonyl groups in the ring and the acetyl group. Other significant bands include C-N stretching and C-H stretching and bending vibrations.

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound (198.18 g/mol ).[6] High-resolution mass spectrometry (HRMS) is often used to confirm the elemental composition of synthesized derivatives with high accuracy.[8]

• Single Crystal X-ray Diffraction: This technique provides unambiguous proof of the three-dimensional structure. Studies on derivatives and complexes of 5-acetyl-1,3-dimethylbarbituric acid have confirmed its molecular geometry and revealed how intermolecular forces, such as C-H···O and O-H···O hydrogen bonds, dictate the crystal packing to form 3D supramolecular architectures.[7]

Applications in Drug Discovery and Materials Science

The synthetic accessibility and versatile reactivity of 5-Acetyl-1,3-dimethylbarbituric acid make it a valuable scaffold in several scientific domains.

• Pharmaceuticals and Medicinal Chemistry: It is a key precursor for synthesizing compounds with a broad spectrum of biological activities.[1] Barbituric acid derivatives have been investigated as potential anticancer, antioxidant, antityrosinase, and antimutagenic agents.[7][10] Specifically, derivatives of 5-acetyl-1,3-dimethylbarbituric acid have been explored as PARP1 inhibitors for cancer therapy and as neuroprotective agents for diseases like Alzheimer's.[8][10]

• Organic Synthesis: It serves as a foundational building block for creating complex molecular architectures, particularly fused heterocyclic systems like pyrimido[4,5-d]pyrimidines, which are themselves important pharmacophores.[1][9][11]

• Materials Science: Recent research has shown that derivatives of 1,3-dimethylbarbituric acid can exhibit photomechanical responses.[12] Upon irradiation, these molecular crystals can undergo [2+2] photocycloaddition reactions, leading to physical effects like bending or bursting, which opens avenues for their use in photoactuators and smart materials.[12]

Conclusion

5-Acetyl-1,3-dimethylbarbituric acid is more than a simple derivative; it is a powerful and versatile chemical tool. Its well-defined structure, predictable reactivity, and synthetic accessibility provide researchers, particularly in drug development and organic synthesis, with a reliable platform for molecular innovation. From the rational design of novel PARP1 inhibitors and neuroprotective agents to the creation of advanced photoresponsive materials, the applications of this compound continue to expand. The foundational chemical properties detailed in this guide underscore its significance and provide the technical basis for its continued use in advancing chemical and biomedical science.

References

• ResearchGate. (n.d.). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones | Request PDF.
• Smolecule. (n.d.). Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4.
• MDPI. (2024). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications.
• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4.
• BOC Sciences. (n.d.). CAS 58713-03-4 5-Acetyl-1,3-dimethylbarbituric.
• TCI EUROPE N.V. (n.d.). 5-Acetyl-1,3-dimethylbarbituric Acid 58713-03-4.
• Google Patents. (n.d.). CN101190898B - Preparation method for 1.3-dimethylbarbituric acid.
• NIST. (n.d.). 1,3-Dimethylbarbituric acid. NIST WebBook.
• Sigma-Aldrich. (n.d.). 1,3-Dimethylbarbituric acid >= 99.0 T 769-42-6.
• PrepChem.com. (n.d.). Synthesis of 1,3-dimethylbarbituric acid.
• Santa Cruz Biotechnology. (n.d.). 5-Acetyl-1,3-dimethylbarbituric Acid | CAS 58713-03-4 | SCBT.
• ChemicalBook. (2023). 5-Acetyl-1,3-dimethylbarbituric | 58713-03-4.
• Semantic Scholar. (n.d.). Synthesis of Some New Pyrimidine and Pyrimido[4,5-d]pyrimidine Derivatives.
• MDPI. (2024). Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties.
• ChemicalBook. (n.d.). 1,3-Dimethylbarbituric acid(769-42-6) 1H NMR spectrum.
• SpectraBase. (n.d.). 1,3-Dimethylbarbituric acid - Optional[1H NMR] - Spectrum.
• NIH. (n.d.). Preparation of tetrasubstituted pyrimido[4,5-d]pyrimidine diones. PMC.
• ResearchGate. (2019). (PDF) Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives.
• ResearchGate. (n.d.). 1 H NMR spectrum of one diastereomer (B) from among of 5d-8d and the....
• Bentham Science. (2025). Recent Developments in the Synthesis, Reactions, and Biological Activities of Pyrimido[4,5-c] Isoquinolines from Pyrimidine Derivatives (Part II).
• RSC Publishing. (n.d.). Distinct photomechanical responses of two new 1,3-dimethylbarbituric acid derivative crystals. CrystEngComm.
• PubMed. (2020). Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors.
• NIH. (n.d.). Dimethylbarbituric acid | C6H8N2O3 | CID 69860. PubChem.
• Ottokemi. (n.d.). 1,3-Dimethylbarbituric acid, 98% 769-42-6 India.
• NIST. (n.d.). Barbituric acid. NIST WebBook.

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 5. 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 | TCI EUROPE N.V. [tcichemicals.com]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Preparation of tetrasubstituted pyrimido[4,5-d]pyrimidine diones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Distinct photomechanical responses of two new 1,3-dimethylbarbituric acid derivative crystals - CrystEngComm (RSC Publishing) [pubs.rsc.org]

structure elucidation of 5-Acetyl-1,3-dimethylbarbituric Acid

An In-Depth Technical Guide to the Structure Elucidation of 5-Acetyl-1,3-dimethylbarbituric Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically-grounded walkthrough for the complete . Designed for researchers and drug development professionals, this document moves beyond a simple recitation of methods to detail the underlying scientific rationale, creating a self-validating workflow that ensures confidence in the final structural assignment.

Introduction: The Analytical Challenge

5-Acetyl-1,3-dimethylbarbituric acid is a derivative of barbituric acid, a core scaffold in medicinal chemistry.[1][2] Its molecular formula is C₈H₁₀N₂O₄.[1][3] The presence of multiple carbonyl groups, N-methyl substituents, and an acetyl group presents a distinct analytical puzzle.[1] Accurate structure elucidation is paramount, as the precise arrangement of these functional groups dictates the molecule's chemical reactivity and potential biological activity.[2][4]

This guide outlines a multi-technique approach, integrating data from mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy to build an unambiguous structural portrait of the molecule. We will begin with the synthesis of the target compound to ensure material provenance.

Part 1: Synthesis and Sample Preparation

The elucidation process begins with the synthesis of a pure sample. 5-Acetyl-1,3-dimethylbarbituric acid is typically prepared via the acetylation of 1,3-dimethylbarbituric acid.[1][5]

Experimental Protocol: Synthesis

• Suspension: Suspend 1,3-dimethylbarbituric acid in water.

• Base Addition: Add sodium bicarbonate to the suspension.

• Acetylation: Introduce acetic anhydride to the reaction mixture. The active methylene group at the C5 position, flanked by two carbonyls, acts as a nucleophile to attack the acetic anhydride.[1]

• Reaction: Stir the mixture, allowing the reaction to proceed to completion.

• Isolation & Purification: The product is isolated and purified, typically by column chromatography, to yield a white to light-yellow crystalline powder. Purity is confirmed using techniques like TLC and measuring the melting point (expected around 99 °C).[2][5]

Part 2: The Elucidation Workflow - A Triad of Spectroscopic Techniques

Our strategy relies on a logical progression of analytical techniques, where each step provides a new layer of information that corroborates and refines the structural hypothesis.

Caption: Overall workflow for the .

Mass Spectrometry: Defining the Molecular Boundaries

Causality: The first step is to determine the exact molecular weight and, by extension, the molecular formula. High-resolution mass spectrometry (HRMS) is the gold standard for this purpose.

Expected Results: The molecular formula C₈H₁₀N₂O₄ corresponds to a molecular weight of 198.18 g/mol .[1][3] HRMS analysis should yield a molecular ion peak [M+H]⁺ at an m/z value corresponding to this mass, confirming the elemental composition.

Ion	Expected Exact Mass (m/z)
[M]⁺	198.06406
[M+H]⁺	199.07134
[M+Na]⁺	221.05328
Table 1: Predicted high-resolution mass spectrometry data for C₈H₁₀N₂O₄.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Causality: IR spectroscopy probes the vibrational frequencies of bonds within the molecule, providing a rapid and definitive fingerprint of the functional groups present. For this molecule, we are particularly interested in identifying the multiple carbonyl groups.

Expected Absorptions: The structure contains four carbonyl groups in different chemical environments: three within the barbiturate ring (two amides, one ketone) and one in the acetyl side chain.

Wavenumber (cm⁻¹)	Vibration Type	Assignment
~3000-2850	C-H Stretch	N-CH₃ and C-CH₃ groups
~1750-1680	C=O Stretch	Multiple strong peaks for the four carbonyl groups of the barbiturate ring and acetyl group.[2]
~1370	C-H Bend	CH₃ groups
~1250	C-N Stretch	Amide linkages in the ring
Table 2: Key expected vibrational frequencies in the IR spectrum.

The presence of multiple strong absorption bands in the carbonyl region (1680-1750 cm⁻¹) is a crucial diagnostic feature, confirming the pyrimidinetrione core and the acetyl substituent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

Causality: NMR spectroscopy is the most powerful technique for structure elucidation, providing detailed information about the chemical environment, connectivity, and number of hydrogen and carbon atoms.

¹H NMR Spectroscopy

The structure's symmetry and lack of adjacent, non-equivalent protons lead to a simple, clean spectrum. We expect three distinct signals.

Predicted Shift (ppm)	Multiplicity	Integration	Assignment
~4.5 - 5.0	Singlet	1H	Proton at C5 position, deshielded by three adjacent carbonyls.
~3.3	Singlet	6H	Two equivalent N-CH₃ groups. Based on 1,3-dimethylbarbituric acid.[6][7]
~2.5	Singlet	3H	The acetyl CH₃ group, adjacent to a carbonyl.
Table 3: Predicted ¹H NMR spectral data (in CDCl₃).

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will confirm the carbon count (8 distinct carbons are not expected due to symmetry) and the nature of each carbon atom.

| Predicted Shift (ppm) | Assignment | Rationale | | :--- | :--- | :--- | :--- | | ~200 | C=O | Acetyl carbonyl carbon. | | ~170 | C=O | C4 and C6 carbonyl carbons in the ring (amide-like). | | ~150 | C=O | C2 carbonyl carbon, flanked by two nitrogen atoms. | | ~50 | C5 | Methine carbon at C5, highly substituted. | | ~30 | N-CH₃ | Carbon of the two equivalent N-methyl groups. | | ~25 | C-CH₃ | Acetyl methyl carbon. | Table 4: Predicted ¹³C NMR spectral data (in CDCl₃).

Part 3: Data Integration and Structure Confirmation

Caption: Logical integration of spectroscopic data to confirm the final structure.

• MS establishes the molecular formula as C₈H₁₀N₂O₄.

• IR confirms the presence of the required carbonyl functional groups.

• ¹H NMR validates the presence and ratio of the three distinct proton environments: two equivalent N-methyl groups (6H), one acetyl methyl group (3H), and the single proton at the C5 position (1H). The singlet nature of all peaks confirms the absence of adjacent protons.

• ¹³C NMR confirms the carbon backbone, including the four distinct carbonyl environments and the three methyl groups.

This collective, self-validating evidence provides an unambiguous confirmation of the structure as 5-Acetyl-1,3-dimethylbarbituric Acid .

References

• Abdullah, J. A. (2020). Synthesis and Characterization of some Barbituric acid Derivatives. International Journal of Scientific & Engineering Research, 11(7). Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. Retrieved from [Link]

• MDPI. (2022). Synthesis, Structural Characterisation, and Electrochemical Properties of Copper(II) Complexes with Functionalized Thiosemicarbazones Derived from 5-Acetylbarbituric Acid. Molecules, 27(15), 4983. Retrieved from [Link]

• International Journal of Science and Research Archive. (2024). Chromatographic methods for the determination of various barbiturates: A review. 8(2), 986-997. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. Retrieved from [Link]

• ACS Publications. (2023). Barbituric Acid Derivatives as Covalent Inhibitors of Leishmania braziliensis Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 66(15), 10419-10435. Retrieved from [Link]

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric. Retrieved from [Link]

• International Journal of Science and Research Archive. (2024). Chromatographic methods for the determination of various barbiturates: A review. 12(2), 986-997. Retrieved from [Link]

• PubMed. (2002). Determination of barbituric acid, utilizing a rapid and simple colorimetric assay. Journal of Pharmaceutical and Biomedical Analysis, 29(5), 909-915. Retrieved from [Link]

• ScholarWorks@GSU. (1971). Synthesis of Barbituric Acid and 1,3-Dimethylbarbituric Acid Derivatives. Retrieved from [Link]

• PubChemLite. (n.d.). 5-acetyl-1,3-dimethylbarbituric acid (C8H10N2O4). Retrieved from [Link]

• MDPI. (2024). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Molecules, 29(10), 2278. Retrieved from [Link]

• SpectraBase. (n.d.). 1,3-Dimethyl-5-ethyl-5-acetylbarbituric acid. Retrieved from [Link]

• Digital Commons @ University of Rhode Island. (1970). SYNTHESIS OF BARBITURIC ACID DERIVATIVES. Retrieved from [Link]

• CP Lab Chemicals. (n.d.). 5-Acetyl-1, 3-dimethylbarbituric Acid, min 98%, 1 gram. Retrieved from [Link]

• ResearchGate. (n.d.). Numbering system adopted in this study for 1,3-dimethylbarbituric acid. Retrieved from [Link]

• PubChem. (n.d.). Dimethylbarbituric acid. Retrieved from [Link]

• SpectraBase. (n.d.). 1,3-Dimethylbarbituric acid. Retrieved from [Link]

• NIST WebBook. (n.d.). 1,3-Dimethylbarbituric acid. Retrieved from [Link]

• SpectraBase. (n.d.). 1,3-Dimethylbarbituric acid. Retrieved from [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. ijsdr.org [ijsdr.org]
• 3. scbt.com [scbt.com]
• 4. mdpi.com [mdpi.com]
• 5. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 6. 1,3-Dimethylbarbituric acid(769-42-6) 1H NMR spectrum [chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]

A Spectroscopic Guide to 5-Acetyl-1,3-dimethylbarbituric Acid: Structure Elucidation and Data Interpretation

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Acetyl-1,3-dimethylbarbituric Acid, a key intermediate in medicinal chemistry and organic synthesis.[1][2] Intended for researchers, scientists, and professionals in drug development, this document delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data essential for the structural confirmation and quality assessment of this compound. The guide emphasizes the rationale behind spectroscopic interpretations and experimental methodologies, reflecting a synthesis of theoretical principles and practical laboratory insights.

Introduction to 5-Acetyl-1,3-dimethylbarbituric Acid

5-Acetyl-1,3-dimethylbarbituric acid, with the chemical formula C₈H₁₀N₂O₄ and a molecular weight of 198.18 g/mol , is a derivative of barbituric acid.[2][3] Its structure is characterized by a pyrimidine-2,4,6-trione core, N-methylation at positions 1 and 3, and an acetyl group at position 5. This unique arrangement of functional groups makes it a versatile building block in the synthesis of more complex, biologically active molecules.[1][2] The structural integrity of this compound is paramount for its intended downstream applications, necessitating rigorous spectroscopic characterization.

Below is a diagram of the chemical structure of 5-Acetyl-1,3-dimethylbarbituric Acid.

Caption: Chemical structure of 5-Acetyl-1,3-dimethylbarbituric Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the elucidation of molecular structures. For 5-Acetyl-1,3-dimethylbarbituric Acid, both ¹H and ¹³C NMR provide definitive information about its carbon-hydrogen framework.

The proton NMR spectrum of 5-Acetyl-1,3-dimethylbarbituric Acid is expected to show three distinct signals corresponding to the three types of protons in the molecule. The choice of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), is critical to avoid interference from solvent protons.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.8 - 4.0	Singlet	1H	C5-H
~3.2 - 3.4	Singlet	6H	N-CH₃
~2.3 - 2.5	Singlet	3H	CO-CH₃

Interpretation and Rationale:

• C5-H Proton: The methine proton at the C5 position is expected to appear as a singlet. Its chemical shift is influenced by the electron-withdrawing effects of the adjacent carbonyl groups and the acetyl group.

• N-Methyl Protons: The two N-methyl groups are chemically equivalent due to the symmetry of the molecule. Therefore, they are expected to resonate as a single peak, integrating to six protons.

• Acetyl Protons: The methyl protons of the acetyl group will also appear as a singlet, typically in the range of 2.3-2.5 ppm.

The ¹³C NMR spectrum provides insights into the carbon skeleton of the molecule. Due to the presence of quaternary carbons and carbonyl groups, a broadband proton-decoupled spectrum is essential for clear signal identification.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~200 - 205	Acetyl C=O
~170 - 175	Barbiturate C=O (C4, C6)
~150 - 155	Barbiturate C=O (C2)
~50 - 55	C5
~30 - 35	Acetyl CH₃
~28 - 32	N-CH₃

Interpretation and Rationale:

• Carbonyl Carbons: The spectrum will be characterized by three distinct carbonyl carbon signals in the downfield region. The acetyl carbonyl is expected at the lowest field, followed by the two equivalent barbiturate carbonyls (C4 and C6), and finally the C2 carbonyl.

• C5 Carbon: The methine carbon at C5 will appear in the aliphatic region, with its chemical shift influenced by the surrounding electron-withdrawing groups.

• Methyl Carbons: The acetyl methyl and the N-methyl carbons will resonate at higher fields, with the N-methyl carbons typically appearing slightly upfield compared to the acetyl methyl carbon.

Experimental Protocol for NMR Data Acquisition:

• Sample Preparation: Dissolve approximately 10-20 mg of 5-Acetyl-1,3-dimethylbarbituric Acid in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of 0-12 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0-220 ppm.

  • Use a broadband proton decoupling sequence.

  • A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C and the presence of quaternary carbons.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 5-Acetyl-1,3-dimethylbarbituric Acid will be dominated by the stretching vibrations of its carbonyl groups.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~1750 - 1700	Strong, Multiple Bands	C=O stretching (Barbiturate and Acetyl)
~2950 - 2850	Medium	C-H stretching (Aliphatic)
~1450 - 1350	Medium	C-H bending (Methyl)

Interpretation and Rationale:

• Carbonyl Region: The most prominent feature of the IR spectrum will be a series of strong absorption bands in the region of 1700-1750 cm⁻¹. These bands arise from the symmetric and asymmetric stretching vibrations of the three carbonyl groups in the barbiturate ring and the acetyl carbonyl group. The exact positions and number of bands can be influenced by Fermi resonance and the physical state of the sample (solid vs. solution). For comparison, the IR spectrum of the precursor, 1,3-dimethylbarbituric acid, also shows strong carbonyl absorptions in this region.

• C-H Vibrations: The C-H stretching vibrations of the methyl groups and the methine proton will appear in the 2850-2950 cm⁻¹ region. The corresponding bending vibrations for the methyl groups are expected in the 1350-1450 cm⁻¹ range.

Experimental Protocol for FT-IR Data Acquisition (ATR Method):

• Sample Preparation: Place a small amount of the solid 5-Acetyl-1,3-dimethylbarbituric Acid powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Apply pressure to the sample to ensure good contact with the crystal.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: Perform a background subtraction and, if necessary, an ATR correction.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for confirming its identity and elucidating its structure.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Proposed Fragment
198	[M]⁺ (Molecular Ion)
155	[M - COCH₃]⁺
43	[COCH₃]⁺

Interpretation and Rationale:

• Molecular Ion: The molecular ion peak ([M]⁺) is expected at an m/z of 198, corresponding to the molecular weight of the compound. The intensity of this peak may vary depending on the ionization conditions.

• Fragmentation Pattern: Under electron ionization (EI), the molecular ion can undergo fragmentation. A likely fragmentation pathway involves the cleavage of the bond between the C5 of the barbiturate ring and the acetyl group. This would result in a fragment ion at m/z 155 ([M - COCH₃]⁺) and an acetyl cation at m/z 43 ([COCH₃]⁺), which is often a prominent peak for acetyl-containing compounds. The fragmentation of the barbiturate ring itself is also possible, leading to a more complex fragmentation pattern.

The following diagram illustrates a plausible fragmentation pathway for 5-Acetyl-1,3-dimethylbarbituric Acid in mass spectrometry.

Caption: Proposed mass spectrometry fragmentation pathway.

Experimental Protocol for GC-MS Data Acquisition:

• Sample Preparation: Prepare a dilute solution of 5-Acetyl-1,3-dimethylbarbituric Acid in a volatile organic solvent (e.g., ethyl acetate or dichloromethane).

• Instrument Setup: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an electron ionization (EI) source.

• GC Conditions:

  • Select a suitable capillary column (e.g., a non-polar or medium-polarity column).

  • Set an appropriate temperature program for the GC oven to ensure good separation and peak shape.

  • Use helium as the carrier gas.

• MS Conditions:

  • Set the ionization energy to 70 eV.

  • Scan a mass range that includes the expected molecular ion and fragment ions (e.g., m/z 40-250).

• Data Analysis: Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 5-Acetyl-1,3-dimethylbarbituric Acid.

Conclusion

The spectroscopic characterization of 5-Acetyl-1,3-dimethylbarbituric Acid by NMR, IR, and MS provides a comprehensive and self-validating system for its structural confirmation. The predicted data and interpretations presented in this guide serve as a valuable reference for researchers working with this compound. Adherence to the outlined experimental protocols will ensure the acquisition of high-quality data, which is fundamental to scientific integrity and the successful progression of research and development projects in the pharmaceutical and chemical industries.

References

• PubChem. (n.d.). 5-acetyl-1,3-dimethylbarbituric acid. Retrieved January 16, 2026, from [Link]

• ChemSrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric. Retrieved January 16, 2026, from [Link]

• NIST. (n.d.). 1,3-Dimethylbarbituric acid. In NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]

Sources

• 1. PubChemLite - 5-acetyl-1,3-dimethylbarbituric acid (C8H10N2O4) [pubchemlite.lcsb.uni.lu]
• 2. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 3. scbt.com [scbt.com]

CAS number for 5-Acetyl-1,3-dimethylbarbituric Acid

An In-depth Technical Guide to 5-Acetyl-1,3-dimethylbarbituric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Acetyl-1,3-dimethylbarbituric Acid, a key derivative of barbituric acid utilized in medicinal chemistry and organic synthesis. The document elucidates its chemical identity, physicochemical properties, synthesis methodologies, and core applications. Emphasis is placed on its reactivity, particularly the role of its active methylene group, which makes it a valuable intermediate for creating more complex molecules and bioactive compounds.[1] Safety protocols and handling procedures are also detailed to ensure its proper use in a research and development setting. This guide serves as an essential resource for professionals requiring in-depth knowledge of this versatile chemical building block.

Chemical Identity and Core Properties

5-Acetyl-1,3-dimethylbarbituric Acid, also known by synonyms such as DAB and 1,3-Dimethyl-5-acetylbarbituric Acid, is a six-membered heterocyclic compound belonging to the pyrimidine family.[2][3] Its structure is distinguished by an acetyl group at the 5-position and two methyl groups at the 1 and 3 positions, which enhance its reactivity compared to other barbiturate derivatives.[1] This compound is primarily recognized for its utility as a synthetic intermediate in the development of pharmaceuticals and other complex organic molecules.[1]

Caption: Core Chemical Identifiers and Properties.

Table 1: Chemical Identification

Identifier	Value	Source(s)
CAS Number	58713-03-4	[1][2][3][4][5]
IUPAC Name	5-acetyl-1,3-dimethyl-1,3-diazinane-2,4,6-trione	[1]
Molecular Formula	C₈H₁₀N₂O₄	[1][4][5]
Molecular Weight	198.18 g/mol	[1][4][5]

| Synonyms | 1,3-Dimethyl-5-acetylbarbituric Acid, DAB |[2][3] |

Table 2: Physicochemical Data

Property	Value	Source(s)
Appearance	White to light yellow powder to crystalline solid	[2][3]
Melting Point	99 °C	[3][6]
Boiling Point	305.7 °C at 760 mmHg	[6][7]
Density	1.327 g/cm³	[6][7]
Storage Temperature	-20°C Freezer	[3]

| Solubility | Slightly soluble in Acetonitrile, Chloroform, DMSO |[3] |

Synthesis and Mechanistic Insights

The principal synthesis route for 5-Acetyl-1,3-dimethylbarbituric Acid involves the acetylation of its precursor, 1,3-dimethylbarbituric acid.[1] The latter is an active methylene compound, meaning the C5 methylene group (CH₂) is flanked by two electron-withdrawing carbonyl groups.[1] This acidic nature of the C5 protons is crucial for the synthesis, as it allows for deprotonation by a mild base, forming a nucleophilic carbanion that readily attacks an acetylating agent.

Causality of Experimental Choice: The use of sodium bicarbonate in the common acetic anhydride method serves as the base to deprotonate the 1,3-dimethylbarbituric acid.[1] Acetic anhydride is an effective and readily available acetylating agent that reacts with the resulting nucleophile to form the desired product with high efficiency.[1]

Caption: General Synthesis Workflow via Acetylation.

Experimental Protocol: Synthesis via Acetic Anhydride

This protocol is based on established methods for the acetylation of active methylene compounds.[1]

• Preparation: In a suitable reaction vessel, suspend 1,3-dimethylbarbituric acid in water.

• Deprotonation: While stirring, add sodium bicarbonate to the suspension. The base facilitates the deprotonation of the active methylene group at the C5 position.

• Acetylation: Slowly add acetic anhydride to the reaction mixture. The resulting carbanion from step 2 will act as a nucleophile, attacking one of the carbonyl carbons of the acetic anhydride.

• Reaction Monitoring: Stir the mixture for a specified time (e.g., 48 hours at room temperature, as analogous reactions suggest) until completion, which can be monitored by techniques like Thin Layer Chromatography (TLC).[2]

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the resulting residue by column chromatography (e.g., using a silica gel column with a hexane:ethyl acetate mobile phase) to isolate pure 5-Acetyl-1,3-dimethylbarbituric Acid.[2]

Chemical Reactivity and Key Applications

The utility of 5-Acetyl-1,3-dimethylbarbituric Acid stems from its unique structure, which allows for a variety of chemical transformations, making it a valuable intermediate.[1]

• Condensation Reactions: It readily reacts with primary amines, often in the presence of formaldehyde, to form intermediates used in the synthesis of compounds like spermidines.[1]

• Formation of Schiff Bases: The compound can undergo condensation reactions with amino acids to form Schiff bases, which are critical precursors for various biologically active molecules.[1]

• Hydrazone Synthesis: It has been used to synthesize novel hydrazone derivatives through condensation, with research indicating these derivatives may possess antioxidant and antimutagenic properties.[8]

These reactive capabilities position the compound as a high-impact building block in several scientific domains.[1]

Caption: Reactivity Pathways and Core Applications.

Key Application Areas:

• Pharmaceuticals: It serves as a precursor for synthesizing a range of bioactive compounds.[1]

• Organic Synthesis: It is widely utilized as an intermediate for preparing complex organic structures.[1]

• Research and Development: Its reactive nature makes it a valuable tool in drug design and discovery studies, allowing for the creation of diverse molecular derivatives.[1]

Analytical Characterization

The identity and purity of 5-Acetyl-1,3-dimethylbarbituric Acid are typically confirmed using a suite of standard analytical techniques. While specific spectral data should always be referenced from the lot-specific Certificate of Analysis, the following methods are standard for a compound of this nature:

• Gas Chromatography (GC): Purity is often cited as >98.0% (GC).[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): To confirm the molecular structure, including the presence and connectivity of the acetyl and methyl groups.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the multiple carbonyl (C=O) stretches.

• Elemental Analysis (C, H, N): To verify the empirical formula in agreement with calculated values.[8]

Safety, Handling, and Storage

Proper handling of 5-Acetyl-1,3-dimethylbarbituric Acid is essential to ensure laboratory safety.

GHS Hazard Information:

• Signal Word: Warning[3]

• Hazard Statement: H319 - Causes serious eye irritation.[3][7]

Precautionary Measures:

• P264: Wash skin thoroughly after handling.[2][3]

• P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Handling and Storage:

• Handling: Avoid contact with skin and eyes. Do not breathe dust. Ensure adequate ventilation.[9]

• Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[9] For long-term stability, storage at -20°C in a freezer is recommended.[3]

Conclusion

5-Acetyl-1,3-dimethylbarbituric Acid (CAS No. 58713-03-4) is a highly functionalized synthetic intermediate with significant value in pharmaceutical and chemical research. Its well-defined synthesis, predictable reactivity centered on its acetyl and active methylene groups, and its role as a building block for diverse molecular architectures underscore its importance. Adherence to established safety and handling protocols is mandatory for its use. This guide provides the foundational technical knowledge required for scientists to effectively and safely incorporate this versatile compound into their research and development workflows.

References

• Pharmaffiliates. (n.d.). 58713-03-4 | Chemical Name : 5-Acetyl-1,3-dimethylbarbituric Acid. Retrieved from Pharmaffiliates website. [Link]

• ResearchGate. (n.d.). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones | Request PDF. Retrieved from ResearchGate. [Link]

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4. Retrieved from Chemsrc website. [Link]

• ScholarWorks@GSU. (n.d.). synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. Retrieved from Georgia State University website. [Link]

• Google Patents. (n.d.). CN101190898B - Preparation method for 1.3-dimethylbarbituric acid.

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 | TCI EUROPE N.V. [tcichemicals.com]
• 3. 5-Acetyl-1,3-dimethylbarbituric | 58713-03-4 [amp.chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 7. echemi.com [echemi.com]
• 8. researchgate.net [researchgate.net]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]

5-Acetyl-1,3-dimethylbarbituric Acid: A Versatile Building Block for Heterocyclic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Functionalized Pyrimidine

5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid, is a highly valuable and versatile building block in modern organic and medicinal chemistry.[1] Its structure, characterized by an acetyl group at the reactive 5-position and two methyl groups at the 1 and 3 positions, provides a unique combination of reactivity and stability, making it an ideal starting material for the synthesis of a diverse array of complex heterocyclic compounds.[1] The presence of the N,N'-dimethyl groups enhances its solubility in organic solvents and prevents the formation of intermolecular hydrogen bonds, which can complicate reactions with the parent barbituric acid. The acetyl group, with its electrophilic carbonyl carbon and acidic α-protons, serves as a key handle for a variety of chemical transformations. This guide provides a comprehensive overview of the synthesis, characterization, and synthetic applications of 5-acetyl-1,3-dimethylbarbituric acid, complete with detailed experimental protocols and mechanistic insights.

Synthesis and Characterization

The most common and efficient method for the preparation of 5-acetyl-1,3-dimethylbarbituric acid is the acetylation of 1,3-dimethylbarbituric acid.[1] This reaction is typically carried out using acetic anhydride as the acetylating agent.

Synthetic Protocol: Acetylation of 1,3-Dimethylbarbituric Acid

This protocol is adapted from established literature procedures.[2]

Materials:

• 1,3-Dimethylbarbituric acid

• Acetic anhydride

• Sodium bicarbonate

• Water

• Ice

Procedure:

• Suspend 1,3-dimethylbarbituric acid (1 equivalent) in a minimal amount of water in a flask equipped with a magnetic stirrer.

• Slowly add a concentrated aqueous solution of sodium bicarbonate (1 equivalent) to the suspension. Stir until gas evolution ceases and a clear solution is obtained.

• Cool the reaction mixture in an ice bath.

• Add acetic anhydride (1.1 equivalents) dropwise to the cooled solution while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to yield 5-acetyl-1,3-dimethylbarbituric acid as a white to light yellow crystalline solid.

Causality Behind Experimental Choices:

• The use of sodium bicarbonate is to deprotonate the acidic C-5 proton of 1,3-dimethylbarbituric acid, forming the enolate which is the active nucleophile for the acetylation reaction.

• The reaction is performed at a low temperature to control the exothermicity of the reaction between acetic anhydride and water and to minimize potential side reactions.

Characterization Data

Below is a summary of the key physical and spectroscopic data for 5-acetyl-1,3-dimethylbarbituric acid.

Property	Value
Molecular Formula	C₈H₁₀N₂O₄
Molecular Weight	198.18 g/mol [3]
Appearance	White to light yellow crystalline powder[4]
Melting Point	99 °C[5]
¹H NMR (CDCl₃, δ ppm)	~3.3 (s, 6H, 2 x N-CH₃), ~2.6 (s, 3H, COCH₃), ~4.0 (s, 1H, C⁵-H)
¹³C NMR (CDCl₃, δ ppm)	~198 (C=O, acetyl), ~168 (C=O, pyrimidine), ~151 (C=O, pyrimidine), ~90 (C⁵), ~29 (N-CH₃), ~28 (COCH₃)
IR (KBr, cm⁻¹)	~1750-1680 (C=O stretching), ~1600 (C=C stretching of enol form)
Mass Spectrum (m/z)	Predicted [M+H]⁺: 199.0713[6]

Note: The NMR data are estimated based on closely related structures and general principles of NMR spectroscopy as direct literature values for the parent compound were not available.

Core Reactivity and Synthetic Applications

The synthetic utility of 5-acetyl-1,3-dimethylbarbituric acid stems from the reactivity of its acetyl group and the adjacent C-5 methine proton. This allows it to participate in a variety of condensation and cyclization reactions to form complex heterocyclic systems.

Knoevenagel Condensation

The active methylene group at the C-5 position can be readily deprotonated to participate in Knoevenagel condensations with aldehydes and ketones. This reaction is a powerful tool for carbon-carbon bond formation.

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid

• Benzaldehyde

• Piperidine (catalyst)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 5-acetyl-1,3-dimethylbarbituric acid (1 equivalent) and benzaldehyde (1 equivalent) in ethanol.

• Add a catalytic amount of piperidine (e.g., 0.1 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product will often precipitate.

• Collect the solid product by vacuum filtration.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Recrystallize the product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure 5-(1-phenyl-2-acetylvinyl)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione.

Mechanism of Knoevenagel Condensation:

Caption: Knoevenagel condensation of 5-acetyl-1,3-dimethylbarbituric acid.

Synthesis of Pyrazole Derivatives

The acetyl group of 5-acetyl-1,3-dimethylbarbituric acid can readily react with hydrazines to form pyrazole rings, which are important scaffolds in medicinal chemistry.

This protocol is a general procedure based on the reaction of 1,3-dicarbonyl compounds with hydrazine.[7][8]

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid

• Hydrazine hydrate or a substituted hydrazine (e.g., phenylhydrazine)

• Glacial acetic acid or ethanol

Procedure:

• Dissolve 5-acetyl-1,3-dimethylbarbituric acid (1 equivalent) in glacial acetic acid or ethanol in a round-bottom flask.

• Add hydrazine hydrate (1 equivalent) or the substituted hydrazine dropwise to the solution.

• Reflux the reaction mixture for 3-5 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by vacuum filtration. If not, pour the reaction mixture into cold water to induce precipitation.

• Wash the solid product with water and a small amount of cold ethanol.

• Recrystallize the product from a suitable solvent to obtain the pure pyrazole derivative.

Mechanism of Pyrazole Formation:

Caption: Formation of a pyrazole ring from 5-acetyl-1,3-dimethylbarbituric acid.

Synthesis of Fused Pyrimidine Systems

5-Acetyl-1,3-dimethylbarbituric acid is a key precursor for the synthesis of various fused pyrimidine derivatives, such as pyrano[2,3-d]pyrimidines and pyrazolo[4′,3′:5,6]pyrido[2,3-d]pyrimidine-diones, through multicomponent reactions.[9][10] These reactions are highly efficient and allow for the rapid construction of complex molecular architectures.

Conclusion

5-Acetyl-1,3-dimethylbarbituric acid is a powerful and versatile synthetic building block. Its unique structural features allow for predictable and high-yielding transformations into a wide range of heterocyclic compounds of interest to the pharmaceutical and materials science industries. The protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this valuable reagent in their synthetic endeavors.

References

• Jursic, B. S., & Neumann, D. M. (2001). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. Molecules, 6(4), 354-363. (Note: While this paper is frequently cited for the synthesis, a direct clickable URL to the full text is not readily available. The synthesis is a standard, well-established procedure.)

• Heravi, M. M., Daraie, M., & Beheshtiha, Y. S. (2015). A Novel and Efficient Five-Component Synthesis of Pyrazole Based Pyrido[2,3-d]pyrimidine-diones in Water. Molecules, 20(9), 15697-15709. [Link]

• Organic Syntheses. 3,5-dimethylpyrazole. [Link]

• PubChem. 5-acetyl-1,3-dimethylbarbituric acid. [Link]

• ChemSrc. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4. [Link]

• Moosavi-Zare, A. R., Goudarziafshar, H., & Jalilian, Z. (2019). Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivatives using isonicotinic acid as an efficient catalyst. Progress in Chemical and Biochemical Research, 2(2), 59-65. [Link]

• Ankur Bhaumik. Pyrazole Synthesis. Scribd. [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. scbt.com [scbt.com]
• 4. 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 | TCI EUROPE N.V. [tcichemicals.com]
• 5. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 6. PubChemLite - 5-acetyl-1,3-dimethylbarbituric acid (C8H10N2O4) [pubchemlite.lcsb.uni.lu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. scribd.com [scribd.com]
• 9. mdpi.com [mdpi.com]
• 10. pcbiochemres.com [pcbiochemres.com]

biological activity of 5-Acetyl-1,3-dimethylbarbituric Acid derivatives

An In-depth Technical Guide on the Biological Activity of 5-Acetyl-1,3-dimethylbarbituric Acid Derivatives

Introduction

The Enduring Legacy of Barbiturates in Medicine

Barbiturates, derivatives of barbituric acid, represent a class of compounds with a long and storied history in medicine. First synthesized in the 19th century, they were among the first centrally acting depressant drugs to be widely used as sedatives, hypnotics, and anticonvulsants.[1][2] Their profound effects on the central nervous system (CNS) are primarily mediated through their interaction with γ-aminobutyric acid type A (GABA-A) receptors, the main inhibitory neurotransmitter receptors in the brain.[3][4] By enhancing GABAergic inhibition, barbiturates can effectively quell the hyperexcitability that characterizes conditions like epilepsy.[3][5]

The Emergence of 5-Acetyl-1,3-dimethylbarbituric Acid as a Privileged Scaffold

While the parent barbituric acid molecule is not pharmacologically active, substitutions on its pyrimidine ring have given rise to a vast library of compounds with diverse biological activities.[1][3] Among these, 5-acetyl-1,3-dimethylbarbituric acid has emerged as a particularly interesting and versatile scaffold for the development of novel therapeutic agents. The presence of the acetyl group at the 5-position provides a reactive handle for a wide range of chemical modifications, allowing for the synthesis of a diverse array of derivatives.[2] This, coupled with the N,N-dimethyl substitution which can influence lipophilicity and metabolic stability, makes this scaffold a prime candidate for drug discovery efforts targeting a variety of diseases.

Scope and Objectives of this Guide

This technical guide provides a comprehensive overview of the biological activities of 5-acetyl-1,3-dimethylbarbituric acid derivatives. It is intended for researchers, scientists, and drug development professionals who are interested in the therapeutic potential of this class of compounds. The guide will delve into the synthetic strategies for accessing these derivatives, their diverse biological activities including anticonvulsant, analgesic, antimicrobial, and anticancer effects, and the experimental protocols used to evaluate these activities. Furthermore, it will explore the underlying mechanisms of action and provide a framework for the rational design of new and more potent derivatives.

Synthetic Strategies for 5-Acetyl-1,3-dimethylbarbituric Acid and Its Derivatives

The synthetic accessibility of 5-acetyl-1,3-dimethylbarbituric acid and its derivatives is a key factor driving their exploration in drug discovery. The core scaffold can be readily prepared, and the acetyl group at the 5-position serves as a versatile anchor for further chemical modifications.

Synthesis of the Core Scaffold: 5-Acetyl-1,3-dimethylbarbituric Acid

The synthesis of 5-acetyl-1,3-dimethylbarbituric acid is typically achieved through the acetylation of 1,3-dimethylbarbituric acid. A common and efficient method involves the use of acetic anhydride.[2]

Materials:

• 1,3-dimethylbarbituric acid

• Acetic anhydride

• Water

• Sodium bicarbonate

• Ice bath

• Stirring apparatus

• Filtration apparatus

Procedure:

• Suspend 1,3-dimethylbarbituric acid in a minimal amount of water in a flask.

• Cool the suspension in an ice bath with stirring.

• Slowly add a concentrated aqueous solution of sodium bicarbonate to the suspension. Gas evolution (CO2) will be observed.

• Once the gas evolution ceases, slowly add acetic anhydride to the reaction mixture while maintaining the temperature with the ice bath.

• Continue stirring the reaction mixture at room temperature for several hours until the reaction is complete (monitoring by TLC is recommended).

• The product, 5-acetyl-1,3-dimethylbarbituric acid, will precipitate out of the solution.

• Collect the solid product by filtration, wash with cold water, and dry.

Derivatization Strategies at the Acetyl Group

The acetyl group at the 5-position is the primary site for derivatization, allowing for the introduction of a wide range of functional groups and molecular scaffolds.

The carbonyl group of the acetyl moiety readily undergoes condensation reactions with primary amines and hydrazines to form Schiff bases and hydrazones, respectively. This is a straightforward method to introduce diverse aromatic and heterocyclic rings, which can significantly influence the biological activity of the resulting compounds.

The active methylene group adjacent to the acetyl carbonyl can participate in Knoevenagel condensation reactions with various aldehydes. This reaction leads to the formation of α,β-unsaturated ketone derivatives, which are known to possess a range of biological activities, including anticancer properties.[6]

Workflow for Synthesis and Derivatization

The general workflow for the synthesis and derivatization of 5-acetyl-1,3-dimethylbarbituric acid is depicted in the following diagram:

Caption: Synthetic workflow for 5-acetyl-1,3-dimethylbarbituric acid and its derivatives.

Anticonvulsant Activity

The historical success of barbiturates in the treatment of epilepsy provides a strong rationale for investigating the anticonvulsant potential of novel derivatives.

Mechanism of Action: Modulation of GABA-A Receptors

The primary mechanism by which barbiturates exert their anticonvulsant effects is through the positive allosteric modulation of GABA-A receptors.[3][4] These receptors are ligand-gated ion channels that, upon binding of GABA, open to allow the influx of chloride ions into the neuron. This influx of negative ions hyperpolarizes the cell membrane, making it more difficult for the neuron to fire an action potential, thus producing an inhibitory effect. Barbiturates bind to a distinct site on the GABA-A receptor and potentiate the effect of GABA by increasing the duration of chloride channel opening.[3][5] At higher concentrations, they can also directly activate the receptor, further enhancing inhibitory neurotransmission.[3][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 3. How theories evolved concerning the mechanism of action of barbiturates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Barbiturate activation and modulation of GABA(A) receptors in neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

An In-Depth Technical Guide to the Solubility of 5-Acetyl-1,3-dimethylbarbituric Acid in Organic Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and determine the solubility of 5-Acetyl-1,3-dimethylbarbituric Acid in a range of organic solvents. Given the compound's role as a key intermediate in medicinal chemistry and organic synthesis, a thorough understanding of its solubility is paramount for reaction optimization, purification, and formulation development.[1] This document emphasizes robust experimental design and provides detailed, field-proven protocols for generating reliable solubility data.

Introduction: The Critical Role of Solubility in the Application of 5-Acetyl-1,3-dimethylbarbituric Acid

5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid, is a versatile building block in the synthesis of more complex molecules.[1] Its utility in acylation, condensation, and Schiff base formation reactions makes it a valuable precursor for novel therapeutic agents and other functional organic compounds. The efficiency of these synthetic transformations, as well as the ease of product isolation and purification, is intrinsically linked to the solubility of the starting material in the chosen reaction medium.

In the context of drug development, poor solubility of an active pharmaceutical ingredient (API) or its intermediates can lead to significant challenges in formulation, bioavailability, and ultimately, therapeutic efficacy. Therefore, characterizing the solubility profile of 5-Acetyl-1,3-dimethylbarbituric Acid across a spectrum of organic solvents is a foundational step in its application.

Physicochemical Properties of 5-Acetyl-1,3-dimethylbarbituric Acid

A fundamental understanding of the physicochemical properties of a compound is essential for interpreting its solubility behavior. The "like dissolves like" principle, which suggests that substances with similar polarities are more likely to be soluble in one another, is a guiding concept.

Table 1: Physicochemical Properties of 5-Acetyl-1,3-dimethylbarbituric Acid

Property	Value	Source
CAS Number	58713-03-4	[2][3][4]
Molecular Formula	C₈H₁₀N₂O₄	[1][4]
Molecular Weight	198.18 g/mol	[1][4]
Melting Point	99 °C	[1]
Density	1.327 g/cm³	[2]
Appearance	White to off-white solid	[1]
Qualitative Solubility	Slightly soluble in Acetonitrile, Chloroform, and DMSO	[1]

The presence of four oxygen atoms and two nitrogen atoms in the structure of 5-Acetyl-1,3-dimethylbarbituric Acid suggests the potential for hydrogen bonding, which will significantly influence its interaction with protic and aprotic polar solvents. The acetyl and two methyl groups contribute to its lipophilicity.

Experimental Determination of Solubility: A Methodological Approach

In the absence of extensive published solubility data for 5-Acetyl-1,3-dimethylbarbituric Acid, this section provides detailed protocols for both thermodynamic and kinetic solubility determination.

Causality Behind Experimental Choices

The selection of solvents for solubility screening should be strategic, covering a range of polarities and chemical functionalities. This allows for a comprehensive understanding of the compound's solubility profile. The chosen analytical technique for quantification must be sensitive, specific, and validated for the compound of interest. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly employed and reliable method for this purpose.

Thermodynamic Solubility Determination: The Gold Standard

Thermodynamic solubility is the concentration of a solute in a saturated solution at equilibrium. The shake-flask method is a widely accepted technique for its determination.[5]

Caption: Workflow for Thermodynamic Solubility Determination.

• Preparation:

  • Add an excess amount of solid 5-Acetyl-1,3-dimethylbarbituric Acid to a series of glass vials. An excess is visually confirmed by the presence of undissolved solid.

  • To each vial, add a precise volume (e.g., 2 mL) of the selected organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or on a stir plate with a magnetic stir bar.

  • Agitate the samples at a constant temperature (e.g., 25 °C) for a sufficient duration (typically 24 to 48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow for sedimentation of the excess solid.

  • Centrifuge the vials to further pellet the undissolved solid.

  • Carefully withdraw a sample of the supernatant and filter it through a syringe filter (e.g., 0.45 µm PTFE) to remove any remaining solid particles.

• Quantification:

  • Prepare a series of standard solutions of 5-Acetyl-1,3-dimethylbarbituric Acid of known concentrations in the solvent of interest.

  • Develop and validate an HPLC-UV method for the accurate quantification of the compound.

  • Dilute the filtered saturated solution with the respective solvent to bring its concentration within the linear range of the calibration curve.

  • Analyze the diluted sample by HPLC-UV.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original solubility by multiplying the concentration by the dilution factor.

Kinetic Solubility Determination: A High-Throughput Approach

Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated solution. It is a valuable high-throughput screening method in early drug discovery.[6][7][8][9][10]

Caption: Factors Influencing Solubility.

• Solvent Polarity: A correlation between the dielectric constant of the solvent and the solubility of 5-Acetyl-1,3-dimethylbarbituric Acid is anticipated. Polar aprotic solvents (e.g., acetone, ethyl acetate) and polar protic solvents (e.g., ethanol, methanol) are expected to be more effective at dissolving this compound than nonpolar solvents (e.g., hexane, toluene).

• Hydrogen Bonding: The carbonyl and amine functionalities in the barbituric acid ring, along with the acetyl group, can act as hydrogen bond acceptors. Protic solvents that can act as hydrogen bond donors are likely to exhibit enhanced solubilizing capacity.

• Crystal Lattice Energy: The melting point of a solid is an indicator of the strength of its crystal lattice. A higher melting point (99 °C for this compound) suggests a more stable crystal structure that requires more energy to disrupt, potentially leading to lower solubility.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear and concise tabular format to facilitate comparison across different solvents.

Table 2: Hypothetical Solubility Data for 5-Acetyl-1,3-dimethylbarbituric Acid at 25°C

Solvent	Solvent Type	Dielectric Constant	Solubility (mg/mL)
Hexane	Nonpolar	1.88	< 0.1
Toluene	Nonpolar	2.38	< 0.1
Dichloromethane	Polar Aprotic	9.08	1.5
Acetone	Polar Aprotic	20.7	5.2
Acetonitrile	Polar Aprotic	37.5	3.8
Ethyl Acetate	Polar Aprotic	6.02	2.5
Ethanol	Polar Protic	24.5	8.9
Methanol	Polar Protic	32.7	12.4
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	> 50

Note: The data in this table is hypothetical and for illustrative purposes only. Experimental determination is required for accurate values.

The interpretation of such data would involve correlating the observed solubilities with the physicochemical properties of the solvents. For instance, the higher hypothetical solubility in alcohols compared to aprotic solvents of similar polarity could be attributed to the favorable hydrogen bonding interactions.

Conclusion

References

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Chemsrc. (2025, September 21). 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4. Retrieved from [Link]

• Dissolution Technologies. (2015, August). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• Domainex. (n.d.). Thermodynamic Solubility Assay. Retrieved from [Link]

• Alhalaweh, A., & Bergström, C. A. (2014). In vitro solubility assays in drug discovery. Expert Opinion on Drug Discovery, 9(12), 1463–1476.
• Bevan, C. D., & Lloyd, R. S. (2000). A high-throughput screening method for the determination of aqueous drug solubility. Analytical chemistry, 72(8), 1781-1787.

• protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• protocols.io. (2025, August 3). In-vitro Thermodynamic Solubility. Retrieved from [Link]

Sources

• 1. 5-Acetyl-1,3-dimethylbarbituric | 58713-03-4 [amp.chemicalbook.com]
• 2. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 3. 5-Acetyl-1,3-dimethylbarbituric | 58713-03-4 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 7. enamine.net [enamine.net]
• 8. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 10. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

keto-enol tautomerism in 5-Acetyl-1,3-dimethylbarbituric Acid

An In-Depth Technical Guide to the Keto-Enol Tautomerism of 5-Acetyl-1,3-dimethylbarbituric Acid

Authored by: Gemini, Senior Application Scientist

Abstract

5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid, presents a compelling case study in keto-enol tautomerism. As a β-dicarbonyl compound, it exists in a dynamic equilibrium between its keto and enol forms, a phenomenon pivotal to its reactivity, polarity, and potential applications in drug development and organic synthesis.[1] This technical guide provides a comprehensive exploration of the tautomeric equilibrium of this molecule. We will delve into the structural factors governing this equilibrium, present field-proven experimental protocols for its characterization using Nuclear Magnetic Resonance (NMR) and UV-Vis Spectroscopy, and outline a computational workflow for theoretical validation. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of tautomerism in complex heterocyclic systems.

Foundational Principles: Tautomerism in Context

Tautomerism describes the chemical equilibrium between two readily interconvertible constitutional isomers, known as tautomers.[2][3] This process typically involves the migration of a proton accompanied by a shift in the location of a double bond.[2][4] It is crucial to distinguish tautomers from resonance structures; tautomers are distinct chemical species with different atomic arrangements that can, in principle, be isolated, whereas resonance forms are different representations of a single molecule.[4][5]

The most common form of this phenomenon is keto-enol tautomerism, prevalent in carbonyl compounds possessing an α-hydrogen.[3][6] The equilibrium lies between the "keto" form (containing a C=O bond) and the "enol" form (containing a C=C bond adjacent to a hydroxyl group). For most simple aldehydes and ketones, the equilibrium heavily favors the more stable keto form, primarily due to the greater bond strength of a carbon-oxygen double bond compared to a carbon-carbon double bond.[6]

Keto [label=<

Keto Tautomer

];

Enol [label=<

Enol Tautomer

];

Keto -> Enol [label=" H⁺ or OH⁻", dir=both]; } enddot Caption: General equilibrium between keto and enol tautomers.

However, in β-dicarbonyl compounds, the proportion of the enol tautomer at equilibrium can be significant.[2][7] This increased stability of the enol form is attributed to two primary factors:

• Conjugation: The C=C double bond of the enol is in conjugation with the remaining carbonyl group, creating a more extensive π-system that delocalizes electron density and lowers the overall energy.[2]

• Intramolecular Hydrogen Bonding: The enolic hydroxyl group can form a stable, six-membered ring via an intramolecular hydrogen bond with the oxygen of the second carbonyl group.[5][8]

The Unique Case of 5-Acetyl-1,3-dimethylbarbituric Acid

Barbituric acid and its derivatives are a fascinating class of compounds capable of multiple forms of tautomerism, including keto-enol and lactam-lactim tautomerism.[9][10][11] Theoretical and experimental studies have established that the tri-keto form of unsubstituted barbituric acid is the most stable tautomer in the gas phase and in solution.[9][12][13]

In 5-Acetyl-1,3-dimethylbarbituric Acid, the landscape is simplified and focused. The methylation at the N1 and N3 positions precludes the possibility of lactam-lactim tautomerism involving the ring nitrogens. This structural constraint directs our attention to the classic keto-enol tautomerism originating from the β-dicarbonyl system formed by the C5-acetyl group and the two ring carbonyls (C4=O and C6=O).

The central α-carbon (C5) is flanked by three carbonyl groups, making its attached proton exceptionally acidic and promoting enolization. The resulting enol form is significantly stabilized by a strong intramolecular hydrogen bond, forming a pseudo-aromatic six-membered ring.

Experimental Characterization of the Tautomeric Equilibrium

A quantitative understanding of the keto-enol equilibrium requires robust analytical techniques. NMR and UV-Vis spectroscopy are the primary tools for investigating tautomerism in solution.[14][15]

Quantitative Analysis by ¹H NMR Spectroscopy

Causality: Proton NMR spectroscopy is exceptionally powerful for this analysis because the interconversion between keto and enol tautomers is often slow on the NMR timescale.[8][16][17] This allows for the simultaneous observation and quantification of distinct signals for each tautomer within a single spectrum. The ratio of the tautomers can be directly calculated from the integration of their unique proton signals.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation:

  • Prepare solutions of 5-Acetyl-1,3-dimethylbarbituric Acid at a concentration of ~10-20 mg/mL in a series of deuterated solvents of varying polarity (e.g., CDCl₃, Acetone-d₆, DMSO-d₆, Methanol-d₄).

  • Scientist's Note: Using a range of solvents is critical to probe the influence of solvent polarity and hydrogen-bonding capability on the equilibrium position.[16][18]

  • Allow the solutions to equilibrate for at least 60 minutes at a constant temperature before analysis to ensure the tautomeric equilibrium has been reached.[15]

• Data Acquisition:

  • Acquire ¹H NMR spectra for each sample on a 400 MHz or higher spectrometer.

  • Ensure a sufficient relaxation delay (e.g., 5 seconds) to allow for complete relaxation of all protons, which is essential for accurate integration and quantification.

• Spectral Analysis & Quantification:

  • Identify Characteristic Signals:

    • Keto Tautomer: Look for the singlet corresponding to the acetyl methyl protons (-COCH₃) and a signal for the C5 methine proton (-CH).

    • Enol Tautomer: Identify the singlet for the enolic methyl protons (=C(OH)CH₃), which will be at a slightly different chemical shift than the keto form. Crucially, identify the highly deshielded signal of the enolic hydroxyl proton (-OH), often appearing as a broad singlet between δ 12-18 ppm due to the strong intramolecular hydrogen bond.

  • Integration: Carefully integrate the area of a non-overlapping signal unique to the keto form (e.g., its acetyl methyl protons) and a signal unique to the enol form (e.g., its methyl protons).

  • Calculation of Equilibrium Constant (K_eq):

    • Calculate the percentage of the enol form: % Enol = [Integral_Enol / (Integral_Enol + Integral_Keto)] * 100

    • Calculate the equilibrium constant: K_eq = [% Enol] / [% Keto]

Table 1: Representative ¹H NMR Data and Equilibrium Analysis

Solvent (Deuterated)	Polarity Index	Keto -CH₃ (δ, ppm)	Enol -CH₃ (δ, ppm)	% Keto	% Enol	K_eq ([Enol]/[Keto])
Chloroform-d (CDCl₃)	4.1	~2.65	~2.50	15%	85%	5.67
Acetone-d₆	5.1	~2.60	~2.45	25%	75%	3.00
DMSO-d₆	7.2	~2.55	~2.40	40%	60%	1.50
Methanol-d₄	5.1	~2.58	~2.42	30%	70%	2.33

Note: Data are illustrative examples based on typical trends for β-dicarbonyls. Actual chemical shifts and equilibrium constants must be determined experimentally.

The general trend observed is that non-polar, aprotic solvents tend to favor the enol form, where the intramolecular hydrogen bond is most stable.[5] Polar, protic solvents can disrupt this internal hydrogen bond by forming intermolecular hydrogen bonds with the solute's carbonyl groups, thereby stabilizing the more polar keto form.[19]

Corroborative Analysis by UV-Vis Spectroscopy

Causality: The keto and enol tautomers possess different chromophores and thus exhibit distinct electronic absorption spectra.[14] The keto form typically shows a weak n→π* transition, while the conjugated enol form displays a strong π→π* transition at a longer wavelength.[20] By monitoring the changes in these absorption bands in different solvents, the shift in equilibrium can be qualitatively and sometimes quantitatively assessed.

Experimental Protocol: UV-Vis Analysis

• Sample Preparation:

  • Prepare dilute stock solutions of the compound in a volatile solvent (e.g., dichloromethane).

  • Create a series of final solutions (~10⁻⁵ M) in solvents of varying polarity (e.g., cyclohexane, acetonitrile, ethanol, water).

  • Scientist's Note: The concentration must be low enough to adhere to the Beer-Lambert law and avoid solute aggregation.

• Data Acquisition:

  • Record the UV-Vis absorption spectrum for each solution from approximately 200 nm to 400 nm using a dual-beam spectrophotometer.

  • Use the pure solvent as a blank for baseline correction.

• Spectral Analysis:

  • Analyze the spectra for distinct absorption maxima (λ_max).

  • Correlate the intensity and position of the π→π* transition band (typically >250 nm) with solvent polarity. An increase in the intensity of this band suggests a higher population of the enol tautomer.

  • The observed solvatochromic shifts can provide further insight into the solute-solvent interactions stabilizing each tautomer.[14][21]

Theoretical Validation via Computational Chemistry

Causality: Computational methods, particularly Density Functional Theory (DFT), provide a powerful means to investigate the intrinsic properties of tautomers and predict their relative stabilities.[22][23] These calculations can corroborate experimental findings and offer insights into the geometric and electronic structures that are not directly accessible through experiment.

Computational Workflow

• Structure Optimization:

  • Build the 3D structures of both the keto and enol tautomers of 5-Acetyl-1,3-dimethylbarbituric Acid.

  • Perform geometry optimization calculations in the gas phase using a DFT method (e.g., B3LYP) with a suitable basis set (e.g., 6-31G* or higher).[10]

• Solvation Modeling:

  • To simulate solution conditions, re-optimize the structures within a solvent continuum model, such as the Polarizable Continuum Model (PCM) or the Self-Consistent Reaction Field (SCRF) theory.[19][22][24] This is crucial as solvent interactions significantly impact tautomer stability.

• Energy Calculation & Analysis:

  • Calculate the single-point electronic energies, including zero-point vibrational energy (ZPVE) corrections, for the optimized structures in both the gas phase and in different solvent models.

  • The difference in the Gibbs free energy (ΔG) between the enol and keto forms will predict the equilibrium constant (ΔG = -RT ln K_eq). A negative ΔG indicates the enol form is more stable.

Conclusion and Implications

The tautomeric behavior of 5-Acetyl-1,3-dimethylbarbituric Acid is a nuanced interplay of structural electronics and environmental factors. The N-dimethylation strategically isolates the C5-acetyl group's keto-enol equilibrium, making it an excellent model system. Experimental characterization, primarily through quantitative ¹H NMR, reveals a strong solvent-dependent equilibrium, with less polar environments favoring the intramolecularly hydrogen-bonded enol form. These findings, supported by UV-Vis spectroscopy and validated by computational modeling, provide a comprehensive picture of the system's dynamics. For drug development professionals, understanding and controlling this tautomeric equilibrium is paramount, as different tautomers can exhibit vastly different binding affinities, solubilities, and metabolic stabilities. This guide provides the foundational knowledge and practical methodologies to confidently investigate and leverage the tautomerism of this and related heterocyclic compounds.

References

• Spencer, T. A., et al. (1998). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education, 75(5), 605. [Link]

• Kakkar, R., & Katoch, V. (1999). A semiempirical MO study of tautomerism and the electronic structure of barbituric acid. Journal of Chemical Sciences, 111(2), 91-101. [Link]

• Brezesinski, T., et al. (2011). Solvent effect on keto–enol tautomerism in a new β-diketone: a comparison between experimental data and different theoretical approaches. New Journal of Chemistry, 35(6), 1275-1283. [Link]

• Singh, V. K., et al. (2023). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. Authorea Preprints. [Link]

• Zakarianezhad, M., et al. (2019). The mechanism of proton transfer and tautomerism in barbituric acid: A theoretical study. Journal of Medicinal and Pharmaceutical Chemistry Research, 1(6), 582-594. [Link]

• Senthilkumar, K., & Kolandaivel, P. (2002). Quantum Chemical Studies on Tautomerism of Barbituric Acid in Gas Phase and in Solution. Journal of Computer-Aided Molecular Design, 16(4), 263-272. [Link]

• Charif, I. E., et al. (2010). SOLVENT EFFECTS ON THE KETO-ENOL TAUTOMERIC EQUILIBRIUM OF TETRONIC AND ETHYL ACETOACETATE CARBON ACIDS. Journal of Theoretical and Computational Chemistry, 9(6), 1021-1032. [Link]

• ResearchGate. (n.d.). Theoretical study on the isomerization and tautomerism in barbituric acid. [Link]

• Ashenhurst, J. (2022). Keto-Enol Tautomerism: Key Points. Master Organic Chemistry. [Link]

• Zakarianezhad, M., et al. (2019). The mechanism of proton transfer and tautomerism in barbituric acid: A theoretical study. Eurasian Chemical Communications, 1(6), 582-594. [Link]

• Biointerface Research in Applied Chemistry. (2021). Barbituric Acid Tautomers: DFT Computations of Keto- Enol Conversions, Frontier Molecular Orbitals and Quadrupole Coupling Const. Biointerface Research in Applied Chemistry, 11(5), 13359-13369. [Link]

• Pearson. (n.d.). Tautomers of Dicarbonyl Compounds. pearson.com. [Link]

• Vedantu. (n.d.). The ketoenol tautomerism of dicarbonyl compounds. vedantu.com. [Link]

• Garland, C. W., Nibler, J. W., & Shoemaker, D. P. (2009). Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. Journal of Chemical Education, 86(5), 605. [Link]

• ResearchGate. (n.d.). Structure of biologically active barbituric acid derivatives. [Link]

• ASU Core Research Facilities. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. asu.edu. [Link]

• Canadian Science Publishing. (n.d.). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. cdnsciencepub.com. [Link]

• Slideshare. (n.d.). Study Of Tautomerism & Solvent Effect By UV-Vis Spectroscopy.pdf. [Link]

• Taylor & Francis Online. (2006). Solvent Dependence of Tautomeric Equilibria of 1‐(o‐Substituted Phenyl)Barbituric and ‐2‐Thiobarbituric Acid Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 181(8), 1845-1854. [Link]

• PubMed. (2021). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. Drug Testing and Analysis, 13(9), 1681-1691. [Link]

• ResearchGate. (2016). Synthesis, X-Ray Crystal Structures, Biological Evaluation, and Molecular Docking Studies of a Series of Barbiturate Derivatives. [Link]

• Sci-Hub. (1956). The Use of Microscopic and X-ray Diffraction Methods for the Identification of Barbituric Acid Derivatives. Journal of the American Pharmaceutical Association, 45(9), 585-591. [Link]

• PMC. (2010). Crystal Polymorphs of Barbital: News about a Classic Polymorphic System. Crystal Growth & Design, 10(11), 4705-4716. [Link]

• YouTube. (2012). Keto-Enol Equilibrium Using NMR. [Link]

• Chemistry LibreTexts. (2023). 3.6: Keto-Enol Tautomerism. [Link]

• ResearchGate. (n.d.). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. [Link]

• OpenStax. (n.d.). 22.1 Keto–Enol Tautomerism. Organic Chemistry: A Tenth Edition. [Link]

• ACS Publications. (2015). Solvent Effects on the UV–Vis Absorption Properties and Tautomerism of N-Confused Tetraphenylporphyrin. The Journal of Organic Chemistry, 80(21), 10839-10846. [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectrum of the enol tautomer (in blue) and emission... [Link]

• University of the Pacific Scholarly Commons. (1974). synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. [Link]

• MDPI. (2023). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Molecules, 28(18), 6678. [Link]

• ACS Omega. (2021). Synthesis and Characterization of a (−)-Epicatechin and Barbituric Acid Cocrystal: Single-Crystal X-ray Diffraction and Vibrational Spectroscopic Studies. ACS Omega, 6(12), 8235-8244. [Link]

• Chemistry LibreTexts. (2023). 22.1: Keto-Enol Tautomerism. [Link]

• YouTube. (2016). Keto Enol Tautomerism - Acidic & Basic Conditions. [Link]

• ResearchGate. (n.d.). DFT ab initio study of the keto-enol tautomerism of barbituric acid. [Link]

• Chemistry Steps. (n.d.). Keto Enol Tautomerization. [Link]

• ResearchGate. (n.d.). Stable enol form of barbituric acid. [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. The ketoenol tautomerism of dicarbonyl compounds the class 12 chemistry CBSE [vedantu.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 22.1 Keto–Enol Tautomerism – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Tautomers of Dicarbonyl Compounds Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. ias.ac.in [ias.ac.in]
• 10. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 11. echemcom.com [echemcom.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. walshmedicalmedia.com [walshmedicalmedia.com]
• 15. cores.research.asu.edu [cores.research.asu.edu]
• 16. glaserr.missouri.edu [glaserr.missouri.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. cdnsciencepub.com [cdnsciencepub.com]
• 19. worldscientific.com [worldscientific.com]
• 20. researchgate.net [researchgate.net]
• 21. Study Of Tautomerism & Solvent Effect By UV-Vis Spectroscopy.pdf [slideshare.net]
• 22. Quantum chemical studies on tautomerism of barbituric acid in gas phase and in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. biointerfaceresearch.com [biointerfaceresearch.com]
• 24. Solvent effect on keto–enol tautomerism in a new β-diketone: a comparison between experimental data and different theoretical approaches - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Leveraging 5-Acetyl-1,3-dimethylbarbituric Acid in Knoevenagel Condensation for Heterocyclic Synthesis

Authored by: A Senior Application Scientist

Abstract

This technical guide provides an in-depth exploration of 5-Acetyl-1,3-dimethylbarbituric Acid as a highly effective active methylene component in the Knoevenagel condensation. We delve into the mechanistic underpinnings of the reaction, offer detailed, field-proven protocols for its application in multi-component synthesis, and present a framework for experimental optimization and troubleshooting. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to construct complex heterocyclic scaffolds, such as pyrimido[4,5-b]quinolines, which are of significant pharmacological interest.

Introduction: The Strategic Advantage of 5-Acetyl-1,3-dimethylbarbituric Acid

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, involving the reaction of an active hydrogen compound with a carbonyl group, typically an aldehyde or ketone, followed by dehydration.[1] This reaction is fundamental to the synthesis of α,β-unsaturated systems and serves as a gateway to a diverse array of molecular architectures.[2]

Barbituric acid and its derivatives are classic examples of active methylene compounds utilized in this transformation.[3][4] Within this class, 5-Acetyl-1,3-dimethylbarbituric Acid (DAB), with a molecular formula of C₈H₁₀N₂O₄ and CAS RN 58713-03-4, presents unique advantages.[5]

• Enhanced Reactivity: The C5 position is flanked by three electron-withdrawing carbonyl groups (one acetyl and two amide carbonyls), significantly increasing the acidity of the C5 proton and facilitating its removal under mild basic or even acidic conditions to initiate the condensation.

• Structural Versatility: The presence of the acetyl group offers a secondary reactive handle for post-condensation modifications, expanding synthetic possibilities.

• Improved Solubility: The N,N'-dimethyl groups enhance solubility in common organic solvents compared to the parent barbituric acid, often leading to more homogeneous reaction conditions and simplified purification.

The Knoevenagel adducts derived from this reagent are not merely synthetic curiosities; they are pivotal intermediates in the construction of fused heterocyclic systems like pyrano[2,3-d]pyrimidines and pyrimido[4,5-b]quinolines, many of which exhibit promising biological activities.[6][7][8]

Reaction Mechanism: A Stepwise View

The Knoevenagel condensation proceeds via a well-established pathway. The use of a weak base catalyst, such as an amine, is common.[1][9] The reaction can be dissected into three primary stages:

• Enolate Formation: A base abstracts the acidic proton from the C5 position of 5-acetyl-1,3-dimethylbarbituric acid, creating a resonance-stabilized enolate ion. This is the rate-determining step, and the high acidity of this proton makes the reagent particularly efficient.

• Nucleophilic Addition: The electron-rich enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral intermediate.

• Dehydration: The intermediate is protonated and subsequently undergoes elimination of a water molecule to yield the final, thermodynamically stable α,β-unsaturated product.

The overall mechanism is visualized below.

Caption: Generalized mechanism of the Knoevenagel condensation.

Application Protocol: One-Pot Synthesis of Pyrano[2,3-d]pyrimidine Derivatives

This protocol details a robust, one-pot, three-component reaction for synthesizing pyrano[2,3-d]pyrimidine derivatives, demonstrating the utility of N,N'-dimethylbarbituric acid (a close analogue of the title compound, for which this protocol is directly adaptable) as a key building block. This method is noted for its high efficiency and atom economy.[6][7]

Materials and Reagents

• 1,3-Dimethylbarbituric Acid (or 5-Acetyl-1,3-dimethylbarbituric Acid)

• Aromatic Aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• Malononitrile

• Copper(II) Chloride Dihydrate (CuCl₂·2H₂O) as catalyst[6]

• Ethanol (EtOH), Reagent Grade

• Deionized Water (H₂O)

• Standard laboratory glassware (round-bottom flask, condenser)

• Magnetic stirrer with heating

• TLC plates (silica gel 60 F₂₅₄)

• Filtration apparatus

Experimental Workflow Diagram

Caption: Step-by-step workflow for pyrano[2,3-d]pyrimidine synthesis.

Step-by-Step Procedure

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 1,3-dimethylbarbituric acid (1.0 mmol), the desired aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), and CuCl₂·2H₂O (0.2 mmol).

  • Scientist's Note: CuCl₂ acts as a mild Lewis acid, activating the aldehyde's carbonyl group towards nucleophilic attack, thereby accelerating the reaction.[6] The 20 mol% loading is typically sufficient for efficient catalysis.

• Solvent Addition: Add 3 mL of a 1:1 (v/v) mixture of water and ethanol to the flask. Attach a reflux condenser.

• Reaction Conditions: Place the flask in a preheated oil bath at 60 °C and stir the mixture vigorously.

  • Scientist's Note: The ethanol/water solvent system is environmentally benign and effectively solubilizes the reactants while allowing for easy precipitation of the product upon completion.[6] The 60 °C temperature provides a balance between reaction rate and stability of the components.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with an appropriate eluent system (e.g., 3:1 Hexane/Ethyl Acetate). The reaction is typically complete within 30-60 minutes, as indicated by the consumption of the starting materials.

• Isolation: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature. A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold water/ethanol mixture to remove any residual catalyst and unreacted starting materials.

  • Scientist's Note: This straightforward workup procedure avoids the need for column chromatography, making the protocol highly scalable and efficient. Simple recrystallization from ethanol is often sufficient to obtain a highly pure product.[2]

• Drying and Characterization: Dry the product under vacuum. Characterize the final compound by ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point determination to confirm its identity and purity.

Optimization and Data Summary

The choice of catalyst and reaction conditions can significantly impact the outcome of the Knoevenagel condensation. While the protocol above is robust, the following table summarizes key parameters that can be tuned for optimization, based on literature precedents for similar reactions.

Parameter	Variation	Expected Outcome	Rationale / Comment	Reference
Catalyst	No Catalyst	Slower reaction, lower yield	Demonstrates the necessity of a catalyst.	[6]
CuCl₂·2H₂O (20 mol%)	High yield (85-95%) , short time	Lewis acid activation of the carbonyl group.	[6]
L-proline	Good to excellent yields	An effective organocatalyst for this transformation.	[6]
Acetic Acid	Good yields	Mild acid catalysis is a common alternative.[2]	[2]
Temperature	Room Temperature	Slower reaction rate	May be sufficient for highly activated aldehydes.	[6]
60 °C	Optimal balance of speed and yield	Provides sufficient energy to overcome the activation barrier without significant side product formation.	[6]
Solvent	Ethanol/Water (1:1)	Excellent , easy workup	Green solvent system, product often precipitates.	[6]
Ethanol	Good, homogeneous reaction	A common choice for organic reactions.	[2]
Solvent-free (Grinding)	High efficiency, green method	Environmentally friendly; uses mechanical energy.[3]	[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst.2. Deactivated aldehyde (e.g., old or oxidized).3. Insufficient reaction time or temperature.	1. Use fresh CuCl₂·2H₂O or an alternative catalyst.2. Use freshly distilled or purified aldehyde.3. Increase reaction time or temperature moderately (e.g., to 80 °C) and monitor by TLC.
Incomplete Reaction	1. Stoichiometry is incorrect.2. Insufficient catalyst loading.	1. Verify the mass and molar equivalents of all reactants.2. Increase catalyst loading slightly (e.g., to 25 mol%).
Formation of Side Products	1. Reaction temperature is too high.2. Self-condensation of the aldehyde.	1. Lower the reaction temperature.2. Ensure a mild catalyst is used; strong bases can promote aldehyde self-condensation.[1]
Difficulty in Product Isolation	Product is soluble in the reaction solvent.	After cooling, place the flask in an ice bath to encourage precipitation. If still soluble, remove the solvent under reduced pressure and purify the residue.

Conclusion

5-Acetyl-1,3-dimethylbarbituric acid and its close analogues are powerful and versatile reagents for Knoevenagel condensations. Their heightened reactivity and the synthetic utility of their products make them indispensable tools for constructing complex, pharmacologically relevant heterocyclic molecules. The protocols and data presented herein provide a solid foundation for researchers to successfully employ these building blocks in their synthetic endeavors, offering a reliable and efficient pathway to novel chemical entities.

References

• ResearchGate. (n.d.). Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. Retrieved from [Link]

• Dhonde, M. G., & Chopade, A. A. (2020). Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. Synthetic Communications, 50(11), 1672-1678. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021). Knoevenagel Condensation Mechanism. YouTube. Retrieved from [Link]

• ResearchGate. (2021). Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. Retrieved from [Link]

• Gawade, S. S., et al. (2016). A Solvent Free Green Protocol for Synthesis of 5-Arylidine Barbituric Acid Derivatives. Trade Science Inc. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Maghsoodlou, M. T., et al. (2018). Convenient One-pot Access to Pyrano[2,3-d]pyrimidine Derivatives via a CuCl2.2H2O Catalyzed Knoevenagel-Michael Addition Reaction in Water/Ethanol Media. Organic Chemistry Research, 4(2), 140-146. Retrieved from [Link]

• Moosavi-Zare, A. R., et al. (2019). Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivatives using isonicotinic acid as an efficient catalyst. Progress in Chemical and Biochemical Research, 2(2), 59-65. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of Some Pyrimido[4,5-b]quinoline Derivatives. Retrieved from [Link]

• Sravanthi, G., & Murthy, V. L. R. (2021). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Monatshefte für Chemie - Chemical Monthly, 152, 1-9. Retrieved from [Link]

• ResearchGate. (2020). New Pathway for the Synthesis of Pyrimido[4,5‐b]quinolines via One‐pot Reaction of Isatins, 6‐Aminouracils and 1,3‐Dimethylbarbituric Acid. Retrieved from [Link]

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric. Retrieved from [Link]

• Bentham Science. (2023). Recent Developments in the Synthesis, Reactions, and Biological Activities of Pyrimido[4,5-c] Isoquinolines from Pyrimidine Derivatives (Part II). Retrieved from [Link]

• PubChem. (n.d.). 5-acetyl-1,3-dimethylbarbituric acid. Retrieved from [Link]

• Jetir.org. (n.d.). ARYLIDENE BARBITURIC ACID DERIVATIVES AND THEIR METAL COMPLEXES. Retrieved from [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. rltsc.edu.in [rltsc.edu.in]
• 3. tsijournals.com [tsijournals.com]
• 4. jetir.org [jetir.org]
• 5. scbt.com [scbt.com]
• 6. orgchemres.org [orgchemres.org]
• 7. pcbiochemres.com [pcbiochemres.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]

Leveraging 5-Acetyl-1,3-dimethylbarbituric Acid in Advanced Multicomponent Reactions for Heterocyclic Synthesis

An Application and Protocol Guide:

Abstract

Multicomponent reactions (MCRs) represent a cornerstone of modern synthetic chemistry, enabling the construction of complex molecular architectures with high atom economy and procedural efficiency. Within this paradigm, barbituric acid and its derivatives have emerged as exceptionally versatile building blocks for generating a diverse array of pharmacologically relevant heterocycles.[1][2][3] This guide focuses specifically on 5-Acetyl-1,3-dimethylbarbituric acid, a uniquely functionalized reagent, detailing its application in powerful MCRs. The presence of both a reactive acetyl group and an acidic C-5 proton within its structure opens avenues for novel synthetic transformations. We provide detailed, field-tested protocols for the synthesis of pyrano[2,3-d]pyrimidines and other key heterocyclic scaffolds, explain the mechanistic rationale behind experimental choices, and offer expert insights for reaction optimization.

Introduction: The Strategic Advantage of 5-Acetyl-1,3-dimethylbarbituric Acid

Barbiturates, derivatives of pyrimidine-2,4,6(1H,3H,5H)-trione, are not only known for their historical role in medicine but are also prized in synthetic chemistry for their utility in constructing complex molecules.[2][3] The C-5 position of the barbiturate ring is particularly reactive, functioning as an active methylene compound that can participate in a variety of condensation and addition reactions.

5-Acetyl-1,3-dimethylbarbituric acid (DAB) is an advanced derivative that offers distinct advantages:

• Enhanced Acidity: The electron-withdrawing acetyl group at the C-5 position increases the acidity of the C-5 proton, making the molecule a potent nucleophile for Michael additions and related reactions.

• Dual Reactivity: It possesses two key sites for chemical transformation: the active C-5 methylene carbon and the acetyl carbonyl group, allowing for sequential or domino reactions.

• Scaffold Rigidity: The N,N-dimethyl substitution prevents tautomerization involving the nitrogen atoms and provides steric bulk, which can influence the stereochemical outcome of reactions.

This guide explores how to harness these features in one-pot MCRs to build valuable heterocyclic systems relevant to drug discovery and materials science.[4]

Synthesis of Pyrano[2,3-d]pyrimidines via Knoevenagel-Michael Cascade

The synthesis of pyrano[2,3-d]pyrimidines is a prominent application of barbiturates in MCRs, yielding compounds with a wide spectrum of biological activities, including antitumor and anti-inflammatory properties.[5] The reaction typically involves an aromatic aldehyde, a C-H acid like malononitrile, and a barbituric acid derivative.

Mechanistic Rationale

The reaction proceeds through a domino Knoevenagel-Michael addition-cyclization sequence. The choice of catalyst is crucial; a mild base is often employed to facilitate the initial condensations without promoting unwanted side reactions. The electron-withdrawing nature of the acetyl group on DAB accelerates the key Michael addition step, often leading to higher yields and shorter reaction times compared to unsubstituted barbiturates.

Sources

• 1. mdpi.com [mdpi.com]
• 2. A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 5. Three-component synthesis of pyrano[2,3-d]-pyrimidine dione derivatives facilitated by sulfonic acid nanoporous silica (SBA-Pr-SO3H) and their docking and urease inhibitory activity - PMC [pmc.ncbi.nlm.nih.gov]

synthesis of hydrazones from 5-Acetyl-1,3-dimethylbarbituric Acid

An Application and Protocol Guide for the Synthesis of Hydrazones from 5-Acetyl-1,3-dimethylbarbituric Acid

Introduction: A Strategic Union of Pharmacophores

In the landscape of medicinal chemistry, the strategic combination of known pharmacophores into novel hybrid molecules is a cornerstone of modern drug discovery. This guide focuses on the synthesis of hydrazones derived from 5-acetyl-1,3-dimethylbarbituric acid, a union that brings together two moieties of significant therapeutic interest.

The barbiturate core, specifically the 1,3-dimethylbarbituric acid scaffold, has a long history in pharmaceutical science, with derivatives exhibiting a wide spectrum of biological activities, including sedative, hypnotic, anticancer, and antimicrobial properties.[1] More recently, this scaffold has gained attention for its potent urease inhibitory activity, a key target in the treatment of infections caused by Helicobacter pylori.[2][3][4][5]

The hydrazone moiety (-C=N-NH-), characterized by an azomethine group, is another privileged structural motif. It is recognized for its broad and potent biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[4][6][7] The synthesis of hydrazones is often straightforward, typically involving the condensation of a ketone or aldehyde with a hydrazine derivative.[7]

By conjugating various hydrazines with the acetyl group at the 5-position of 1,3-dimethylbarbituric acid, we aim to generate a library of novel compounds. These new chemical entities hold the potential for synergistic or entirely new biological activities, making them valuable candidates for further investigation in drug development programs.

Guiding Principles: The Chemistry of Hydrazone Formation

The synthesis of hydrazones from 5-acetyl-1,3-dimethylbarbituric acid is a classic acid-catalyzed condensation reaction. The fundamental transformation involves the nucleophilic attack of a hydrazine derivative on the electrophilic carbonyl carbon of the acetyl group, followed by a dehydration step to form the stable carbon-nitrogen double bond (C=N) characteristic of a hydrazone.

Mechanism Breakdown:

• Catalyst Activation: The reaction is typically initiated by adding a catalytic amount of acid, such as glacial acetic acid or p-toluenesulfonic acid (PTSA).[3][8] The acid protonates the carbonyl oxygen of the acetyl group.

• Enhanced Electrophilicity: This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack: The terminal nitrogen atom of the hydrazine derivative, possessing a lone pair of electrons, acts as the nucleophile, attacking the activated carbonyl carbon. This forms a tetrahedral intermediate.

• Proton Transfer & Dehydration: A series of proton transfers occur, leading to the formation of a good leaving group (water). The elimination of a water molecule results in the formation of the C=N double bond.

An important consideration for these structures is the potential for tautomerism between the hydrazone form and the enhydrazine form.[8][9][10] The predominant tautomer can be influenced by the solvent, substitution patterns, and solid-state packing, and is typically elucidated through spectroscopic methods like NMR.[9]

Caption: General reaction mechanism for acid-catalyzed hydrazone synthesis.

Experimental Protocols

The following protocols provide a detailed, self-validating framework for the synthesis and purification of hydrazone derivatives. Adherence to these steps ensures reproducibility and high purity of the final compounds.

General Workflow

The overall experimental process follows a logical sequence from reaction setup to final product characterization.

Caption: Standard experimental workflow for hydrazone synthesis.

Protocol 1: General Synthesis of Hydrazones

This protocol describes a general method adaptable for various substituted hydrazines.

Materials and Reagents:

• 5-Acetyl-1,3-dimethylbarbituric acid (1.0 eq)

• Substituted hydrazine derivative (1.0-1.2 eq)

• Absolute Ethanol (as solvent)

• Glacial Acetic Acid (catalyst, 3-5 drops)

• Standard laboratory glassware (round-bottom flask, reflux condenser)

• Magnetic stirrer and heating plate

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, suspend 5-acetyl-1,3-dimethylbarbituric acid (1.0 eq) in absolute ethanol.

• Add the corresponding hydrazine derivative (1.0-1.2 eq) to the suspension.

• Add 3-5 drops of glacial acetic acid to the mixture to catalyze the reaction.

• Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring.

• Monitor the reaction progress using Thin-Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution.

• If precipitation is slow, the mixture can be cooled further in an ice bath or a small amount of cold water can be added to induce crystallization.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials or soluble impurities.

• Dry the product under vacuum. For higher purity, the crude product should be recrystallized from a suitable solvent, such as ethanol or an ethanol/ethyl acetate mixture.[8]

Protocol 2: Synthesis of a Thiosemicarbazone Derivative

This protocol is a specific application for synthesizing thiosemicarbazones, a class of hydrazones with significant biological activity.[10]

Materials and Reagents:

• 5-Acetyl-1,3-dimethylbarbituric acid (1.0 eq, e.g., 1.98 g, 10 mmol)

• Thiosemicarbazide (or N-substituted derivative) (1.0 eq, e.g., 0.91 g, 10 mmol)

• Ethanol (50 mL)

• Glacial Acetic Acid (catalyst, ~0.5 mL)

Procedure:

• Combine 5-acetyl-1,3-dimethylbarbituric acid (10 mmol) and the selected thiosemicarbazide (10 mmol) in a 100 mL round-bottom flask.

• Add 50 mL of ethanol followed by approximately 0.5 mL of glacial acetic acid.

• Heat the mixture to reflux with stirring for 4-8 hours. The progress should be monitored by TLC.

• After the reaction is complete, cool the flask to room temperature. A solid precipitate is expected to form.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold ethanol.

• The resulting solid is then dried to yield the crude thiosemicarbazone derivative.

• Recrystallize the product from a suitable solvent system (e.g., ethanol or DMSO/water) to obtain the pure compound.[10]

Quantitative Data Summary

The choice of reactants and conditions significantly impacts the outcome of the synthesis. The following table summarizes representative data from literature reports.

Entry	Hydrazine Derivative	Solvent	Catalyst	Time (h)	Yield (%)	Ref.
1	4,6-dimorpholino-1,3,5-triazin-2-yl)hydrazine	Ethanol	Acetic Acid	4	88	[8]
2	o-Hydroxybenzoyl hydrazine	Ethanol	-	-	85	[9]
3	p-Hydroxybenzoyl hydrazine	Ethanol	-	-	91	[9]
4	Thiosemicarbazide	Ethanol	Acetic Acid	4-8	78	[10]
5	Aromatic Aldehydes (post-hydrazine formation)	Ethanol	PTSA	-	-	[3]

Product Characterization: Validating the Structure

Confirmation of the synthesized hydrazone structure and purity is essential and is achieved through a combination of standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are the most powerful tools for structural elucidation. Key diagnostic signals in ¹H NMR include the N-H proton of the hydrazone linkage (often a broad singlet appearing downfield, >10 ppm) and the disappearance of the singlet corresponding to the starting acetyl group's methyl protons. ¹³C NMR will show the characteristic signal for the imine carbon (C=N). These spectra are also crucial for investigating the hydrazone-enhydrazine tautomerism.[8][9][10]

• Fourier-Transform Infrared Spectroscopy (FT-IR): Provides confirmation of key functional groups. Expect to see characteristic absorption bands for N-H stretching (around 3100-3300 cm⁻¹), C=O stretching of the barbiturate ring (around 1650-1750 cm⁻¹), and C=N stretching of the imine bond (around 1575-1625 cm⁻¹).[10]

• Mass Spectrometry (MS): Used to determine the molecular weight of the product, confirming the successful condensation and dehydration. High-Resolution Mass Spectrometry (HRMS) provides the exact mass, which can be used to confirm the molecular formula.[9]

• Elemental Analysis: Provides the percentage composition of C, H, and N in the final product. The experimental values should be in close agreement (±0.4%) with the calculated values for the proposed molecular formula.[8][10]

• Single-Crystal X-ray Diffraction: This is the definitive method for unambiguously determining the three-dimensional molecular structure, including bond lengths, bond angles, and the specific tautomeric form present in the solid state.[9][10]

Applications in Drug Discovery

The synthesized hydrazones of 5-acetyl-1,3-dimethylbarbituric acid are of significant interest to drug development professionals due to their demonstrated potential in various therapeutic areas.

• Anticancer Agents: Certain s-triazine hydrazone derivatives of barbiturates have shown promising antiproliferative activities against cancer cell lines such as A549 (lung), HepG2 (liver), HCT-116 (colon), and MCF-7 (breast).[8]

• Urease Inhibitors: This class of compounds has been extensively studied as potent inhibitors of the urease enzyme.[2][5] The barbiturate ring and the hydrazone linker can interact with key residues and the nickel ions in the enzyme's active site, disrupting its catalytic activity.[2][3] This makes them promising leads for treating H. pylori infections.

• Antibacterial Agents: Barbiturate derivatives have shown activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, indicating their potential for development as novel antimicrobial agents.[11]

The structural versatility of the hydrazone scaffold allows for the introduction of a wide range of substituents (the 'R' group), enabling fine-tuning of the molecule's physicochemical properties and biological activity through systematic structure-activity relationship (SAR) studies.

References

• Al-Wahaibi, L. H., et al. (2020). Barbiturate- and Thiobarbituarte-Based s-Triazine Hydrazone Derivatives with Promising Antiproliferative Activities. ACS Omega. Available at: [Link]

• ResearchGate. (2024). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. Request PDF. Available at: [Link]

• ResearchGate. (2024). Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. Proceedings. Available at: [Link]

• ResearchGate. (2023). Different barbiturate derivatives linked to aryl hydrazone moieties as urease inhibitors; design, synthesis, urease inhibitory evaluations, and molecular dynamic simulations. Request PDF. Available at: [Link]

• Gholamzadeh, M., et al. (2021). Arylmethylene hydrazine derivatives containing 1,3-dimethylbarbituric moiety as novel urease inhibitors. Scientific Reports. Available at: [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2020). Synthesis and Biological Activity of Hydrazones and Derivatives: A Review. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• Al-Jbouri, M. J. (2024). New Barbiturate Derivatives as Biological Active Agents. Conference Proceedings. Available at: [Link]

• ResearchGate. (2019). Synthesis and Biological Activity of Hydrazones and Derivatives: A Review. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2024). Reaction of 1,3-Dimethyl-5-acetyl-barbituric Acid (DAB) with Primary Amines. Access to Intermediates for Selectively Protected Spermidines. Request PDF. Available at: [Link]

• Semantic Scholar. (2025). Design, synthesis, in vitro, and in silico investigations of new barbituric acid-hydrazone-chalcone derivatives as promising urease inhibitors. Journal of Molecular Structure. Available at: [Link]

• MINAR International Journal of Applied Sciences and Technology. (2022). GREEN SYNTHESIS OF NEW HYDRAZONE DERIVATIVES. MINAR International Journal. Available at: [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Arylmethylene hydrazine derivatives containing 1,3-dimethylbarbituric moiety as novel urease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Activity of Hydrazones and Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, in vitro, and in silico investigations of new barbituric acid-hydrazone-chalcone derivatives as promising urease inhibitors | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. minarjournal.com [minarjournal.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. uokerbala.edu.iq [uokerbala.edu.iq]

Application Notes and Protocols for the Preparation of Schiff Bases with 5-Acetyl-1,3-dimethylbarbituric Acid

Introduction: The Significance of Barbiturate-Derived Schiff Bases in Modern Drug Discovery

Schiff bases, compounds featuring an imine or azomethine (-C=N-) group, represent a versatile class of organic molecules with significant applications in medicinal chemistry.[1][2] Their synthetic accessibility and the tunable nature of their steric and electronic properties have established them as privileged scaffolds in the design of novel therapeutic agents. The imine bond is crucial for their biological activity, which includes a wide spectrum of pharmacological effects such as antimicrobial, antifungal, anti-inflammatory, and antitumor properties.[1][2][3]

This guide focuses on a specific, highly promising subclass: Schiff bases derived from 5-Acetyl-1,3-dimethylbarbituric Acid. Barbituric acid and its derivatives have a long history in medicine, primarily as central nervous system depressants.[4][5] However, contemporary research has unveiled their potential as building blocks for a diverse array of bioactive compounds.[4][5][6] The 5-Acetyl-1,3-dimethylbarbituric acid moiety, with its reactive acetyl group, serves as an excellent starting material for the synthesis of novel Schiff bases, leading to compounds with potential applications in anticancer and antimicrobial therapies.[7][8] The incorporation of the barbiturate ring into the Schiff base structure can enhance biological activity and introduce unique pharmacological profiles.[7]

This document provides a comprehensive overview of the principles, experimental protocols, and characterization techniques for the synthesis of Schiff bases from 5-Acetyl-1,3-dimethylbarbituric Acid, tailored for researchers and professionals in drug development.

Part 1: Core Principles and Synthetic Strategy

The synthesis of Schiff bases from 5-Acetyl-1,3-dimethylbarbituric Acid is primarily achieved through a condensation reaction between the acetyl group of the barbiturate and a primary amine. This reaction is typically catalyzed by an acid and involves the formation of a carbinolamine intermediate, which then dehydrates to form the stable imine bond of the Schiff base.[9]

Causality Behind Experimental Choices:

• Solvent Selection: Ethanol is a commonly employed solvent for this reaction. Its polarity is suitable for dissolving both the 5-Acetyl-1,3-dimethylbarbituric Acid and the primary amine reactants. Furthermore, its boiling point allows for effective reflux to drive the reaction to completion without requiring excessively high temperatures that could lead to degradation of the products.

• Catalyst: A catalytic amount of a weak acid, such as glacial acetic acid, is often added to protonate the carbonyl oxygen of the acetyl group.[10][11] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the primary amine. The acidic conditions also facilitate the dehydration of the carbinolamine intermediate, shifting the equilibrium towards the formation of the Schiff base.[9]

• Reaction Monitoring: The progress of the reaction can be conveniently monitored by Thin Layer Chromatography (TLC).[10] By spotting the reaction mixture alongside the starting materials on a TLC plate, the consumption of reactants and the formation of the product can be visualized, allowing for the determination of the optimal reaction time.

Below is a generalized workflow for the synthesis of these Schiff bases.

Sources

• 1. ijiset.com [ijiset.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. journals.irapa.org [journals.irapa.org]
• 6. [PDF] A Series of Barbituric Acid Derivatives from Sulfa Drug: Synthesis and Antimicrobial Activity | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, molecular docking and DFT analysis of novel bis-Schiff base derivatives with thiobarbituric acid for α-glucosidase inhibition assessment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: 5-Acetyl-1,3-dimethylbarbituric Acid as a Versatile Precursor for Heterocyclic Compound Synthesis

Introduction

In the landscape of modern medicinal chemistry and organic synthesis, the demand for efficient and versatile building blocks for the construction of complex molecular architectures is paramount. Heterocyclic compounds, in particular, form the backbone of a vast array of pharmaceuticals and biologically active molecules. 5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid, has emerged as a high-impact precursor in this domain[1]. Its unique chemical structure, featuring an activated acetyl group at the C5 position flanked by two carbonyls within a pyrimidine-2,4,6-trione core, provides multiple reactive sites for a variety of chemical transformations[1][2].

The presence of the N,N'-dimethyl groups prevents the amido-imidol tautomerism often seen in parent barbituric acid, which simplifies its reactivity profile and enhances the predictability of reaction outcomes[3]. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the utility of 5-acetyl-1,3-dimethylbarbituric acid as a strategic starting material. We will explore its core reactivity, provide detailed, field-proven protocols for the synthesis of key heterocyclic systems, and explain the causality behind the experimental choices, ensuring a robust and reproducible synthetic methodology.

Core Reactivity: A Hub for Chemical Diversification

The synthetic potential of 5-acetyl-1,3-dimethylbarbituric acid stems from the reactivity of its acetyl group and the inherent properties of the barbiturate ring. The acetyl moiety's carbonyl carbon is an electrophilic center, while its methyl protons are sufficiently acidic to be functionalized or participate in condensation reactions. This dual reactivity allows it to be a linchpin in the synthesis of diverse heterocyclic scaffolds.

Diagram: Key Reactive Sites of 5-Acetyl-1,3-dimethylbarbituric Acid

Caption: Primary reactive sites on 5-acetyl-1,3-dimethylbarbituric acid.

Application I: Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives

One of the most powerful applications of 5-acetyl-1,3-dimethylbarbituric acid is in the synthesis of pyrazolo[3,4-d]pyrimidines. This scaffold is a known isostere of purines and is prevalent in compounds targeting protein kinases, making it highly valuable in drug discovery[4][5]. The synthesis proceeds via a classical condensation-cyclization sequence.

Causality and Mechanistic Insight: The reaction is initiated by the condensation of the acetyl carbonyl group with a hydrazine derivative (e.g., hydrazine hydrate or a substituted hydrazine) to form a stable hydrazone intermediate. The choice of hydrazine allows for the introduction of various substituents at the N1 position of the resulting pyrazole ring. Subsequent intramolecular cyclization, often promoted by acid or heat, involves the attack of the terminal hydrazine nitrogen onto one of the adjacent ring carbonyls, followed by dehydration to yield the fused aromatic pyrazole ring. This robust reaction pathway provides a reliable entry into this important class of heterocycles[6][7][8].

Workflow: Pyrazolo[3,4-d]pyrimidine Synthesis

Caption: Synthetic workflow from the starting material to the final product.

Detailed Experimental Protocols

Protocol 1: Synthesis of Starting Material: 5-Acetyl-1,3-dimethylbarbituric Acid

This protocol is adapted from established literature procedures for the acetylation of 1,3-dimethylbarbituric acid.[1][6]

Materials:

• 1,3-Dimethylbarbituric acid (1.0 eq)

• Acetic anhydride (3.0 eq)

• Pyridine (catalytic amount, ~0.1 eq)

• Toluene

• Ice bath, magnetic stirrer, reflux condenser, rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1,3-dimethylbarbituric acid (e.g., 15.6 g, 100 mmol) and toluene (100 mL).

• Add acetic anhydride (e.g., 28.4 mL, 300 mmol) to the suspension.

• Carefully add a catalytic amount of pyridine (e.g., 0.8 mL, 10 mmol).

• Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 4-6 hours, monitoring by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexane) until the starting material is consumed.

• Allow the mixture to cool to room temperature, then cool further in an ice bath for 1 hour to promote crystallization of the product.

• Collect the solid product by vacuum filtration and wash the filter cake with cold toluene (2 x 30 mL).

• Dry the product under vacuum to yield 5-acetyl-1,3-dimethylbarbituric acid as a white to light yellow crystalline solid.

Expected Yield: 85-95%. Purity Check: Melting point, ¹H NMR, and ¹³C NMR spectroscopy should be used to confirm structure and purity. The molecular weight is 198.18 g/mol [2][9].

Protocol 2: Synthesis of a Fused Heterocycle: 3,5,7-Trimethyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione

This protocol demonstrates the cyclization reaction discussed in Application I.

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid (1.0 eq)

• Phenylhydrazine (1.05 eq)

• Glacial acetic acid

• Ethanol

• Ice bath, magnetic stirrer, reflux condenser

Procedure:

• Suspend 5-acetyl-1,3-dimethylbarbituric acid (e.g., 1.98 g, 10 mmol) in ethanol (30 mL) in a 100 mL round-bottom flask.

• Add phenylhydrazine (e.g., 1.04 mL, 10.5 mmol) to the suspension, followed by a few drops of glacial acetic acid (approx. 0.2 mL) to catalyze the condensation.

• Heat the mixture to reflux for 3 hours. The reaction can be monitored by TLC for the disappearance of the starting material. The initial suspension should become a clear solution and then may form a new precipitate.

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the pure pyrazolo[3,4-d]pyrimidine derivative.

Expected Yield: 70-85%. Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy to confirm its structure.

Application II: Knoevenagel Condensation and Michael Addition Sequences

The acetyl group's α-protons are active enough to participate in Knoevenagel condensation with aromatic aldehydes.[10][11][12] This reaction transforms the acetyl moiety into an α,β-unsaturated ketone system (an arylidene derivative). This new derivative is an excellent Michael acceptor, opening a pathway to a different class of complex heterocyclic structures.

Causality and Mechanistic Insight: The Knoevenagel condensation is typically catalyzed by a weak base (like piperidine or an amine salt) and proceeds via an enolate intermediate.[12] The resulting 5-cinnamoyl-type derivative possesses a polarized double bond, making the β-carbon highly electrophilic. This activated site readily undergoes 1,4-conjugate addition (Michael addition) with a wide range of nucleophiles, including other active methylene compounds like malononitrile or even another molecule of a barbituric acid derivative.[13][14][15] This two-step sequence is a powerful strategy for C-C bond formation and the construction of highly functionalized pyrimidine systems or spirocyclic compounds.[16][17]

Workflow: Knoevenagel-Michael Addition Sequence

Caption: A two-step reaction sequence to form complex 1,4-adducts.

Data Summary Table

Heterocyclic System	Precursors	Key Reaction Type(s)	Typical Conditions	Yield Range	Reference
Pyrazolo[3,4-d]pyrimidines	5-Acetyl-1,3-dimethylbarbituric acid, Hydrazines	Condensation, Cyclization	EtOH/AcOH, Reflux	70-90%	[5]
Schiff Bases/Enamines	5-Acetyl-1,3-dimethylbarbituric acid, Primary Amines	Condensation	THF or EtOH, RT to 50°C	90-99%	[18]
Pyrimido[4,5-b]quinolines*	1,3-Dimethylbarbituric acid, Isatins, 6-Aminouracils	Multi-component, Cyclization	Acetic Acid, 80°C	60-85%	[19][20]
1,4-Adducts	Arylidene derivative of DMABA, Nucleophiles	Michael Addition	Basic catalyst (e.g., Et₂NH), aq. media	85-96%	[13][14]

*Note: Synthesis of Pyrimido[4,5-b]quinolines typically utilizes the parent 1,3-dimethylbarbituric acid, highlighting the broader utility of this family of compounds.[19][21]

Conclusion

5-Acetyl-1,3-dimethylbarbituric acid is a demonstrably valuable and versatile precursor for the synthesis of a wide range of heterocyclic compounds. Its well-defined reactivity allows for the strategic construction of complex scaffolds, such as the medicinally relevant pyrazolo[3,4-d]pyrimidines, through robust and high-yielding protocols. Furthermore, its ability to be converted into a Michael acceptor via Knoevenagel condensation significantly broadens its synthetic scope. The protocols and insights provided herein offer a solid foundation for researchers to explore and exploit the full potential of this powerful synthetic building block in their drug discovery and development programs.

References

• Title: Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. Source: ResearchGate. URL: [Link]

• Title: New Pathway for the Synthesis of Pyrimido[4,5‐b]quinolines via One‐pot Reaction of Isatins, 6‐Aminouracils and 1,3‐Dimethylbarbituric Acid. Source: ResearchGate. URL: [Link]

• Title: Synthesis of 5-(Functionalized Acyl-1,3-Dialkyl-Substituted Barbituric and 2-Thiobarbituric Acids. Source: ResearchGate. URL: [Link]

• Title: The structure of the synthesized pyrimido[4,5‐b]quinolines having same... Source: ResearchGate. URL: [Link]

• Title: Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. Source: National Institutes of Health (NIH). URL: [Link]

• Title: Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. Source: Core.ac.uk. URL: [Link]

• Title: Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Source: National Institutes of Health (NIH). URL: [Link]

• Title: Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Source: De Gruyter. URL: [Link]

• Title: A possible mechanistic pathway for [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Source: ResearchGate. URL: [Link]

• Title: synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. Source: Theses and Dissertations. URL: [Link]

• Title: Reaction of 1,3-Dimethyl-5-acetyl-barbituric Acid (DAB) with Primary Amines. Access to Intermediates for Selectively Protected Spermidines. Source: ResearchGate. URL: [Link]

• Title: Novel Synthetic Transformations of 5-( -Chloroalkanoyl)-1,3-Dimethylbarbituric Acids. Source: ResearchGate. URL: [Link]

• Title: 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4. Source: Chemsrc.com. URL: [Link]

• Title: A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][19]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. Source: Semantic Scholar. URL: [Link]

• Title: Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. Source: MDPI. URL: [Link]

• Title: Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. Source: srlstc.org. URL: [Link]

• Title: Synthesis of N-alkylated pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives... Source: ResearchGate. URL: [Link]

• Title: 1,3-Dimethylbarbituric acid (≥99.0% (T)). Source: Amerigo Scientific. URL: [Link]

• Title: Synthesis of pyrazolo[3,4‐d]pyrimidines 39. Source: ResearchGate. URL: [Link]

• Title: Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. Source: ResearchGate. URL: [Link]

• Title: A Greener, Efficient Approach to Michael Addition of Barbituric Acid to Nitroalkene in Aqueous Diethylamine Medium. Source: National Institutes of Health (NIH). URL: [Link]

• Title: Squaramide-Catalyzed Asymmetric Michael Addition/Cyclization Reaction for the Synthesis of Chiral Bisspiro Barbituric Acid–Oxindole Derivatives. Source: MDPI. URL: [Link]

• Title: Knoevenagel Condensation. Doebner Modification. Verley Modification. Reaction Mechanism and Set Up. Source: YouTube. URL: [Link]

• Title: Two independent and consecutive Michael addition of 1,3-dimethylbarbituric acid (4) to 3 for the synthesis of 5. Source: ResearchGate. URL: [Link]

• Title: 58713-03-4| Chemical Name : 5-Acetyl-1,3-dimethylbarbituric Acid. Source: Pharmaffiliates. URL: [Link]

• Title: Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors. Source: PubMed. URL: [Link]

• Title: (PDF) Two independent and consecutive Michael addition of 1,3-dimethylbarbituric acid to (2,6-diarylidene)cyclohexanone: Flying-bird-shaped 2D-polymeric structure. Source: ResearchGate. URL: [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. repository.gatech.edu [repository.gatech.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. rltsc.edu.in [rltsc.edu.in]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. A Greener, Efficient Approach to Michael Addition of Barbituric Acid to Nitroalkene in Aqueous Diethylamine Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Knoevenagel Condensation of 5-Acetyl-1,3-dimethylbarbituric Acid for the Synthesis of Novel Pyrimidine Derivatives

Abstract

This document provides a comprehensive guide to the Knoevenagel condensation reaction utilizing 5-Acetyl-1,3-dimethylbarbituric Acid as the active methylene compound. Barbituric acid and its derivatives are foundational scaffolds in medicinal chemistry, recognized for a wide spectrum of biological activities including sedative, anticonvulsant, antitumor, and antimicrobial properties.[1][2] The functionalization at the C-5 position of the barbiturate ring is a key strategy for modulating these pharmacological effects.[2] This application note details the reaction mechanism, provides a robust, step-by-step protocol for the condensation with an aromatic aldehyde, outlines characterization methods, and discusses the significance of this transformation in the synthesis of novel therapeutic candidates.

Introduction and Scientific Background

5-Acylbarbituric acids, such as 5-Acetyl-1,3-dimethylbarbituric Acid, are versatile intermediates in organic synthesis. The presence of the acetyl group provides a reactive site for further chemical transformations. One of the most powerful C-C bond-forming reactions for such substrates is the Knoevenagel condensation. This reaction involves the condensation of an active methylene compound (in this case, 5-Acetyl-1,3-dimethylbarbituric Acid) with a carbonyl compound, typically an aldehyde or ketone.[3][4]

The resulting α,β-unsaturated ketone derivatives are valuable precursors for a variety of heterocyclic compounds and molecules with potential biological activity. The electron-withdrawing nature of the adjacent carbonyl and amide groups in the barbiturate ring increases the acidity of the α-protons of the acetyl group, facilitating deprotonation and subsequent nucleophilic attack on the aldehyde.

Reaction Mechanism and Causality

The Knoevenagel condensation of 5-Acetyl-1,3-dimethylbarbituric Acid with an aromatic aldehyde proceeds through a well-established mechanism, typically catalyzed by a weak base or acid. The choice of catalyst and solvent can significantly influence reaction rates and yields.

Mechanism Outline:

• Enolate Formation: A basic catalyst (e.g., piperidine, pyridine, or even a mild inorganic base) abstracts an acidic α-proton from the acetyl group of the 5-Acetyl-1,3-dimethylbarbituric Acid, forming a resonance-stabilized enolate ion. This step is crucial as it generates the nucleophile required for the subsequent addition.

• Nucleophilic Addition: The nucleophilic enolate attacks the electrophilic carbonyl carbon of the aromatic aldehyde. This forms a tetrahedral alkoxide intermediate.

• Protonation: The alkoxide intermediate is protonated by the conjugate acid of the catalyst or the solvent, yielding a β-hydroxy ketone (aldol addition product).

• Dehydration: Under the reaction conditions, this aldol intermediate readily undergoes dehydration (elimination of a water molecule) to form the final, thermodynamically stable α,β-unsaturated product. This elimination is often the driving force for the reaction, especially when it leads to a conjugated system.

Acid catalysis is also possible, where the acid protonates the aldehyde's carbonyl oxygen, increasing its electrophilicity and making it more susceptible to attack by the enol form of the barbiturate derivative.[4]

Experimental Protocol: Synthesis of 5-(1-Oxo-3-phenyl-2-propenyl)-1,3-dimethylbarbituric Acid

This protocol details the Knoevenagel condensation of 5-Acetyl-1,3-dimethylbarbituric Acid with benzaldehyde as a representative aromatic aldehyde.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
5-Acetyl-1,3-dimethylbarbituric Acid	≥98%	TCI, Smolecule	[5]
Benzaldehyde	≥99%, ReagentPlus®	Sigma-Aldrich	Freshly distilled if necessary
Piperidine	≥99%	Sigma-Aldrich	Catalyst
Ethanol	200 proof, absolute	Various	Reaction Solvent
Ethyl Acetate	ACS Grade	Various	For TLC and recrystallization
n-Hexane	ACS Grade	Various	For TLC and recrystallization
Distilled Water
Anhydrous Magnesium Sulfate	Drying agent

Apparatus

• 50 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp (254 nm)

• Büchner funnel and filter flask

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask, add 5-Acetyl-1,3-dimethylbarbituric Acid (1.96 g, 10 mmol) and absolute ethanol (20 mL). Stir the mixture until the solid is fully dissolved.

• Addition of Reactants: Add benzaldehyde (1.06 g, 1.02 mL, 10 mmol) to the solution.

• Catalyst Addition: Add piperidine (0.085 g, 0.1 mL, 1 mmol, 10 mol%) to the reaction mixture.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78 °C) using a heating mantle.

• Monitoring: Monitor the progress of the reaction by TLC (eluent: 7:3 n-hexane/ethyl acetate).[1] Spot the starting material and the reaction mixture. The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting material.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. A solid product may precipitate.

• Isolation: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Purification: Wash the collected solid with a small amount of cold ethanol to remove residual impurities. The crude product can be further purified by recrystallization from an ethyl acetate/ethanol mixture to yield the pure product.

• Drying: Dry the purified product under vacuum to obtain a crystalline solid.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry to confirm its structure and purity.

Visualization of the Workflow

The following diagram illustrates the key steps in the synthesis protocol.

Caption: Experimental workflow for Knoevenagel condensation.

Expected Results and Data Interpretation

Parameter	Expected Outcome
Yield	75-90%
Appearance	White to pale yellow crystalline solid
¹H NMR	Appearance of vinyl proton signals (doublets, ~7.5-8.0 ppm), disappearance of the acetyl methyl singlet.
¹³C NMR	Appearance of signals for the α,β-unsaturated ketone and the new aromatic carbons.
FT-IR (cm⁻¹)	C=O stretch (conjugated ketone, ~1680-1660), C=C stretch (~1620-1600).
Mass Spec (m/z)	Molecular ion peak corresponding to the calculated mass of the product (C₁₅H₁₄N₂O₄).

The successful synthesis of the target compound is confirmed by the appearance of characteristic signals for the newly formed carbon-carbon double bond in the NMR spectra and the shift in the carbonyl stretching frequency in the IR spectrum due to conjugation.

Trustworthiness and Self-Validation

The protocol described is a self-validating system. The progress of the reaction can be unequivocally monitored by TLC, providing clear evidence of the consumption of starting materials and the formation of the product. The final product's identity and purity are rigorously confirmed through standard analytical techniques (NMR, FT-IR, MS), ensuring the reliability and reproducibility of the method. This procedure is adapted from well-established Knoevenagel condensation methodologies applied to barbituric acid derivatives.[1][4][6]

References

• A facile synthesis of 5-acylbarbituric acids under microwave irradiations. Indian Journal of Chemistry - Section B.
• One-pot synthesis of arylidene barbituric acid derivatives using Fe2O3 and Fe2O3/MFe2O4 (M = Cu, and Ni) nanoparticles as heterogeneous catalysts in Knoevenagel condensation reaction. Inorganic Chemistry Research.
• SYNTHESIS OF BARBITURIC ACID DERIVATIVES.
• Solvent free green Synthesis of 5-arylidine Barbituric acid Derivatives Catalyzed by Copper oxide Nanoparticles. Research Journal of Chemical Sciences.
• synthesis of barbituric acid
• Design, Synthesis, and Herbicidal Activity of Novel 5-Acylbarbituric Acid Derivatives Containing Maleimide Moieties and Evaluation of Their Mode of Action. Journal of Agricultural and Food Chemistry.
• Barbituric acid. Organic Syntheses.
• Application Notes and Protocols for the Synthesis of Barbiturate Analogs from Substituted Malonic Esters. Benchchem.
• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones.
• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic
• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature.
• Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivative. Progress in Chemical and Biochemical Research.
• One-pot Synthesis of Arylidene Barbituric Acid Derivatives Using Fe2O3 and Fe2O3/MFe2O4 (M = Cu, and Ni) Nanoparticles as Hetero. Inorganic Chemistry Research.
• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. Shri R.L.T. College of Science, Akola.
• 5-Acetyl-1,3-dimethylbarbituric Acid. Smolecule.
• synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives.
• 5-Acetyl-1,3-dimethylbarbituric Acid 58713-03-4. TCI EUROPE N.V.
• Regular Article. Organic Chemistry Research.
• 5-Acetyl-1,3-dimethylbarbituric | 58713-03-4. ChemicalBook.

Sources

• 1. isca.me [isca.me]
• 2. A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. rltsc.edu.in [rltsc.edu.in]
• 5. 5-Acetyl-1,3-dimethylbarbituric | 58713-03-4 [chemicalbook.com]
• 6. inorgchemres.org [inorgchemres.org]

Application Notes and Protocols: 5-Acetyl-1,3-dimethylbarbituric Acid in the Synthesis of Azomethine and Hydrazone Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of 5-Acetyl-1,3-dimethylbarbituric Acid as a Chromophoric Scaffold

5-Acetyl-1,3-dimethylbarbituric acid is a derivative of barbituric acid, a heterocyclic compound with a pyrimidine skeleton.[1] While the parent barbituric acid and its derivatives are well-known for their diverse biological activities, including sedative and hypnotic properties, the presence of an acetyl group at the 5-position of 1,3-dimethylbarbituric acid opens up a fascinating avenue for its application in the synthesis of a variety of dyes.[1] The acetyl group provides a reactive site for condensation reactions, leading to the formation of intensely colored azomethine and hydrazone dyes. This document provides an in-depth guide to the synthesis of these dyes, including detailed protocols, the rationale behind experimental choices, and characterization data.

The core principle behind the use of 5-Acetyl-1,3-dimethylbarbituric acid in dye synthesis lies in the reactivity of the acetyl group's carbonyl carbon. This carbon atom is electrophilic and readily undergoes nucleophilic attack by primary aromatic amines to form azomethine linkages (-C=N-) or by hydrazines and hydrazides to form hydrazone linkages (-C=N-NH-). The resulting molecules possess extended π-conjugated systems, which are responsible for their absorption of light in the visible region of the electromagnetic spectrum, thus rendering them colored.

I. Synthesis of Azomethine Dyes

The reaction of 5-Acetyl-1,3-dimethylbarbituric acid with primary aromatic amines yields vibrant azomethine dyes, also known as Schiff bases. The color of these dyes can be tuned by varying the substituents on the aromatic amine.

Reaction Principle

The synthesis of azomethine dyes from 5-Acetyl-1,3-dimethylbarbituric acid is a condensation reaction. The reaction is typically catalyzed by a weak acid, such as glacial acetic acid. The acid protonates the carbonyl oxygen of the acetyl group, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by the lone pair of electrons on the nitrogen atom of the primary aromatic amine. This is followed by the elimination of a water molecule to form the stable azomethine linkage.

Sources

• 1. researchgate.net [researchgate.net]

Introduction: Navigating the Synthetic Complexity of a Versatile Heterocycle

An In-Depth Guide to Protecting Group Strategies for 5-Acetyl-1,3-dimethylbarbituric Acid

5-Acetyl-1,3-dimethylbarbituric acid is a highly functionalized heterocyclic compound that serves as a valuable intermediate in medicinal chemistry and organic synthesis.[1] Its structure, featuring a reactive acetyl group and an acidic active methylene proton, offers multiple avenues for chemical modification. However, this high density of reactive sites also presents a significant challenge: achieving chemoselectivity. To perform transformations on other parts of a target molecule without unintended side reactions involving the barbiturate core, a robust protecting group strategy is essential.[2]

This guide provides a detailed exploration of protecting group strategies for 5-Acetyl-1,3-dimethylbarbituric acid, moving beyond simple protocols to explain the underlying chemical principles. It is designed for researchers and drug development professionals who require a deep, practical understanding of how to mask and unmask the key functional groups of this versatile building block.

Chemical Reactivity Analysis: Identifying the Strategic Targets

The synthetic utility of 5-Acetyl-1,3-dimethylbarbituric acid is dictated by two primary reactive centers, as illustrated below. A successful protection strategy hinges on understanding and controlling the reactivity of these sites.

• The Acetyl Carbonyl Group : This ketone functionality is a classic electrophilic site, susceptible to attack by a wide range of nucleophiles, including organometallics and reducing agents.[3] Its reactivity is central to many derivatization pathways but must be masked if such reagents are intended to react elsewhere in the molecule.

• The Active Methylene (C5-H) : The C5 carbon is positioned between three carbonyl groups (one acetyl and two ring carbonyls), making its protons significantly acidic (pKa ≈ 4-5).[1][4] This "active methylene" group can be readily deprotonated to form a nucleophilic enolate, which can participate in alkylation, acylation, and condensation reactions. While this reactivity is useful, it can also lead to undesired side products if not properly managed.

Therefore, our strategies will focus on the selective and reversible protection of these two key sites.

Strategy 1: Protection of the Acetyl Carbonyl Group

The most common and reliable method for protecting a ketone is to convert it into an acetal (or ketal), which is stable under nucleophilic and basic conditions but can be easily removed with aqueous acid.[5][6]

Rationale for Acetal Protection

Converting the carbonyl into an acetal transforms the electrophilic sp² carbon into a non-electrophilic sp³ carbon, effectively rendering it inert to common nucleophiles like Grignard reagents, organolithiums, and hydrides (e.g., LiAlH₄).[7] This strategy is ideal when subsequent synthetic steps involve strongly basic or nucleophilic conditions. Cyclic acetals, formed from diols, are generally more stable than acyclic acetals due to favorable thermodynamics.[8]

Protocol 1A: 1,3-Dioxolane Formation

This protocol uses ethylene glycol to form a five-membered cyclic acetal, a robust and widely used protecting group.

Experimental Protocol:

• Setup : To a solution of 5-Acetyl-1,3-dimethylbarbituric acid (1.0 eq) in a suitable solvent (e.g., toluene or dichloromethane, ~0.5 M), add ethylene glycol (1.5 eq).

• Catalysis : Add a catalytic amount of a Brønsted acid, such as p-toluenesulfonic acid (p-TsOH, 0.02 eq) or a Lewis acid like cerium(III) triflate.[8][9]

• Reaction : Heat the mixture to reflux. If using toluene, employ a Dean-Stark apparatus to azeotropically remove the water formed during the reaction, driving the equilibrium towards the product.[8][10] Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Workup : Cool the reaction mixture to room temperature. Quench the catalyst by adding a mild base, such as triethylamine or a saturated aqueous solution of sodium bicarbonate.

• Extraction : Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification : Purify the resulting protected compound by column chromatography on silica gel.

Data Summary: Acetal Protection

Protecting Group	Reagents	Catalyst	Conditions	Key Advantages
1,3-Dioxolane	Ethylene Glycol	p-TsOH (cat.)	Toluene, reflux (Dean-Stark)	High stability, common, reliable
1,3-Dithiolane	1,2-Ethanedithiol	BF₃·OEt₂ (cat.)	CH₂Cl₂, 0 °C to rt	Stable to acid/base, orthogonal deprotection

Protocol 1B: 1,3-Dithiolane Formation

Thioacetals offer an alternative with a different stability profile, notably resistance to acidic conditions that would cleave an oxygen-based acetal.

Experimental Protocol:

• Setup : Dissolve 5-Acetyl-1,3-dimethylbarbituric acid (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂, ~0.5 M) and cool the solution to 0 °C in an ice bath.

• Reagent Addition : Add 1,2-ethanedithiol (1.2 eq) followed by a catalytic amount of a Lewis acid, such as boron trifluoride diethyl etherate (BF₃·OEt₂, 0.1 eq).[11]

• Reaction : Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Workup : Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification : Follow the extraction and purification steps outlined in Protocol 1A.

Deprotection Protocols:

• Acetal/Ketal Cleavage : The standard method for deprotection is acidic hydrolysis.[9] Stir the protected compound in a mixture of acetone and water with a catalytic amount of acid (e.g., HCl, p-TsOH) until the reaction is complete.[8][10]

• Thioacetal/Thioketal Cleavage : Deprotection requires specific reagents that have a high affinity for sulfur, such as salts of mercury(II) (e.g., HgCl₂) or silver(I) (e.g., AgNO₃), or oxidative conditions with reagents like o-iodoxybenzoic acid (IBX).[9][12]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. Protective Groups [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. quora.com [quora.com]
• 5. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 6. total-synthesis.com [total-synthesis.com]
• 7. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 8. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 9. Aldehyde synthesis by deprotection or hydrolysis [organic-chemistry.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 12. willingdoncollege.ac.in [willingdoncollege.ac.in]

Introduction: The Synthetic Versatility of 5-Acetyl-1,3-dimethylbarbituric Acid

An in-depth guide to the catalytic synthesis and application of 5-Acetyl-1,3-dimethylbarbituric Acid derivatives, designed for researchers, scientists, and professionals in drug development.

5-Acetyl-1,3-dimethylbarbituric acid is a highly functionalized derivative of barbituric acid, a core scaffold in medicinal chemistry renowned for its broad spectrum of biological activities.[1] The presence of an acetyl group at the C5 position, flanked by two carbonyl groups, imparts unique reactivity to the molecule, making it a valuable building block in organic synthesis.[2] Catalytic transformations of this substrate and its close relatives primarily exploit two reactive sites: the active methylene protons at the C5 position (often after deacetylation or in the parent 1,3-dimethylbarbituric acid) and the acetyl group's carbonyl carbon. These reactions provide access to a diverse array of complex heterocyclic compounds, including spirocycles and fused-ring systems, which are of significant interest in drug discovery and materials science.[3] This guide provides detailed application notes and protocols for key catalytic reactions involving this versatile synthon.

Knoevenagel Condensation: Synthesis of Arylidene Barbituric Acid Derivatives

The Knoevenagel condensation is a cornerstone reaction for barbituric acid derivatives. It involves the reaction of the active methylene group of 1,3-dimethylbarbituric acid with aldehydes to form 5-arylidene derivatives. These products are not only biologically active but also serve as potent electrophiles (Michael acceptors) for subsequent transformations.[3][4] The efficiency of this reaction is greatly enhanced by catalysts that can activate both the aldehyde and the barbituric acid moiety.

Catalytic Approach: Heterogeneous Nanocatalysis

Recent advancements have focused on the use of heterogeneous nanocatalysts, which offer significant advantages over traditional homogeneous catalysts.[5] Magnetic nanoparticles, such as cobalt ferrite (CoFe₂O₄) and mixed-metal ferrites, have emerged as highly efficient, magnetically separable, and recyclable catalysts for this transformation.[6][7] Their high surface area provides an abundance of active sites, leading to high product yields in shorter reaction times and under milder conditions.[6]

Experimental Protocol 1: Fe₂O₃/NiFe₂O₄ Nanoparticle-Catalyzed Knoevenagel Condensation

This protocol describes the synthesis of 5-arylidene-1,3-dimethylbarbituric acid derivatives using a highly efficient and recyclable magnetic nanoparticle catalyst.

Materials:

• 1,3-Dimethylbarbituric acid (1 mmol)

• Aromatic aldehyde (1 mmol)

• Fe₂O₃/NiFe₂O₄ nanoparticles (0.03 g)

• Ethanol (5 mL)

• Magnetic stirrer/hotplate

• Standard laboratory glassware

Procedure:

• In a 25 mL round-bottom flask, combine 1,3-dimethylbarbituric acid (1 mmol), the selected aromatic aldehyde (1 mmol), and the Fe₂O₃/NiFe₂O₄ nanoparticle catalyst (0.03 g).[6]

• Add ethanol (5 mL) to the flask to serve as the reaction solvent.

• Place the flask on a magnetic stirrer/hotplate and stir the mixture vigorously at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, add hot ethanol to dissolve the product mixture.

• Separate the magnetic nanoparticle catalyst from the solution using an external magnet.

• Decant the supernatant into a clean beaker. The catalyst can be washed with ethanol, dried, and reused for subsequent reactions.

• Allow the supernatant to cool to room temperature. The pure product will crystallize out of the solution.

• Collect the crystalline product by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Data Summary: Catalyst Performance in Knoevenagel Condensation

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
Fe₂O₃/NiFe₂O₄	Ethanol	Room Temp.	10-30	90-97	[6]
CoFe₂O₄ NPs	Ethanol	Room Temp.	15-45	92-98	[7]
Gold NPs	Methanol	100	50-60	84-96	[7]
L-proline	Water	100	30-60	85-95	[8]

Workflow for Nanoparticle-Catalyzed Knoevenagel Condensation

Caption: General workflow for heterogeneous catalytic synthesis.

Multicomponent Reactions (MCRs): Access to Fused Pyranopyrimidines

Multicomponent reactions are powerful tools in synthetic chemistry, allowing for the construction of complex molecules in a single, atom-economical step. 1,3-Dimethylbarbituric acid is a frequent participant in three-component reactions with aldehydes and active methylene compounds (e.g., malononitrile) to yield pyrano[2,3-d]pyrimidine derivatives.[9] These scaffolds are privileged structures in medicinal chemistry. The reaction typically proceeds through a tandem Knoevenagel condensation-Michael addition-cyclization sequence.[9]

Catalytic Approach: Organocatalysis and Deep Eutectic Solvents (DES)

A variety of catalysts have been developed for this transformation, with a strong emphasis on green chemistry principles. Organocatalysts like L-proline are effective, as are novel systems such as deep eutectic solvents (DES), which can act as both the solvent and the catalyst.[8][10] Nanocomposites and ionic liquids have also demonstrated high efficacy, often enabling the reaction to proceed at room temperature or with mild heating.[9]

Experimental Protocol 2: L-proline Ionic Liquid-Catalyzed Synthesis of Pyranopyrimidines

This protocol, adapted from procedures described for similar systems, uses an L-proline-based ionic liquid to catalyze the one-pot, three-component synthesis of pyranopyrimidines under conventional heating or ultrasonication.[9]

Materials:

• 1,3-Dimethylbarbituric acid (1 mmol)

• Aromatic aldehyde (1 mmol)

• Malononitrile (1 mmol)

• L-proline-NO₃ ionic liquid (15 mol%)

• Ethanol (10 mL)

• Ultrasonic bath or conventional heating setup

Procedure:

• In a suitable reaction vessel, charge 1,3-dimethylbarbituric acid (1 mmol), the aromatic aldehyde (1 mmol), malononitrile (1 mmol), and the L-proline-NO₃ catalyst (15 mol%).

• Add ethanol (10 mL) as the solvent.

• Method A (Ultrasonication): Place the reaction vessel in an ultrasonic bath at room temperature and irradiate until the reaction is complete (typically 30-60 minutes), as monitored by TLC.

• Method B (Conventional Heating): Heat the mixture to 80 °C with stirring until the reaction is complete.[9]

• After completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by vacuum filtration.

• Wash the solid with ice-cold water and then a small amount of ethanol to remove any remaining impurities.

• Recrystallize the crude product from ethanol to obtain the pure pyranopyrimidine derivative.

Mechanism of Pyranopyrimidine Formation

Caption: Tandem Knoevenagel-Michael addition pathway.

Reactions of the 5-Acetyl Group: Synthesis of Hydrazone Derivatives

Beyond the reactivity of the C5-methylene group, the acetyl moiety of 5-acetyl-1,3-dimethylbarbituric acid provides a distinct synthetic handle. It readily undergoes condensation reactions with amine nucleophiles, such as hydrazines, to form Schiff bases or hydrazones.[11] These reactions are typically catalyzed by a small amount of acid.

Catalytic Approach: Brønsted Acid Catalysis

The condensation of the acetyl carbonyl with a hydrazine is effectively catalyzed by a weak Brønsted acid, such as glacial acetic acid. The acid protonates the carbonyl oxygen, increasing its electrophilicity and facilitating the nucleophilic attack by the hydrazine.

Experimental Protocol 3: Acetic Acid-Catalyzed Hydrazone Formation

This protocol outlines the synthesis of a hydrazone derivative by reacting 5-acetyl-1,3-dimethylbarbituric acid with a hydrazine.[11]

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid (1 mmol)

• Hydrazine derivative (e.g., 4-allyloxybenzoyl hydrazine) (1 mmol)

• Ethanol (10 mL)

• Glacial acetic acid (catalytic amount, ~2-3 drops)

• Reflux condenser

Procedure:

• Dissolve 5-acetyl-1,3-dimethylbarbituric acid (1 mmol) in ethanol (10 mL) in a round-bottom flask.

• Add the hydrazine derivative (1 mmol) to the solution.

• Add a few drops of glacial acetic acid to catalyze the reaction.[11]

• Attach a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction by TLC. Once the starting material is consumed, remove the heat source.

• Cool the reaction mixture in an ice bath to induce precipitation of the product.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• The product can be further purified by recrystallization if necessary.

Conclusion

5-Acetyl-1,3-dimethylbarbituric acid and its parent compound, 1,3-dimethylbarbituric acid, are exceptionally versatile platforms for synthetic chemistry. Modern catalytic methods, particularly those employing heterogeneous nanocatalysts and green methodologies like organocatalysis and deep eutectic solvents, have unlocked efficient and environmentally benign pathways to a vast library of complex molecules. The protocols detailed herein for Knoevenagel condensations, multicomponent reactions, and direct functionalization of the acetyl group provide a robust foundation for researchers aiming to leverage this scaffold in the development of novel therapeutics and functional materials.

References

• One-pot Synthesis of Arylidene Barbituric Acid Derivatives Using Fe2O3 and Fe2O3/MFe2O4 (M = Cu, and Ni) Nanoparticles as Hetero - Inorganic Chemistry Research. (2024). Inorganic Chemistry Research.
• 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 - Smolecule. (n.d.). Smolecule.
• Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core. (n.d.).
• Green Synthesis of Barbituric Acid Derivative via Goldsmith Effluent Initiated Gold Nanoparticles and its Molecular Docking Study against Alzheimer Drug Target. (2021).
• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic
• Enantioselective Catalytic Transformations of Barbituric Acid Deriv
• An acid-based DES as a novel catalyst for the synthesis of pyranopyrimidines. (n.d.).
• Synthesis of Pyranopyrazole and Pyranopyrimidine Derivatives Using Magnesium Oxide Nanoparticles and Evaluation as Corrosion Inhibitors for Lubricants. (2021).
• l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water. (n.d.). Royal Society of Chemistry.
• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. (n.d.).
• Recent applications of barbituric acid in multicomponent reactions. (2016). RSC Advances.
• Catalytic Asymmetric Synthesis of Quaternary Barbituric Acids. (2017). Journal of the American Chemical Society.
• Electrophilicity of 5-Benzylidene-1,3-dimethylbarbituric and -thiobarbituric Acids. (n.d.). The Journal of Organic Chemistry.

Sources

• 1. scispace.com [scispace.com]
• 2. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. inorgchemres.org [inorgchemres.org]
• 7. researchgate.net [researchgate.net]
• 8. l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An acid-based DES as a novel catalyst for the synthesis of pyranopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

Welcome to the technical support center for the synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yield and purity.

Introduction

5-Acetyl-1,3-dimethylbarbituric acid is a valuable intermediate in medicinal chemistry and organic synthesis.[1] Its synthesis is most commonly achieved through the electrophilic substitution of 1,3-dimethylbarbituric acid at the C-5 position. The active methylene group at this position is readily acylated, typically using acetic anhydride. While the reaction appears straightforward, achieving high yields of a pure product can be challenging. This guide will walk you through potential issues and their solutions.

Core Synthesis Pathways

There are two primary stages to consider for the overall synthesis: the preparation of the starting material, 1,3-dimethylbarbituric acid, and its subsequent acylation.

Diagram: Overall Synthesis Workflow

Caption: Overview of the two main stages for synthesizing 5-Acetyl-1,3-dimethylbarbituric Acid.

Part 1: Troubleshooting the Synthesis of 1,3-Dimethylbarbituric Acid

A high-quality starting material is crucial for a successful acylation. Here are some common issues you might encounter when synthesizing 1,3-dimethylbarbituric acid.

Frequently Asked Questions (FAQs)

Q1: My yield of 1,3-dimethylbarbituric acid is low when using the malonic acid and acetic anhydride method. What are the likely causes?

A1: Low yields in this condensation reaction can stem from several factors:

• Incomplete reaction: Ensure the reaction is heated at 90°C for at least 6 hours to drive the condensation to completion.[2]

• Suboptimal work-up: After distilling off the acetic acid and acetic anhydride, the residue should be poured into ethanol while still hot to induce crystallization. The resulting solid should then be refluxed with hydrochloric acid and water to ensure complete cyclization and purification.[2]

• Moisture: Acetic anhydride is sensitive to moisture and will hydrolyze to acetic acid, which is less effective as a dehydrating agent in this context. Ensure all your glassware is dry and reagents are of appropriate quality.

Q2: I'm using the dimethyl malonate and sodium ethoxide method, and my reaction is sluggish or incomplete. What should I check?

A2: This method relies on a strong base-catalyzed condensation. Here's what to troubleshoot:

• Catalyst quality: Sodium ethoxide is highly moisture-sensitive. Use freshly prepared or properly stored sodium ethoxide. The patent suggests using a significant amount of catalyst (around 25-30% of the total raw material weight).[3]

• Reaction temperature and time: The reaction requires heating to 100-120°C for 9-10 hours under reflux.[3][4] Insufficient heating or shorter reaction times will likely result in incomplete conversion.

• Solvent choice: The patent specifies a mixture of a lower aliphatic alcohol (like n-butanol) and toluene.[3][4] This combination likely helps to achieve the required reaction temperature and aids in the dissolution of reactants.

Q3: The purity of my 1,3-dimethylbarbituric acid is low. How can I improve it?

A3: Purity issues often arise from incomplete reaction or side products.

• Recrystallization: For the malonic acid method, the protocol includes a reflux in acidic water which helps in purification.[2] For the dimethyl malonate method, after acidification to pH 1-2 and filtration, recrystallization from a suitable solvent like ethanol is recommended to obtain a pure product.[3]

• Washing: Ensure the filtered crude product is washed adequately with a small amount of cold solvent (e.g., ethanol) to remove soluble impurities.[2]

Part 2: Troubleshooting the Acetylation of 1,3-Dimethylbarbituric Acid

This is the critical step in forming your target molecule. Below are common problems and their solutions.

Troubleshooting Guide in Q&A Format

Q1: My acylation reaction is not proceeding, or the yield of 5-Acetyl-1,3-dimethylbarbituric acid is very low. What are the primary causes?

A1: This is a common issue and can be traced back to several factors:

• Purity of Starting Material: Impurities in your 1,3-dimethylbarbituric acid can interfere with the reaction. Ensure your starting material is pure and dry.

• Reagent Quality: Acetic anhydride is susceptible to hydrolysis. Use a fresh bottle or a recently opened one that has been stored under anhydrous conditions. The presence of significant amounts of acetic acid will not favor the acylation.

• Reaction Conditions: While some procedures suggest heating, others are performed at room temperature. If you are not seeing any product formation, gentle heating (e.g., to 50-60°C) might be necessary to initiate the reaction. However, excessive heat can lead to side reactions.

• Absence of a Catalyst: While the reaction can proceed without a catalyst, the addition of a base like pyridine can significantly improve the reaction rate. Pyridine acts as a nucleophilic catalyst, activating the acetic anhydride, and also serves as a base to neutralize any acid byproducts.[5][6][7]

Q2: I am observing multiple spots on my TLC plate. What are the likely side products?

A2: Besides your starting material and product, you might be observing the following:

• Di-acylated product: Although less common for C-acylation at the 5-position due to steric hindrance, it's a possibility if the reaction conditions are harsh.

• Hydrolyzed acetic anhydride: This will appear as acetic acid on your TLC, which might be difficult to visualize depending on your staining method.

• Degradation products: If the reaction is heated for too long or at too high a temperature, the barbituric acid ring can be susceptible to decomposition.

• Enol tautomer: 5-Acetyl-1,3-dimethylbarbituric acid can exist in equilibrium with its enol form, which might appear as a separate spot on the TLC plate.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is an excellent technique for monitoring this reaction.

• Solvent System: A good starting point for your mobile phase is a mixture of ethyl acetate and hexane (e.g., 1:1 or 2:1 v/v).

• Visualization: The product and starting material are UV active, so they can be visualized under a UV lamp (254 nm). You can also use a potassium permanganate stain.

• Interpretation: As the reaction progresses, you should see the spot corresponding to 1,3-dimethylbarbituric acid diminish and a new, typically less polar, spot for 5-Acetyl-1,3-dimethylbarbituric acid appear and intensify.

Q4: I have obtained a crude product, but I am struggling with purification. What is the best method?

A4: Recrystallization is the most common and effective method for purifying 5-Acetyl-1,3-dimethylbarbituric acid.

• Solvent Selection: Ethanol is a commonly used solvent for recrystallization.[2] You can also try mixtures of ethanol and water or ethyl acetate and hexane to find the optimal solvent system that dissolves your product at high temperatures and allows for good crystal formation upon cooling.

• Procedure: Dissolve your crude product in a minimal amount of hot solvent. If there are any insoluble impurities, perform a hot filtration. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation. Collect the crystals by filtration and wash with a small amount of cold solvent.

Diagram: Troubleshooting Logic for Low Yield in Acylation

Caption: A logical workflow for troubleshooting low yields in the acylation step.

Experimental Protocols

Protocol 1: Synthesis of 1,3-Dimethylbarbituric Acid from Malonic Acid[4]

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
1,3-Dimethylurea	88.11	276	3.14
Malonic Acid	104.06	376	3.62
Glacial Acetic Acid	60.05	600 mL	-
Acetic Anhydride	102.09	1250 mL	-
Ethanol	46.07	500 mL	-
Conc. HCl	36.46	380 mL	-
Water	18.02	400 mL	-

Procedure:

• In a suitable reaction vessel, dissolve 276 g of 1,3-dimethylurea and 376 g of malonic acid in 600 mL of glacial acetic acid at 60-70°C.

• To the resulting solution, add 1250 mL of acetic anhydride.

• Gradually increase the temperature to 90°C and stir the mixture for 6 hours.

• Allow the reaction mixture to cool to room temperature and stand overnight.

• Distill off the glacial acetic acid and excess acetic anhydride under reduced pressure.

• While the residue is still hot, pour it into 500 mL of ethanol to induce crystallization.

• Collect the deposited crystals by filtration.

• Reflux the crystals in a mixture of 380 mL of concentrated hydrochloric acid and 400 mL of water for 2 hours.

• Cool the mixture in an ice bath for 6 hours.

• Collect the purified crystals by filtration and wash with a small amount of cold ethanol.

• Dry the product to obtain 1,3-dimethylbarbituric acid.

Protocol 2: Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
1,3-Dimethylbarbituric Acid	156.14	15.6	0.1
Acetic Anhydride	102.09	20.4	0.2
Pyridine (optional)	79.10	1-2 mL	-

Procedure:

• To a dry round-bottom flask, add 15.6 g (0.1 mol) of 1,3-dimethylbarbituric acid.

• Add 20.4 g (0.2 mol) of acetic anhydride.

• (Optional) Add 1-2 mL of pyridine to catalyze the reaction.

• Stir the mixture at room temperature. The reaction can be gently heated to 50-60°C to initiate if it is slow to start.

• Monitor the reaction progress by TLC (e.g., ethyl acetate/hexane 1:1).

• Once the starting material is consumed, pour the reaction mixture into ice-water with vigorous stirring.

• Collect the precipitated solid by filtration and wash thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain pure 5-Acetyl-1,3-dimethylbarbituric acid.

References

• PrepChem. (n.d.). Synthesis of 1,3-dimethylbarbituric acid. Retrieved from [Link]

• CN101190898B. (2011). Preparation method for 1.3-dimethylbarbituric acid. Google Patents.
• CN101190898A. (2008). Preparation method for 1.3-dimethylbarbituric acid. Google Patents.

• Vedantu. (n.d.). What is the role of pyridine in the acylation of a class 12 chemistry CBSE. Retrieved from [Link]

• Shaalaa.com. (2022, March 28). What is the role of pyridine in the acylation reaction of amines?. Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. Request PDF. Retrieved from [Link]

• Shaalaa.com. (2022, March 28). What is the role of pyridine in the acylation reaction of amines?. Chemistry. Retrieved from [Link]

• PubMed. (2020). Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors. Retrieved from [Link]

• PubMed. (n.d.). Application of pyridinium salts derived of barbituric acid in Kröhnke's reaction. Retrieved from [Link]

• Oxford Academic. (n.d.). Alkylation and Acylation of Active Methylene Compounds Using 1,8-Diazabicyclo[5.4.0]undec-7-ene as a Base. Retrieved from [Link]

• MDPI. (2024). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Retrieved from [Link]

• A facile synthesis of 5-acylbarbituric acids under microwave irradiations. (n.d.). Retrieved from [Link]

• PMC. (n.d.). Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 5-(Functionalized Acyl-1,3-Dialkyl-Substituted Barbituric and 2-Thiobarbituric Acids. Request PDF. Retrieved from [Link]

• YouTube. (2020, November 7). Alkylation of active methylene compounds and conversion into Ketones. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectrum of one diastereomer (B) from among of 5d-8d and the.... Retrieved from [Link]

• YouTube. (2020, September 30). Acylation using an anhydride. Retrieved from [Link]

• Scribd. (n.d.). Active Methylene Compounds and Named Reactions-1. PDF. Retrieved from [Link]

• PubChemLite. (n.d.). 5-acetyl-1,3-dimethylbarbituric acid (C8H10N2O4). Retrieved from [Link]

• PubChem. (n.d.). Dimethylbarbituric acid. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of 5-Dihydrocotarnyl-1,3-dimethylbarbituric Acid and Other Cotarnine Derivatives with 1,3-Dimethylbarbituric Acid. X-Ray Diffraction Analysis of a 5,5-Spiro Derivative of 1,3-Dimethylbarbituric Acid. Request PDF. Retrieved from [Link]

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4. Retrieved from [Link]

• Shivaji College. (n.d.). Active Methylene Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. PDF. Retrieved from [Link]

• Novel Synthetic Transformations of 5-( -Chloroalkanoyl)-1,3-Dimethylbarbituric Acids. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Evaluation of Some Novel 1,3-Dimethylbarbituric Acid Derivatives as Potent Anti-Urease Agents: Comprehension through In Vitro, Molecular Docking, and DFT Investigations. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. CN101190898B - Preparation method for 1.3-dimethylbarbituric acid - Google Patents [patents.google.com]
• 4. CN101190898A - Preparation method for 1.3-dimethylbarbituric acid - Google Patents [patents.google.com]
• 5. What is the role of pyridine in the acylation of a class 12 chemistry CBSE [vedantu.com]
• 6. shaalaa.com [shaalaa.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: 5-Acetyl-1,3-dimethylbarbituric Acid Synthesis

Welcome to the technical support center for the synthesis and handling of 5-Acetyl-1,3-dimethylbarbituric Acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis of this important intermediate, providing in-depth troubleshooting advice and detailed protocols to ensure the integrity and success of your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Acetyl-1,3-dimethylbarbituric Acid?

The most prevalent and efficient method for synthesizing 5-Acetyl-1,3-dimethylbarbituric Acid is through the C-acylation of 1,3-dimethylbarbituric acid.[1] This reaction typically employs an acylating agent like acetic anhydride. The reaction leverages the acidity of the methylene protons at the C5 position of the barbiturate ring, making it susceptible to electrophilic attack.

Q2: My reaction yield is consistently low. What are the potential causes?

Low yields can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, inadequate temperature, or poor mixing.

• Suboptimal Reagents: The quality of your starting materials, particularly the acetic anhydride, is crucial. Old or improperly stored acetic anhydride may have partially hydrolyzed to acetic acid, reducing its efficacy.

• Presence of Water: Moisture in the reaction can lead to the hydrolysis of acetic anhydride and potentially the product, reducing the overall yield.

• Side Reactions: The formation of side products will consume starting materials and lower the yield of the desired product.

Q3: I am observing an unexpected peak in my NMR spectrum. What could it be?

An unexpected peak can indicate the presence of a side product. Common side products in this reaction include:

• Unreacted 1,3-dimethylbarbituric acid: This is the most common impurity if the reaction is incomplete.

• Diacetylated product: While less common, it is possible for a second acetyl group to be added, leading to a diacetylated species.

• Products from self-condensation of acetic anhydride: Acetic anhydride can undergo self-condensation to form products like diacetic acid, especially in the presence of certain catalysts.[2]

• Ring-opened products: Under harsh conditions, particularly with excess base or prolonged heating, the barbiturate ring can undergo hydrolysis, leading to ring-opened byproducts such as malonuric acid derivatives.[3]

Q4: How can I minimize the formation of side products?

Minimizing side product formation is key to obtaining a pure product with a high yield. Here are some critical considerations:

• Control of Stoichiometry: Use a slight excess of acetic anhydride to ensure the complete consumption of the 1,3-dimethylbarbituric acid, but avoid a large excess which can promote side reactions.

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents to prevent hydrolysis.

• Temperature Control: Maintain the recommended reaction temperature. Excessive heat can lead to degradation and the formation of undesired byproducts.

• Reaction Time: Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS) to determine the optimal reaction time and avoid prolonged heating.

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid.

Problem 1: The reaction fails to initiate or proceeds very slowly.

Potential Cause	Troubleshooting Step	Scientific Rationale
Poor quality of acetic anhydride	Use freshly opened or distilled acetic anhydride.	Acetic anhydride is hygroscopic and can hydrolyze to acetic acid, which is a much weaker acylating agent.
Inadequate activation of the methylene group	Ensure the presence of a suitable base (if the protocol calls for it) to deprotonate the C5 position.	The reaction proceeds via nucleophilic attack of the enolate of 1,3-dimethylbarbituric acid on the acetylating agent.
Low reaction temperature	Gradually increase the reaction temperature while monitoring for product formation and potential side reactions.	The rate of reaction is temperature-dependent. However, excessive heat can lead to decomposition.

Problem 2: The final product is contaminated with unreacted starting material.

Potential Cause	Troubleshooting Step	Scientific Rationale
Insufficient amount of acylating agent	Increase the molar ratio of acetic anhydride to 1,3-dimethylbarbituric acid slightly (e.g., from 1.1 eq to 1.5 eq).	Le Chatelier's principle suggests that increasing the concentration of a reactant will drive the equilibrium towards the products.
Inadequate reaction time	Extend the reaction time and monitor the consumption of the starting material by TLC or another suitable analytical method.	The reaction may require more time to reach completion.
Poor mixing	Ensure efficient stirring to maintain a homogeneous reaction mixture.	Inadequate mixing can lead to localized concentration gradients and incomplete reaction.

Problem 3: The isolated product is an oil or fails to crystallize.

Potential Cause	Troubleshooting Step	Scientific Rationale
Presence of impurities	Purify the crude product using column chromatography or recrystallization from a different solvent system.	Impurities can interfere with the crystal lattice formation.
Residual solvent	Ensure the product is thoroughly dried under vacuum.	Residual solvent can act as an impurity and prevent crystallization.

III. Experimental Protocols & Workflows

Protocol 1: Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

This protocol is a standard procedure for the laboratory-scale synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid.

Materials:

• 1,3-dimethylbarbituric acid

• Acetic anhydride

• Sodium bicarbonate (optional, as a mild base)

• Deionized water

• Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Ice bath

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, suspend 1,3-dimethylbarbituric acid (1 equivalent) in deionized water.

• With vigorous stirring, add sodium bicarbonate (1.1 equivalents) portion-wise.

• Add acetic anhydride (1.2 equivalents) dropwise to the suspension.

• Heat the reaction mixture to 80-90°C and maintain for 2-4 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the product with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to obtain 5-Acetyl-1,3-dimethylbarbituric Acid as a white to off-white solid.

Workflow for Troubleshooting Side Product Formation

The following diagram illustrates a logical workflow for identifying and mitigating the formation of common side products.

Caption: Troubleshooting workflow for side product identification.

IV. Reaction Mechanisms and Side Reactions

Understanding the underlying reaction mechanisms is crucial for effective troubleshooting.

Main Reaction: C-Acylation

The desired reaction proceeds through the formation of an enolate at the C5 position of 1,3-dimethylbarbituric acid, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetic anhydride.

Caption: C-Acylation pathway for synthesis.

Common Side Reactions

• Hydrolysis of Acetic Anhydride: In the presence of water, acetic anhydride is readily hydrolyzed to two molecules of acetic acid, rendering it ineffective as an acylating agent.

• Self-Condensation of Acetic Anhydride: This can occur under acidic or basic conditions, leading to the formation of acetoacetic acid or its derivatives, which can complicate the purification process.[2]

• Ring Opening of Barbiturate: Under strongly basic conditions or with prolonged heating, the barbiturate ring can be susceptible to nucleophilic attack and subsequent ring cleavage.[3]

V. References

• Lacey, R. N. (1967). A Novel Condensation with Acetic Anhydride. Chemical Communications (London), (20), 1069-1069.

• Leslie, J. (1979). Alkaline hydrolysis of 1,3-dimethylphenobarbital. Journal of Pharmaceutical Sciences, 68(5), 639-642.

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. A novel condensation with acetic anhydride - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 3. Alkaline hydrolysis of 1,3-dimethylphenobarbital - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Acetyl-1,3-dimethylbarbituric Acid Derivatives

Welcome to the technical support center for the purification of 5-acetyl-1,3-dimethylbarbituric acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this important class of compounds.

Introduction

5-Acetyl-1,3-dimethylbarbituric acid and its derivatives are key intermediates and final products in various areas of medicinal chemistry and materials science.[1][2][3] Their purity is paramount for accurate biological evaluation and reliable material properties. However, their unique chemical structures can present specific purification challenges. This guide offers a structured approach to troubleshooting these issues, grounded in fundamental chemical principles and validated experimental protocols.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 5-acetyl-1,3-dimethylbarbituric acid derivatives.

Problem 1: Low Recovery After Recrystallization

Symptom: You observe a significant loss of your target compound after performing a recrystallization procedure.

Possible Causes & Solutions:

• Cause: The chosen solvent system has too high a solubility for your compound, even at low temperatures.

  • Solution: Experiment with solvent mixtures. A good starting point is a binary system where your compound is highly soluble in one solvent (the "good" solvent) and poorly soluble in the other (the "bad" or "anti-solvent"). Ethanol/water or isopropanol/water mixtures are often effective for barbituric acid derivatives.[4][5] The goal is to find a ratio that dissolves the compound when hot but allows for maximum precipitation upon cooling.

• Cause: The cooling process is too rapid.

  • Solution: Allow the heated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator. Gradual cooling promotes the formation of larger, purer crystals and minimizes the amount of compound remaining in the mother liquor.

• Cause: The volume of the recrystallization solvent is excessive.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product. This ensures the solution is saturated or near-saturated upon cooling, maximizing crystal formation.

Problem 2: Persistent Impurities After Column Chromatography

Symptom: Your purified fractions, as analyzed by TLC or NMR, still show the presence of starting materials or byproducts.

Possible Causes & Solutions:

• Cause: The chosen eluent system is not providing adequate separation.

  • Solution: Systematically vary the polarity of your mobile phase. For silica gel chromatography of 5-acetyl-1,3-dimethylbarbituric acid derivatives, a common eluent system is a mixture of a non-polar solvent like n-hexane and a more polar solvent like ethyl acetate.[6] If separation is poor, try a gradient elution, starting with a lower polarity and gradually increasing it.[7]

• Cause: The column is overloaded.

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the mass of the stationary phase (e.g., 1g of crude product for 20-100g of silica gel). Overloading leads to broad, overlapping bands.

• Cause: The compound is degrading on the silica gel.

  • Solution: Some barbituric acid derivatives can be sensitive to the acidic nature of standard silica gel.[7] In such cases, consider using neutral silica gel or deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a basic modifier like triethylamine (typically 1-3%).[7]

Problem 3: Product Appears as an Oil or Fails to Crystallize

Symptom: After solvent removal or during recrystallization, the product forms an oil instead of a solid.

Possible Causes & Solutions:

• Cause: Presence of impurities that are depressing the melting point and interfering with crystal lattice formation.

  • Solution: Attempt to purify a small portion of the oil via column chromatography to remove the impurities. The purified fractions may then crystallize upon solvent evaporation.

• Cause: Residual solvent is trapped in the product.

  • Solution: Ensure the product is dried under high vacuum for an extended period. Gentle heating under vacuum can also help remove stubborn solvent molecules.

• Cause: The compound itself is a low-melting solid or an oil at room temperature.

  • Solution: Confirm the expected physical state of your derivative. If it is indeed an oil, purification will rely on methods suitable for non-crystalline materials, such as column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for 5-acetyl-1,3-dimethylbarbituric acid derivatives?

A1: For many derivatives that are crystalline solids, recrystallization is a highly effective and scalable purification method.[4][8][9] It is particularly good at removing small amounts of impurities. For mixtures that are difficult to separate by recrystallization, or for compounds that are oils, column chromatography is the preferred method.[6]

Q2: How can I remove unreacted 1,3-dimethylbarbituric acid from my reaction mixture?

A2: 1,3-dimethylbarbituric acid has some solubility in water, and this solubility is significantly increased in basic solutions.[10] Therefore, washing the crude product (dissolved in an organic solvent) with a mild aqueous base like sodium bicarbonate (NaHCO3) solution can effectively remove unreacted starting material.[10]

Q3: My compound streaks on the TLC plate. What does this mean and how can I fix it?

A3: Streaking on a TLC plate often indicates that the compound is either too polar for the chosen mobile phase, is interacting too strongly with the stationary phase (silica gel), or is being applied in too high a concentration. To address this, you can:

• Increase the polarity of the mobile phase.

• Add a small amount of a modifier to the mobile phase. For acidic compounds, a little acetic acid can improve spot shape.

• Spot a more dilute solution of your sample on the TLC plate.

Q4: Are there any purification methods that avoid column chromatography?

A4: Yes, in some cases, purification can be achieved by simple filtration and washing.[11] If the desired product precipitates from the reaction mixture as a pure solid, it can be isolated by filtration and washed with a suitable solvent to remove any soluble impurities. This is often the case in well-optimized reactions.

Experimental Protocols

Protocol 1: Standard Recrystallization Procedure

This protocol provides a general guideline for the recrystallization of a solid 5-acetyl-1,3-dimethylbarbituric acid derivative.

• Solvent Selection: Choose a solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Ethanol/water mixtures are a good starting point.[4][5]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the solid just dissolves.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

This protocol outlines the steps for purifying a 5-acetyl-1,3-dimethylbarbituric acid derivative using flash column chromatography.

• Eluent Selection: Determine the optimal mobile phase by running TLC plates with varying ratios of a non-polar and a polar solvent (e.g., hexane/ethyl acetate). The ideal system should give your target compound an Rf value of approximately 0.2-0.4.[7]

• Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent. If solubility is an issue, the crude material can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting dry powder added to the top of the column.[7]

• Elution: Add the eluent to the top of the column and apply pressure (using a pump or inert gas) to achieve a steady flow. Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Final Drying: Dry the purified product under high vacuum.

Visualization of Workflows

Decision Tree for Purification Method Selection

Caption: A decision tree to guide the selection of an appropriate purification technique.

Troubleshooting Workflow for Column Chromatography

Caption: A workflow for troubleshooting common issues in column chromatography.

References

• Barbituric acid. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). Method of making barbituric acid derivatives.

• Canadian Science Publishing. (1970). and 5,5-alkyl-substituted barbituric acids. Retrieved January 16, 2026, from [Link]

• Taylor & Francis Online. (2024). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Retrieved January 16, 2026, from [Link]

• Georgia Institute of Technology. (n.d.). SYNTHESIS OF BARBITURIC ACID DERIVATIVES. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). Method for manufacturing high purity barbituric acid by recrystallization.

• Quick Company. (n.d.). An Improved Process For The Preparation Of Barbituric Acid Or Its. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2004). A Simple Synthesis of 5-Spirobarbituric Acids and Transformations of Spirocyclopropanobarbiturates to 5-Substituted Barbiturates. Retrieved January 16, 2026, from [Link]

• IJSDR. (n.d.). Synthesis and Characterization of some Barbituric acid Derivatives. Retrieved January 16, 2026, from [Link]

• PubMed Central. (n.d.). Catalyst- and Additive-Free C(sp3)–H Functionalization of (Thio)barbituric Acids via C-5 Dehydrogenative Aza-Coupling Under Ambient Conditions. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2016). How to remove unreacted barbituric acid from a reaction mixture? Retrieved January 16, 2026, from [Link]

• University of Rochester. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved January 16, 2026, from [Link]

• PubMed. (2022). Improving lipophilicity of 5-(1-acetyl-5-phenylpyrazolidin-3-ylidene)-1,3-dimethylbarbituric acid increases its efficacy to activate hypoxia-inducible factors. Retrieved January 16, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijsdr.org [ijsdr.org]
• 3. Improving lipophilicity of 5-(1-acetyl-5-phenylpyrazolidin-3-ylidene)-1,3-dimethylbarbituric acid increases its efficacy to activate hypoxia-inducible factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US4029662A - Method of making barbituric acid derivatives - Google Patents [patents.google.com]
• 5. KR100387696B1 - Method for manufacturing high purity barbituric acid by recrystallization - Google Patents [patents.google.com]
• 6. 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 | TCI EUROPE N.V. [tcichemicals.com]
• 7. Purification [chem.rochester.edu]
• 8. mdpi.com [mdpi.com]
• 9. An Improved Process For The Preparation Of Barbituric Acid Or Its [quickcompany.in]
• 10. researchgate.net [researchgate.net]
• 11. Catalyst- and Additive-Free C(sp3)–H Functionalization of (Thio)barbituric Acids via C-5 Dehydrogenative Aza-Coupling Under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Times for 5-Acetyl-1,3-dimethylbarbituric Acid Synthesis

Introduction

Welcome to the technical support center for the synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid. This guide is designed for researchers, chemists, and drug development professionals seeking to enhance the efficiency of their synthetic protocols. 5-Acetyl-1,3-dimethylbarbituric acid is a key intermediate in the synthesis of various bioactive compounds and complex organic molecules.[1] Its synthesis, typically an acetylation of 1,3-dimethylbarbituric acid, is a foundational reaction where efficiency is paramount.[1] Slow or incomplete reactions can lead to decreased yields, increased side product formation, and difficulties in purification.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you accelerate your reaction times, improve yields, and ensure the integrity of your synthesis.

Reaction Overview: The Acetylation of 1,3-Dimethylbarbituric Acid

The most common route to 5-Acetyl-1,3-dimethylbarbituric Acid involves the acetylation of 1,3-dimethylbarbituric acid. This reaction leverages the acidic nature of the methylene proton at the C5 position, which is flanked by two carbonyl groups, making it susceptible to deprotonation and subsequent electrophilic attack.[1] A typical method involves reacting 1,3-dimethylbarbituric acid with an acylating agent like acetic anhydride.[1]

A simplified reaction scheme is as follows: 1,3-dimethylbarbituric acid + Acetic Anhydride --(Catalyst/Base)--> 5-Acetyl-1,3-dimethylbarbituric Acid

The efficiency and rate of this reaction are highly dependent on several factors, including the choice of catalyst, solvent, temperature, and reagent purity.

Frequently Asked Questions (FAQs)

Q1: My reaction to synthesize 5-Acetyl-1,3-dimethylbarbituric Acid is very slow. What is the most common reason?

A1: The most frequent cause of a slow reaction is inadequate catalysis or suboptimal reaction temperature. The deprotonation of the active methylene group at the C5 position of 1,3-dimethylbarbituric acid is a critical step. If the base or catalyst is not strong enough or is present in insufficient quantity, this step will be slow, thereby limiting the overall reaction rate. Additionally, insufficient heating can fail to provide the necessary activation energy for the reaction to proceed at a practical pace.[2]

Q2: What type of catalyst is recommended to speed up the reaction?

A2: While the reaction can be performed under various conditions, weak bases are often employed to facilitate the condensation. Pyridine or piperidine are classic choices. For related Knoevenagel-type condensations involving barbituric acid derivatives, a range of catalysts from simple amines to ionic liquids and solid-supported catalysts have been shown to be effective.[3][4] The choice of catalyst can significantly impact reaction time and yield.

Q3: Can the choice of solvent affect my reaction time?

A3: Absolutely. The solvent plays a crucial role in reactant solubility, the stability of intermediates, and the overall reaction kinetics.[2][5] For the acetylation of barbituric acid derivatives, polar aprotic solvents like DMF or DMSO can be effective, but protic solvents like ethanol are also commonly used, sometimes in combination with water.[3][6] It is essential to ensure your starting materials are fully soluble in the chosen solvent at the reaction temperature to maximize reaction rates.[7]

Q4: I'm observing the formation of side products. How can I minimize them while improving the main reaction's speed?

A4: Side product formation is often linked to excessive reaction temperature or incorrect catalyst concentration.[8] While increasing temperature generally speeds up reactions, it can also promote decomposition or unwanted side reactions.[2] A systematic approach is best: first, ensure your catalyst loading is optimal. Then, incrementally increase the temperature (e.g., in 10-20 °C steps) while closely monitoring the reaction by TLC or LC-MS to find the "sweet spot" that favors product formation without significant byproduct generation.[2]

Troubleshooting Guide for Slow Reactions

This section provides a structured approach to diagnosing and resolving issues that lead to slow reaction times.

Problem 1: Reaction Stalls or Proceeds Very Slowly

Potential Cause	Troubleshooting Action	Scientific Rationale
Inactive or Inappropriate Catalyst	1. Verify Catalyst Quality: Ensure the catalyst is not expired or degraded. Many amine-based catalysts can degrade over time. 2. Test Catalyst Activity: If possible, run a small-scale control reaction with a fresh bottle of catalyst or a different, trusted catalyst to compare results.[2] 3. Optimize Catalyst Loading: Too little catalyst will result in a slow reaction. Systematically vary the catalyst concentration (e.g., 5 mol%, 10 mol%, 20 mol%) to find the optimal loading.	The catalyst's role is to facilitate the deprotonation of the C5 proton on the barbituric acid ring. If the catalyst is inactive or its concentration is too low, this rate-limiting step will hinder the entire reaction.[5][8]
Suboptimal Reaction Temperature	1. Gradual Temperature Increase: If the reaction is sluggish at room temperature, gradually increase the heat in 10-20 °C increments, monitoring progress by TLC at each stage.[2] 2. Check Literature Precedents: Review published procedures for this or similar reactions to determine the typical temperature ranges used.	Chemical reactions require a certain amount of activation energy to proceed. Increasing the temperature provides more kinetic energy to the molecules, increasing the frequency and energy of collisions, and thus the reaction rate.[5][9]
Poor Reagent/Solvent Quality	1. Use High-Purity Reagents: Ensure 1,3-dimethylbarbituric acid and acetic anhydride are of high purity. Impurities can inhibit the catalyst or participate in side reactions.[2] 2. Use Anhydrous Solvents: If the reaction is sensitive to moisture, use freshly dried solvents. Water can interfere with the catalyst and reactants.	Impurities can act as catalyst poisons, deactivating the catalyst and slowing the reaction.[2] Water can react with acetic anhydride and may also protonate the carbanion intermediate, quenching the desired reaction pathway.
Inadequate Mixing	1. Ensure Vigorous Stirring: If the reaction mixture is heterogeneous, ensure the stirring is vigorous enough to create a fine suspension and maximize the surface area for reaction.	In heterogeneous reactions, the rate can be limited by the diffusion of reactants to the catalyst surface. Efficient mixing overcomes these diffusion limitations.[5]

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting a slow synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid.

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. rltsc.edu.in [rltsc.edu.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. quora.com [quora.com]

Technical Support Center: Troubleshooting Low Yield in Knoevenagel Condensation with 5-Acetyl-1,3-dimethylbarbituric Acid

Welcome to the technical support center for optimizing your Knoevenagel condensation reactions involving 5-Acetyl-1,3-dimethylbarbituric Acid. This guide is designed for researchers, scientists, and professionals in drug development to diagnose and resolve common issues leading to low product yields. Our approach is structured in a practical question-and-answer format, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Knoevenagel condensation with 5-Acetyl-1,3-dimethylbarbituric Acid is giving a very low yield. What are the most common culprits?

Low yields in this reaction typically stem from a few key areas: the choice of catalyst, the reaction solvent, incomplete conversion, or competing side reactions.[1] 5-Acetyl-1,3-dimethylbarbituric acid possesses an active methylene group, but its reactivity is influenced by the overall stability and steric hindrance of the molecule. A systematic approach to troubleshooting is the most effective way to pinpoint the issue.[1]

Initial Diagnostic Checklist:

• Catalyst: Are you using a weak base? Strong bases can promote undesirable side reactions.[1][2]

• Solvent: Does the solvent facilitate the reaction kinetics and solubility of all reactants? Polar aprotic solvents are often effective.[1][3]

• Temperature: Is the reaction temperature optimized? Some reactions require heating to proceed to completion, while excessive heat can cause degradation.[1][4]

• Water Removal: Is the water produced during the condensation being effectively removed? Its presence can inhibit the reaction equilibrium.[1][5]

• Reactant Integrity: Are your starting materials, including the aldehyde and 5-Acetyl-1,3-dimethylbarbituric acid, pure and stable?

Q2: I'm using piperidine as a catalyst, but the reaction is still inefficient. Could the catalyst be the issue?

Yes, the catalyst system is critical. While piperidine is a classic weak base for this condensation, its effectiveness can be nuanced.[1][2][5]

• Causality of Catalyst Choice: The Knoevenagel condensation is a base-catalyzed reaction.[6] The base's role is to deprotonate the active methylene compound (5-Acetyl-1,3-dimethylbarbituric Acid) to form a nucleophilic enolate.[2] If the base is too strong, it can lead to the self-condensation of the aldehyde partner, a common side reaction that consumes starting material.[1] Weak bases like piperidine, pyridine, or ammonium salts are generally preferred to avoid this.[1]

• The Piperidine/Acetic Acid System: Often, a combination of piperidine with a catalytic amount of acetic acid is more effective.[7][8][9] The acid can protonate the carbonyl group of the aldehyde, making it more electrophilic and susceptible to nucleophilic attack by the enolate. It also facilitates the formation of an iminium ion intermediate from piperidine and the aldehyde, which is highly reactive.[10][11]

• Troubleshooting Steps:

  • Verify Catalyst Loading: Ensure you are using a catalytic amount (typically 0.1 equivalents).

  • Consider an Acid Co-catalyst: Add an equimolar amount of acetic acid relative to piperidine to see if it improves the reaction rate.

  • Alternative Catalysts: If the piperidine system fails, consider other organocatalysts like L-proline or explore solid acid/base catalysts which can simplify workup.[1]

Logical Troubleshooting Workflow

Here is a visual guide to systematically troubleshoot your reaction.

Caption: A step-by-step workflow for troubleshooting low yields.

Q3: My reaction seems to stop before all the starting material is consumed. How does solvent choice impact this?

Incomplete conversion is a primary cause of low yields, and solvent selection plays a pivotal role.[1] The solvent not only dissolves the reactants but also influences the reaction rate and equilibrium.[1][3]

• Solvent Polarity:

  • Aprotic Polar Solvents (e.g., DMF, Acetonitrile): These are often excellent choices as they can stabilize charged intermediates formed during the reaction, leading to high conversions in shorter times.[1][3]

  • Protic Polar Solvents (e.g., Ethanol, Methanol): While commonly used and effective in many cases, they can sometimes slow the reaction by solvating the base catalyst, reducing its activity.[1][3] However, many successful condensations with barbituric acid derivatives are reported in ethanol.[12][13]

  • Nonpolar Solvents (e.g., Toluene, Benzene): These solvents are primarily useful when azeotropic removal of water is desired using a Dean-Stark apparatus. Reactions in these solvents may be slower.[1]

• Data Summary: Solvent Effects

  Solvent Type	Examples	Typical Effect on Knoevenagel Condensation	Reference
  Aprotic Polar	DMF, Acetonitrile, DMSO	Often accelerates the reaction, leading to higher yields and shorter times.	[1][3]
  Protic Polar	Ethanol, Methanol, Water	Effective, but can sometimes be slower than aprotic options. Good for "green" chemistry approaches.	[1][6][12]

  | Nonpolar | Toluene, Benzene, Dichloromethane | Slower reaction rates; primarily used for azeotropic water removal. |[1][7] |

Q4: I suspect side reactions are the problem. What are the likely suspects and how can they be minimized?

With highly reactive starting materials, side reactions are a significant concern.

• Self-Condensation of the Aldehyde: This is especially prevalent if the aldehyde can enolize and you are using a base that is too strong.[1] The base will deprotonate the aldehyde's α-carbon, leading to an aldol-type self-condensation.

  • Mitigation: Use a weak base catalyst like piperidine or pyridine.[1][2]

• Michael Addition: The α,β-unsaturated product of the Knoevenagel condensation is an excellent Michael acceptor. A second molecule of the deprotonated 5-Acetyl-1,3-dimethylbarbituric acid (the enolate) can attack the product in a 1,4-conjugate addition.

  • Mitigation: This is more common with extended reaction times. Monitor the reaction closely by TLC and stop it once the initial product is formed. Optimizing the stoichiometry, perhaps by using a slight excess of the aldehyde, can also help consume the active methylene compound.[1]

Visualizing Potential Side Reactions

Caption: Competing reaction pathways that can lower the desired product yield.

Experimental Protocols

Protocol 1: Standard Knoevenagel Condensation

This protocol provides a baseline for your reaction.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde (1.0 equivalent) and 5-Acetyl-1,3-dimethylbarbituric Acid (1.0 to 1.1 equivalents).

• Solvent & Catalyst: Add the chosen solvent (e.g., ethanol, 10 mL per mmol of aldehyde). Add the weak base catalyst (e.g., piperidine, 0.1 equivalents).

• Reaction: Stir the reaction mixture at room temperature or heat to reflux, depending on the reactivity of the aldehyde.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, filter the solid product and wash it with a suitable cold solvent (e.g., cold ethanol).[1] If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.[1]

Protocol 2: Condensation with Azeotropic Water Removal

This method is recommended if you suspect the product water is inhibiting the reaction.[1][5]

• Setup: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• Reagents: Add the aldehyde (1.0 equivalent) and 5-Acetyl-1,3-dimethylbarbituric Acid (1.1 equivalents) to the flask.

• Solvent & Catalyst: Add a solvent that forms an azeotrope with water (e.g., toluene) and the catalyst (e.g., piperidine, 0.1 equivalents, and acetic acid, 0.1 equivalents).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed, driving the reaction equilibrium toward the product.

• Monitoring & Workup: Monitor the reaction by TLC and follow the workup procedure described in Protocol 1 once the starting material is consumed.

References

• Papadopoulos, A., et al. (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry. DOI:10.1039/D4OB01420K.

• Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Dhonde, M. G., et al. (2020). Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature.
• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic

• Akinci, A., et al. (2013). A Simple Method for Knoevenagel Condensation of α,β-Conjugated and Aromatic Aldehydes with Barbituric Acid. ResearchGate. Retrieved January 16, 2026, from [Link]

• Moosavi-Zare, A. R., et al. (2019). Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivative. Progress in Chemical and Biochemical Research, 2(2), 59-65.
• ARYLIDENE BARBITURIC ACID DERIVATIVES AND THEIR METAL COMPLEXE. (2020). JETIR.

• Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Kise, N., et al. (2021).
• Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. (2021).
• The Importance and Applications of Knoevenagel Reaction (Brief Review). (n.d.). Amity University.

• Knoevenagel condensation. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Piperidine and acetic acid as catalysts for Knoevenagel condensation. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Effects of different temperatures on Knoevenagel condensation. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. (2017). The Journal of Physical Chemistry B, 121(20), 5300-5307.
• Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organoc
• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Deriv

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chemicals [chemicals.thermofisher.cn]
• 6. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. rltsc.edu.in [rltsc.edu.in]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Byproduct Formation in Multicomponent Reactions Involving 5-Acetyl-1,3-dimethylbarbituric Acid

A Message from Your Senior Application Scientist

Welcome to the technical support center for multicomponent reactions (MCRs) utilizing 5-acetyl-1,3-dimethylbarbituric acid. As a potent C-H acidic compound, 5-acetyl-1,3-dimethylbarbituric acid is an exceptional building block for generating molecular complexity in a single step, most notably in the synthesis of pyranopyrimidine scaffolds.[1][2][3] However, the same reactivity that makes it so valuable can also open pathways to undesired byproducts, leading to low yields and purification challenges.

This guide is structured to address the common issues encountered in the lab. We will move from troubleshooting immediate experimental problems to understanding the fundamental principles that govern these reactions. Our goal is to empower you not just to fix a failed reaction, but to design more robust and efficient synthetic protocols.

Troubleshooting Guide: From Reaction Failure to Success

This section addresses specific, practical problems you might encounter at the bench.

Q1: My reaction has a very low yield of the desired product, and I've isolated a significant amount of a sticky, insoluble precipitate. What's happening?

Answer: This is a classic symptom of competing side reactions and potential polymerization. The primary suspects are either the formation of an unreactive intermediate or the self-condensation of one of the reactants.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action & Rationale
1. Knoevenagel Intermediate Precipitation	The initial Knoevenagel condensation between the aldehyde and 5-acetyl-1,3-dimethylbarbituric acid can form a stable, often brightly colored, 5-arylidene intermediate.[4][5] If this intermediate is poorly soluble in your reaction solvent, it may precipitate before the subsequent Michael addition can occur.	Action: Switch to a more polar or protic solvent (e.g., Ethanol, DMF, or a water/ethanol mixture).[6][7] Rationale: A protic solvent can facilitate the subsequent Michael addition and cyclization steps, keeping the intermediate in solution long enough to react.
2. Aldehyde Self-Condensation	Especially with aliphatic aldehydes or under harsh basic/acidic conditions, aldehydes can self-condense (aldol reaction), leading to polymeric materials.[8]	Action: 1. Ensure high purity of the aldehyde. 2. Change the order of addition: add the aldehyde slowly to the mixture of the barbiturate and the third component (e.g., malononitrile). 3. Switch to a milder catalyst, such as a Lewis acid (e.g., Yb(OTf)₃) or an organocatalyst (e.g., L-proline).[8][9]
3. Michael Adduct Insolubility	The product formed after the Michael addition but before the final intramolecular cyclization may be insoluble and crash out of the solution, preventing the reaction from completing.	Action: Increase the reaction temperature or switch to a higher-boiling-point solvent. Rationale: Providing additional thermal energy can often overcome the activation barrier for the final cyclization step and improve the solubility of intermediates.

Q2: My LC-MS and ¹H NMR show a major peak/signal that doesn't correspond to my starting materials or the expected product. What could this byproduct be?

Answer: The presence of a significant, stable byproduct strongly suggests that the reaction cascade has stalled at an intermediate step. The two most likely culprits in this MCR are the Knoevenagel condensation product or an uncyclized Michael adduct.

Diagnostic Workflow:

To systematically identify the byproduct and solve the issue, follow this workflow:

Caption: Troubleshooting workflow for byproduct identification.

Frequently Asked Questions (FAQs)

This section delves into the chemical principles that underpin these multicomponent reactions.

Q1: What is the mechanistic pathway for this reaction, and where can it go wrong?

Answer: The most widely accepted mechanism for the formation of pyranopyrimidines from an aldehyde, 5-acetyl-1,3-dimethylbarbituric acid, and a Michael donor like malononitrile is a tandem Knoevenagel-Michael-cyclocondensation sequence.[6][7]

The Ideal Pathway:

• Knoevenagel Condensation: The reaction initiates with a condensation between the aldehyde and the active methylene group of the barbituric acid, catalyzed by a base or acid, to form a highly electrophilic 5-arylidene-1,3-dimethylbarbituric acid intermediate.

• Michael Addition: The conjugate base of the Michael donor (e.g., malononitrile) then attacks the electron-deficient double bond of the Knoevenagel intermediate.

• Intramolecular Cyclization & Tautomerization: The newly formed intermediate undergoes a rapid intramolecular cyclization, followed by tautomerization to yield the stable, aromatic pyranopyrimidine final product.

Caption: General reaction mechanism and common failure point.

Where it fails: The most common failure point is the transition from the Knoevenagel intermediate to the Michael adduct. If the Knoevenagel product is too stable, unreactive, or insoluble, the reaction will stall, leading to its accumulation as the major byproduct.[5][8]

Q2: How does the choice of catalyst affect byproduct formation?

Answer: The catalyst is arguably the most critical variable in controlling selectivity and minimizing byproducts in MCRs.[10] Its role is to selectively accelerate the rate-limiting step without promoting undesired side reactions.

Catalyst Type	Mechanism of Action	Pros	Cons & Potential Byproducts	Reference
Basic (e.g., Piperidine, Triethylamine)	Activates the C-H acidic compounds (barbituric acid, malononitrile) by deprotonation, facilitating both the Knoevenagel and Michael steps.	Simple, inexpensive, and often effective for activating Michael donors.	Can promote aldehyde self-condensation. May lead to different reaction pathways if multiple acidic protons are present.	[11][12]
Brønsted Acidic (e.g., L-Proline, Acetic Acid)	Activates the aldehyde carbonyl group by protonation, accelerating the initial Knoevenagel condensation.	Often provides good yields and can induce enantioselectivity (with chiral catalysts).	Strong acids can be non-selective and may promote polymerization or dehydration side reactions.	[5][9][13]
Lewis Acidic (e.g., Yb(OTf)₃, InCl₃)	Coordinates to the aldehyde carbonyl oxygen, increasing its electrophilicity for the Knoevenagel step.	Highly effective at preventing aldehyde self-condensation, leading to cleaner reactions and higher yields.	Can be expensive, require anhydrous conditions, and may be sensitive to certain functional groups.	[8]
Heterogeneous/ Nanocatalysts	Provides an active surface on which the reaction can proceed, often with enhanced efficiency.	Easily recoverable and reusable, making the process greener and more cost-effective.	May suffer from leaching or require specific reaction conditions (e.g., sonication, specific solvents).	[6][12][14]

Q3: Can the structure of the aldehyde reactant influence the formation of byproducts?

Answer: Absolutely. The electronic and steric properties of the aldehyde play a major role.

• Electron-Withdrawing Groups (e.g., nitro-, cyano- substituted arylaldehydes): These aldehydes form highly electrophilic Knoevenagel intermediates. This dramatically accelerates the subsequent Michael addition, generally leading to higher yields and cleaner reactions.[3]

• Electron-Donating Groups (e.g., methoxy-, hydroxy- substituted arylaldehydes): These form less reactive Knoevenagel intermediates. The Michael addition step can be sluggish, increasing the chance of the intermediate precipitating or the reaction stalling. In these cases, a more active catalyst or higher temperatures may be required.

• Sterically Hindered Aldehydes (e.g., ortho-substituted arylaldehydes): Steric hindrance can slow down both the Knoevenagel and Michael addition steps. This can lead to lower yields or require longer reaction times.

Appendix: Experimental Protocol

Protocol 1: Model Synthesis of a Pyrano[2,3-d]pyrimidine Derivative

This protocol describes a general procedure for the three-component synthesis of 7-amino-5-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carbonitrile, a common scaffold investigated in this reaction class.

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid (1.0 mmol, 198.18 mg)

• 4-Chlorobenzaldehyde (1.0 mmol, 140.57 mg)

• Malononitrile (1.0 mmol, 66.06 mg)

• Piperidine (0.1 mmol, 10 µL)

• Ethanol (10 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-acetyl-1,3-dimethylbarbituric acid (1.0 mmol), 4-chlorobenzaldehyde (1.0 mmol), malononitrile (1.0 mmol), and ethanol (10 mL).

• Stir the mixture at room temperature to ensure dissolution/suspension of the reactants.

• Add piperidine (0.1 mmol) to the mixture.

• Heat the reaction mixture to reflux (approx. 80 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 3:1 Hexane:Ethyl Acetate). The formation of the Knoevenagel intermediate is often visible as a colored spot. The reaction is complete upon disappearance of the starting materials and the intermediate.

• After completion (typically 2-4 hours), cool the reaction mixture to room temperature.

• The product will likely precipitate from the solution. Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol (2 x 5 mL) to remove any unreacted starting materials or catalyst.

• Dry the product under vacuum to obtain the pure pyrano[2,3-d]pyrimidine derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

References

• Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core. (No Date).
• Base-directed synthesis of barbiturate functionalised chromeno[2,3-d]pyrimidines and symmetrical pyranodipyrimidines.
• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic
• Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis. (2021).
• An acid-based DES as a novel catalyst for the synthesis of pyranopyrimidines.
• Synthesis of Pyranopyrazole and Pyranopyrimidine Derivatives Using Magnesium Oxide Nanoparticles and Evaluation as Corrosion Inhibitors for Lubricants. (2021).
• Recent applications of barbituric acid in multicomponent reactions. (2016). RSC Advances.
• Recent Applications of Barbituric Acid in Multicomponent Reactions. (2016).
• Enantioselective Catalytic Transformations of Barbituric Acid Deriv
• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. (2020).
• Efficient and mild synthesis of pyrano-pyrimidines catalyzed by decorated multi-walled carbon nanotubes bearing cobalt, nickel and copper. (2021). Scientific Reports.
• 5-Acetyl-1,3-dimethylbarbituric Acid.
• Technical Support Center: Troubleshooting Low Yields in Multi-Component Hexahydropyrimidine Synthesis.
• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature.
• Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivative. (2019). Progress in Chemical and Biochemical Research.

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. rltsc.edu.in [rltsc.edu.in]
• 6. Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pcbiochemres.com [pcbiochemres.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agnee.tezu.ernet.in:8082 [agnee.tezu.ernet.in:8082]
• 12. echemcom.com [echemcom.com]
• 13. mdpi.com [mdpi.com]
• 14. An acid-based DES as a novel catalyst for the synthesis of pyranopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

Welcome to the technical support center for the scale-up synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale production. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions, all grounded in established scientific principles and practical experience.

I. Introduction to the Synthesis and Its Challenges

5-Acetyl-1,3-dimethylbarbituric acid is a key intermediate in the synthesis of various pharmacologically active compounds.[1][2] Its synthesis typically involves the acylation of 1,3-dimethylbarbituric acid. While straightforward on a small scale, scaling up this reaction presents several challenges that can impact yield, purity, and process safety.

The primary synthetic route involves the reaction of 1,3-dimethylbarbituric acid with an acetylating agent, such as acetyl chloride or acetic anhydride.[3] The reaction is often carried out in the presence of a base to facilitate the formation of the enolate of the barbituric acid, which then acts as the nucleophile.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the scale-up synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid, offering explanations for the underlying causes and providing actionable solutions.

Issue 1: Low Reaction Yield

Question: We are experiencing a significant drop in yield upon scaling up the synthesis from a 10g to a 1kg scale. What are the potential causes and how can we mitigate this?

Answer: A decrease in yield during scale-up is a common issue and can be attributed to several factors related to mass and heat transfer, as well as reaction kinetics.

• Inadequate Mixing: In larger reactors, achieving homogeneous mixing is more challenging. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, which can promote side reactions and decomposition of the product.

  • Solution: Evaluate and optimize the reactor's agitation system. Consider using a different impeller design (e.g., anchor, turbine) or increasing the agitation speed. For very large volumes, computational fluid dynamics (CFD) modeling can help in designing an effective mixing strategy.

• Inefficient Heat Transfer: The surface-area-to-volume ratio decreases as the scale increases, making heat removal more difficult. Exothermic reactions, if not properly controlled, can lead to temperature spikes that favor byproduct formation.

  • Solution: Ensure the reactor's cooling system is adequate for the larger scale. This may involve using a jacketed reactor with a more efficient heat transfer fluid or installing internal cooling coils. A gradual addition of the acetylating agent can also help to control the exotherm.

• Side Reactions: The formation of di-acetylated or other byproducts can become more pronounced at a larger scale.

  • Solution: Carefully control the stoichiometry of the reactants. A slight excess of 1,3-dimethylbarbituric acid may be beneficial. Monitor the reaction progress closely using in-process controls (e.g., HPLC, TLC) to determine the optimal reaction time and prevent over-reaction.

Issue 2: Impurity Profile and Purification Challenges

Question: Our scaled-up batch of 5-Acetyl-1,3-dimethylbarbituric Acid shows a high level of impurities that are difficult to remove by standard recrystallization. What are these impurities and what purification strategies can we employ?

Answer: The impurity profile can be complex and is often dependent on the specific reaction conditions. Common impurities and their mitigation strategies are outlined below.

Impurity	Potential Cause	Recommended Purification Strategy
Unreacted 1,3-dimethylbarbituric acid	Incomplete reaction; incorrect stoichiometry.	Optimize reaction time and stoichiometry. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be effective.
Di-acetylated byproduct	Excess acetylating agent; prolonged reaction time.	Column chromatography on silica gel is an effective method for removal.
Acetic Acid	Hydrolysis of acetylating agent or byproduct of the reaction.	A thorough wash of the crude product with cold water or a dilute sodium bicarbonate solution can remove residual acetic acid.
Polymeric materials	High reaction temperatures; presence of catalytic impurities.	Treatment of the crude product with activated carbon before recrystallization can help remove colored and polymeric impurities.

Troubleshooting Workflow for Impurity Removal:

Caption: Decision workflow for impurity remediation.

Issue 3: Reaction Control and Safety Concerns

Question: The acylation reaction is highly exothermic and we are concerned about thermal runaway on a larger scale. What are the key safety considerations and control measures?

Answer: Thermal safety is a critical aspect of scaling up exothermic reactions. A thorough risk assessment is essential.

• Differential Scanning Calorimetry (DSC): Perform DSC analysis on the reaction mixture to determine the onset temperature of any decomposition reactions and the total heat of reaction. This data is crucial for designing a safe process.

• Reaction Calorimetry (RC1): Use a reaction calorimeter to measure the heat evolution rate under process-like conditions. This will help in determining the maximum safe addition rate of the acetylating agent.

• Emergency Quenching: Develop and validate a quenching procedure in case of a thermal runaway. This could involve the rapid addition of a cold, inert solvent or a chemical quencher.

• Pressure Relief: Ensure the reactor is equipped with an appropriately sized and rated pressure relief device (e.g., rupture disk, relief valve).

Key Safety Parameters:

Parameter	Significance	Method of Determination
Heat of Reaction (ΔHr)	Determines the total amount of heat that needs to be removed.	Reaction Calorimetry (RC1)
Maximum Temperature of Synthesis Reaction (MTSR)	The highest temperature the reaction could reach in a runaway scenario.	Adiabatic Calorimetry
Temperature of No Return (TNR)	The temperature at which the reaction can no longer be controlled by the cooling system.	Calculation based on RC1 and cooling system data.
Decomposition Temperature (Td)	The temperature at which the product or reactants begin to decompose exothermically.	Differential Scanning Calorimetry (DSC)

III. Frequently Asked Questions (FAQs)

Q1: What is the best acetylating agent to use for the scale-up synthesis?

A1: Both acetyl chloride and acetic anhydride can be used.[3] Acetic anhydride is often preferred for large-scale operations as it is less volatile and corrosive than acetyl chloride. The reaction with acetic anhydride may require a catalyst, such as pyridine or a tertiary amine, to proceed at a reasonable rate.

Q2: How can I monitor the progress of the reaction effectively in a large reactor?

A2: In-process sampling and analysis are crucial. A dip tube can be used to safely extract samples from the reactor. High-Performance Liquid Chromatography (HPLC) is the preferred analytical method for monitoring the consumption of the starting material and the formation of the product and byproducts. Thin-Layer Chromatography (TLC) can also be used for a quicker, qualitative assessment.

Q3: What are the typical physical properties of 5-Acetyl-1,3-dimethylbarbituric Acid?

A3: 5-Acetyl-1,3-dimethylbarbituric acid is typically a white to light yellow crystalline powder. Its melting point is reported to be around 99 °C.[3]

Q4: Are there any specific handling precautions for barbituric acid and its derivatives?

A4: Yes, barbituric acid and its derivatives should be handled with care.[4] They can be harmful if swallowed.[5] Always consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and personal protective equipment (PPE).[6][7]

Reaction Pathway Visualization:

Caption: General reaction pathway for the synthesis.

IV. References

• 5-Acetyl-1,3-dimethylbarbituric Acid. TCI EUROPE N.V.

• Synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. ScholarWorks@GVSU.

• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. ResearchGate.

• Barbituric acid. Organic Syntheses.

• Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors. PubMed.

• 5-Acetyl-1,3-dimethylbarbituric. Chemsrc.

• Safety Data Sheet: Barbituric acid. Carl ROTH.

• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. MDPI.

• Synthesis of 5-(Functionalized Acyl-1,3-Dialkyl-Substituted Barbituric and 2-Thiobarbituric Acids. ResearchGate.

• 5-Acetyl-1,3-dimethylbarbituric Acid. Santa Cruz Biotechnology.

• BARBITURIC ACID FOR SYNTHESIS. Loba Chemie.

• Preparation method for 1.3-dimethylbarbituric acid. Google Patents.

• Barbituric Acids: A Review of Preparation, Reactions and Biological Applications. Biomedicine and Chemical Sciences.

• Synthesis of 1,3-dimethylbarbituric acid. PrepChem.com.

• 1,3-Dimethylbarbituric acid. Merck Millipore.

• 5-Acetyl-1,3-dimethylbarbituric Acid. Pharmaffiliates.

• A Solvent Free Green Protocol for Synthesis of 5-Arylidine Barbituric Acid Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences. 8

• Enantioselective Catalytic Transformations of Barbituric Acid Derivatives. MDPI.

• Synthesis of 5-alkylated barbituric acids and 3-alkylated indoles via microwave-assisted three-component reactions in solvent-free conditions using Hantzsch 1,4-dihydropyridines as reducing agents. ResearchGate.

• SAFETY DATA SHEET. Sigma-Aldrich.

• SAFETY DATA SHEET. Thermo Fisher Scientific.

• 1,3-Dimethylbarbituric acid. Sigma-Aldrich.

• Novel Synthetic Transformations of 5-(ω-Chloroalkanoyl)-1,3-Dimethylbarbituric Acids. J-STAGE.

• Synthesis and Evaluation of Some Novel 1,3-Dimethylbarbituric Acid Derivatives as Potent Anti-Urease Agents: Comprehension through In Vitro, Molecular Docking, and DFT Investigations. ResearchGate.

Sources

• 1. Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc [chemsrc.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. 1,3-Dimethylbarbituric acid CAS 769-42-6 | 842116 [merckmillipore.com]
• 6. lobachemie.com [lobachemie.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. rjpbcs.com [rjpbcs.com]

Technical Support Center: Alternative Catalysts for 5-Acetyl-1,3-dimethylbarbituric Acid Condensation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance for the condensation reaction of 5-Acetyl-1,3-dimethylbarbituric acid, a key intermediate in the synthesis of various bioactive molecules and functional materials. Here, we explore a range of alternative catalysts to overcome common challenges and enhance reaction efficiency, selectivity, and sustainability. This resource is designed to be a practical tool, offering not just protocols, but also the underlying scientific principles to empower your experimental design and troubleshooting efforts.

Exploring the Catalytic Landscape for 5-Acetyl-1,3-dimethylbarbituric Acid Condensation

The condensation of 5-Acetyl-1,3-dimethylbarbituric acid with aldehydes or other electrophiles, a variant of the Knoevenagel condensation, is a fundamental carbon-carbon bond-forming reaction. The choice of catalyst is paramount in dictating the reaction's success, influencing everything from reaction rates and yields to the purity of the final product. While traditional methods often rely on strong bases like piperidine or pyridine, concerns over their toxicity and challenging removal have spurred the exploration of more efficient and benign alternatives.

This section provides an overview of promising alternative catalytic systems, each with its unique advantages and mechanistic pathways.

Organocatalysts: The "Green" Chemistry Champions

Organocatalysts are small organic molecules that can accelerate chemical reactions without the need for a metal center. They are often lauded for their low toxicity, stability, and environmental friendliness.

• Amino Acids (e.g., L-Proline): L-proline and other amino acids have emerged as highly effective and environmentally benign catalysts for Knoevenagel-type condensations.[1][2] Their bifunctional nature, possessing both a basic amine group and an acidic carboxylic acid group, allows them to activate both the nucleophile and the electrophile. The basic amine group deprotonates the active methylene compound, while the carboxylic acid group can activate the carbonyl group of the aldehyde.

• Isonicotinic Acid: As an efficient organocatalyst, isonicotinic acid has been successfully employed in tandem Knoevenagel-Michael-cyclocondensation reactions involving barbituric acid derivatives.[3] It activates the carbonyl group of the aldehyde, facilitating the initial condensation step.[3]

Metal-Based Catalysts: Efficiency and Versatility

Metal-based catalysts offer high efficiency and can be tailored for specific transformations. Both homogeneous and heterogeneous metal catalysts have been successfully applied to Knoevenagel condensations.

• Lewis Acids (e.g., CuCl₂·2H₂O, ZnO-Acetyl Chloride): Lewis acids like copper(II) chloride dihydrate are effective in catalyzing the condensation of barbituric acid derivatives with aldehydes and malononitrile.[4] They function by coordinating to the carbonyl oxygen of the aldehyde, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack.[4] A combination of zinc oxide and acetyl chloride has also been reported as an efficient catalytic system for the condensation of 1,3-dimethylbarbituric acid with various aldehydes.

• Heterogeneous Catalysts (e.g., Fe₂O₃/MFe₂O₄ Nanoparticles, CaO-MgO): Heterogeneous catalysts offer the significant advantage of easy separation from the reaction mixture and potential for recyclability.[5][6] Iron oxide-based nanoparticles have been demonstrated as efficient catalysts for the synthesis of arylidene barbituric acid derivatives.[7] Mixed metal oxides, such as CaO-MgO, have also shown high activity as solid base catalysts in water, promoting green chemistry principles.[8]

Biocatalysts: The Sustainable Frontier

Biocatalysts, such as enzymes, represent a burgeoning field in organic synthesis, offering high selectivity and mild reaction conditions.

• Lipases: Lipases, typically known for their role in lipid hydrolysis, have shown "promiscuous" catalytic activity in Knoevenagel condensations.[9][10] Lipase from porcine pancreas (PPL) has been successfully used to catalyze the condensation of aldehydes with active methylene compounds.[9][10] The enzyme's active site can facilitate the deprotonation of the active methylene group, initiating the condensation.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the planning and execution of condensation reactions with 5-Acetyl-1,3-dimethylbarbituric acid.

Q1: What is the primary advantage of using an organocatalyst like L-proline over a traditional base like piperidine?

A1: The primary advantages of using L-proline are its lower toxicity, ease of handling, and environmental friendliness.[1] It is also readily available and relatively inexpensive. Mechanistically, its bifunctional nature can lead to higher efficiency and selectivity under milder reaction conditions compared to simple amine bases.

Q2: Can the choice of solvent significantly impact the success of the condensation reaction?

A2: Absolutely. The solvent plays a crucial role in the Knoevenagel condensation by influencing reactant solubility, catalyst activity, and reaction kinetics.[11] Polar aprotic solvents like DMF and acetonitrile often lead to high conversions in shorter reaction times.[11] However, for green chemistry applications, water or ethanol are increasingly being used with appropriate catalysts.[8][11]

Q3: How do I monitor the progress of my reaction effectively?

A3: Thin Layer Chromatography (TLC) is the most common and convenient method for monitoring the progress of the reaction.[11] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visually track the consumption of reactants and the formation of the product. This allows you to determine the optimal reaction time and prevent the formation of side products due to prolonged reaction times or overheating.

Q4: Are there any catalyst-free options for this type of condensation?

A4: While catalysis is generally recommended for efficient conversion, some Knoevenagel condensations can proceed without a catalyst, particularly with highly reactive substrates and under specific conditions such as heating in a suitable solvent like water.[12] However, for less reactive substrates or to achieve high yields in a reasonable timeframe, a catalyst is usually necessary.

Troubleshooting Guide

Even with a well-designed protocol, experimental challenges can arise. This troubleshooting guide, in a question-and-answer format, addresses common issues encountered during the condensation of 5-Acetyl-1,3-dimethylbarbituric acid.

Problem 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield, or I'm only recovering my starting materials. What are the likely causes and how can I fix this?

A: Low yield is a common issue that can stem from several factors. Here's a systematic approach to troubleshooting:

• Inactive Catalyst: The catalyst may be old, impure, or simply not active enough for your specific substrates.

  • Solution: Use a fresh batch of catalyst. If you are using a heterogeneous catalyst, ensure it has been properly activated and stored. Consider screening a few different types of catalysts (e.g., an organocatalyst, a Lewis acid) to find the most effective one for your system.[13]

• Suboptimal Reaction Conditions: The temperature, reaction time, or solvent may not be ideal.

  • Solution: Gradually increase the reaction temperature while monitoring the reaction by TLC to avoid decomposition.[13] Ensure the reaction is running for a sufficient amount of time, as some catalytic systems may require longer reaction times.[11] Experiment with different solvents, as a change in solvent polarity can significantly impact the reaction rate.[11]

• Presence of Water: The Knoevenagel condensation produces water as a byproduct, which can inhibit the reaction equilibrium.[14]

  • Solution: If you are not using an aqueous solvent system, ensure your reagents and solvent are dry. For reactions in organic solvents, using a Dean-Stark apparatus to azeotropically remove water can significantly improve the yield.[11]

Problem 2: Formation of Multiple Products/Side Reactions

Q: My TLC plate shows multiple spots, indicating the formation of side products. What are the common side reactions and how can I minimize them?

A: Side product formation can complicate purification and reduce the yield of your desired product. Here are the most common culprits:

• Self-Condensation of the Aldehyde: This is more likely to occur when using a strong base as a catalyst.[11]

  • Solution: Switch to a weaker base or an organocatalyst like L-proline or isonicotinic acid.[3][11]

• Michael Addition: The α,β-unsaturated product of the Knoevenagel condensation can sometimes undergo a Michael addition with another molecule of the active methylene compound.[13]

  • Solution: This is often favored by longer reaction times and an excess of the active methylene compound. Carefully monitor the reaction progress by TLC and stop the reaction once the starting aldehyde is consumed. Optimizing the stoichiometry of your reactants can also help; sometimes a slight excess of the aldehyde is beneficial.

Problem 3: Difficulty in Product Purification

Q: I'm having trouble isolating a pure product from my reaction mixture. What are the best purification strategies?

A: The purification method will depend on the physical properties of your product and the nature of the impurities.

• Crystallization: If your product is a solid, recrystallization from a suitable solvent is often the most effective method for obtaining high purity.[12] You may need to screen several solvents or solvent mixtures to find the optimal conditions.

• Column Chromatography: If your product is an oil or if crystallization is ineffective, silica gel column chromatography is a reliable purification technique.[15] A gradient of solvents with increasing polarity (e.g., hexane/ethyl acetate) is typically used to elute the components of the reaction mixture.

• Catalyst Removal: If you are using a heterogeneous catalyst, it can be easily removed by filtration at the end of the reaction.[8] For homogeneous catalysts, purification will depend on the catalyst's properties. For example, water-soluble catalysts can often be removed by an aqueous workup.

Experimental Protocols

Here are detailed, step-by-step methodologies for the condensation of 5-Acetyl-1,3-dimethylbarbituric acid with an aromatic aldehyde using representative alternative catalysts.

Protocol 1: L-Proline Catalyzed Condensation in an Aqueous Medium

This protocol highlights a green and efficient method using an organocatalyst.[1]

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid

• Aromatic aldehyde (e.g., benzaldehyde)

• L-proline

• Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, add 5-Acetyl-1,3-dimethylbarbituric acid (1.0 mmol), the aromatic aldehyde (1.0 mmol), and L-proline (0.1 mmol, 10 mol%).

• Add 5 mL of water to the flask.

• Stir the mixture vigorously at 80 °C.

• Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the eluent).

• Once the reaction is complete (typically within 1-2 hours), cool the reaction mixture to room temperature.

• The solid product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from ethanol to obtain the pure 5-(1-(aryl)ethylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione derivative.

Protocol 2: Copper(II) Chloride Dihydrate (CuCl₂·2H₂O) Catalyzed Condensation

This protocol demonstrates the use of a simple and inexpensive Lewis acid catalyst.[4]

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid

• Aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol/Water (1:1 mixture)

Procedure:

• To a 25 mL round-bottom flask, add 5-Acetyl-1,3-dimethylbarbituric acid (1.0 mmol), the aromatic aldehyde (1.0 mmol), and CuCl₂·2H₂O (0.2 mmol, 20 mol%).

• Add 3 mL of a 1:1 mixture of ethanol and water.

• Stir the reaction mixture at 60 °C.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature.

• The product will often precipitate. Collect the solid by filtration and wash with a small amount of cold ethanol/water.

• If the product does not precipitate, the solvent can be removed under reduced pressure, and the residue can be purified by recrystallization or column chromatography.

Visualizations

Comparative Performance of Alternative Catalysts

The following table summarizes the performance of various alternative catalysts for Knoevenagel-type condensations, providing a quick reference for catalyst selection.

Catalyst Type	Catalyst	Substrates	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Organocatalyst	L-Proline	Barbituric acids, Aldehydes	Water	80-100	1-2 h	High	[1][2]
Organocatalyst	Isonicotinic Acid	Barbituric acid derivatives, Aldehydes, Malononitrile	EtOH/H₂O	60	Short	High	[3]
Metal-Based	CuCl₂·2H₂O	Barbituric acids, Aldehydes, Malononitrile	H₂O/EtOH	60	35 min	87	[4]
Metal-Based	ZnO-Acetyl Chloride	1,3-dimethylbarbituric acid, Aldehydes	Acetonitrile	80	15-60 min	90-98
Heterogeneous	CaO-MgO	Aldehydes, Active methylene compounds	Water	RT	10 min	98	[8]
Biocatalyst	Lipase (PPL)	Aldehydes, Active methylene compounds	t-butanol/H₂O	40	120 h	49-92	[9]

Reaction Mechanism and Troubleshooting Workflows

The following diagrams, generated using Graphviz, illustrate the generalized mechanism of the Knoevenagel condensation and a logical workflow for troubleshooting common experimental issues.

Caption: Troubleshooting workflow for low reaction yield.

References

• Lipase-catalyzed Knoevenagel condensation between α, β-unsaturated aldehydes and active methylene compounds. (2014). Chinese Chemical Letters. [Link]

• Puckett, I. (n.d.). Comparison of Amino Acid-Catalyzed Reaction Options for the Knoevenagel Condensation. JEWLScholar@MTSU. [Link]

• Lipase-catalysed tandem Knoevenagel condensation and esterification with alcohol cosolvents. (n.d.). Green Chemistry (RSC Publishing). [Link]

• Highly Efficient and Cost-Effective Solid-Base CaO–MgO Catalyst for Knoevenagel Condensation in Water with a Good E-Factor. (2025). ACS Omega. [Link]

• The comparison of Knoevenagel condensation under different reaction conditions. (n.d.). ResearchGate. [Link]

• Knoevenagel condensation of aromatic aldehydes with active methylene compounds catalyzed by lipoprotein lipase. (2025). ResearchGate. [Link]

• Promiscuous Lipase-Catalyzed Knoevenagel–Phospha–Michael Reaction for the Synthesis of Antimicrobial β-Phosphono Malonates. (n.d.). PMC - NIH. [Link]

• l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water. (n.d.). Green Chemistry (RSC Publishing). [Link]

• The Knoevenagel reaction revisited Organocatalysis by in situ formed Double Schiff bases. (2019). ResearchGate. [Link]

• α,β‐Enoesters obtained by enzyme‐catalyzed tandem Knoevenagel reaction.... (n.d.). ResearchGate. [Link]

• A Solvent Free Green Protocol for Synthesis of 5-Arylidine Barbituric Acid Derivatives. (n.d.). Journal of Applicable Pharmacy. [Link]

• Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. [Link]

• ChemInform Abstract: L-Proline-Promoted Three-Component Reaction of Anilines, Aldehydes and Barbituric Acids/ Malononitrile: Regioselective Synthesis of 5-Arylpyrimido[4,5-b]quinoline-diones and 2-Amino-4-arylquinoline-3-carbonitriles in Water. (2025). ResearchGate. [Link]

• Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivative. (2019). Progress in Chemical and Biochemical Research. [Link]

• Regular Article. (n.d.). Organic Chemistry Research. [Link]

• E cient and mild synthesis of pyrano-pyrimidines catalyzed by decorated multi-walled carbon nanotubes bearing cobalt, nickel and. (2021). SciSpace. [Link]

• An acid-based DES as a novel catalyst for the synthesis of pyranopyrimidines. (n.d.). PMC - NIH. [Link]

• 6 questions with answers in KNOEVENAGEL CONDENSATION. (n.d.). ResearchGate. [Link]

• Knoevenagel Condensation Mechanism. (2021). YouTube. [Link]

• L-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water. (n.d.). SciSpace. [Link]

• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. (n.d.). ResearchGate. [Link]

• Electrophilicity of 5-Benzylidene-1,3-dimethylbarbituric and -thiobarbituric Acids. (n.d.). The Journal of Organic Chemistry - ACS Publications. [Link]

• Zinc oxide-acetyl chloride as an efficient catalyst for the one-pot preparation of Knoevenagel condensation of aromatic aldehydes with 1,3-dimethylbarbituric acid. (n.d.). Organic Chemistry Research. [Link]

• A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation. (n.d.). Dalton Transactions (RSC Publishing). [Link]

• Study of substrate–organocatalyst interactions in the model Knoevenagel mechanochemical condensation. (n.d.). OUCI. [Link]

• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature. (n.d.). Shri R.L.T. College of Science, Akola. [Link]

• Efficient Method for Synthesis of the Derivatives of 5-Arylidene Barbituric Acid Catalyzed by Aminosulfonic Acid With Grinding. (2025). ResearchGate. [Link]

• Design, Synthesis, and Herbicidal Activity of Novel 5-Acylbarbituric Acid Derivatives Containing a Pyrimidinedione Moiety. (n.d.). MDPI. [Link]

• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. (n.d.). MDPI. [Link]

• Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors. (n.d.). PubMed. [Link]

• Preparation of the derivatives of 5-arylidene babituric acid by grinding method. (2025). ResearchGate. [Link]

• A facile three-component route to powerful 5-aryldeazaalloxazine photocatalysts. (2024). PMC. [Link]

• Improving lipophilicity of 5-(1-acetyl-5-phenylpyrazolidin-3-ylidene)-1,3-dimethylbarbituric acid increases its efficacy to activate hypoxia-inducible factors. (2022). PubMed. [Link]

Sources

• 1. l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pcbiochemres.com [pcbiochemres.com]
• 4. orgchemres.org [orgchemres.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. html.rhhz.net [html.rhhz.net]
• 10. Lipase-catalysed tandem Knoevenagel condensation and esterification with alcohol cosolvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

managing reaction exotherms in 5-Acetyl-1,3-dimethylbarbituric Acid synthesis

Technical Support Center: 5-Acetyl-1,3-dimethylbarbituric Acid Synthesis

Introduction: The Challenge of the Acetylation Exotherm

The synthesis of 5-Acetyl-1,3-dimethylbarbituric acid is a cornerstone reaction for creating a variety of biologically active compounds and pharmaceutical intermediates.[1][2] The primary synthetic route involves the acetylation of 1,3-dimethylbarbituric acid, often using acetic anhydride.[1][3] While effective, this reaction is characterized by a significant exotherm—a release of heat that, if mismanaged, can compromise yield, purity, and most critically, laboratory safety.[4] A rapid temperature increase can lead to thermal runaway, causing solvent boiling, pressure buildup, and the formation of unwanted byproducts.[5][6]

This guide is designed to serve as a dedicated technical resource for researchers and drug development professionals. It provides in-depth troubleshooting advice, validated protocols, and a framework for thinking causally about exotherm management. Our goal is to empower you to move beyond simply following steps and toward a deep, predictive understanding of your reaction dynamics.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the exotherm in this synthesis? The exotherm is generated by the formation of the new carbon-carbon bond at the C-5 position of the 1,3-dimethylbarbituric acid ring. The reaction of the active methylene group with the acylating agent, typically acetic anhydride, is thermodynamically favorable and releases significant energy as heat.[7]

Q2: My reaction turned a dark brown color after the temperature spiked. What happened? Discoloration, particularly brown or black, is a strong indicator of decomposition. Elevated temperatures can cause the degradation of the barbiturate ring structure or lead to side reactions, such as charring or polymerization of reactants and products. This will invariably lead to a significant reduction in the yield and purity of the desired 5-Acetyl-1,3-dimethylbarbituric acid.

Q3: Can I add the acetic anhydride all at once to save time? Absolutely not. This is a critical safety risk. Adding the entire volume of the acylating agent at once will cause the reaction to proceed uncontrollably, releasing a large amount of heat almost instantaneously.[4] This will overwhelm any standard laboratory cooling system and likely result in a violent thermal runaway. Controlled, gradual addition is mandatory.[4]

Q4: What is a "thermal runaway" and why is it so dangerous? A thermal runaway is a situation where an exothermic reaction goes out of control. The heat generated by the reaction increases the reaction rate, which in turn generates even more heat. This positive feedback loop causes a rapid, exponential increase in temperature and pressure.[4][6] In a sealed or inadequately vented vessel, this can lead to catastrophic failure, explosions, and the release of hazardous materials.[6]

Troubleshooting Guide: Specific Scenarios

This section addresses specific problems you may encounter during the synthesis. The solutions provided are grounded in chemical principles to help you diagnose and resolve the issue effectively.

Scenario 1: The reaction temperature is rising too quickly, exceeding the target range.

• Immediate Action:

  • Immediately stop the addition of the acylating agent (e.g., acetic anhydride).

  • Ensure your cooling bath has sufficient capacity and is making good contact with the reaction flask. Add more ice, dry ice, or lower the circulator temperature as needed.

  • Maintain vigorous stirring to ensure uniform heat transfer to the flask walls.

• Root Cause Analysis & Long-Term Solution:

  • Addition Rate is Too Fast: The rate of heat generation is exceeding the rate of heat removal. Solution: Recalculate your addition time. For every mole of 1,3-dimethylbarbituric acid, the addition of acetic anhydride should be performed over a minimum of 30-60 minutes on a lab scale, adjusting as necessary based on real-time temperature monitoring.

  • Inadequate Cooling: Your cooling system is insufficient for the scale of the reaction. Solution: Ensure the cooling bath level is above the solvent level in your flask.[8] For larger scales, a simple ice bath may be inadequate. Upgrade to a more robust cooling method. (See Table 1). Jacketed lab reactors connected to a thermostat offer superior control for scale-up operations.[9][10]

  • High Reagent Concentration: More concentrated reactants lead to a faster reaction rate and more intense heat generation per unit volume. Solution: Consider diluting the reaction mixture. While this may increase reaction time, it provides a larger thermal mass to absorb the heat, making the temperature easier to control.

Scenario 2: The reaction seems sluggish or incomplete, even after full addition of the acylating agent.

• Root Cause Analysis & Solution:

  • Over-Cooling: While controlling the exotherm is crucial, excessively low temperatures can slow the reaction rate to a near standstill. Solution: Allow the reaction temperature to slowly rise to the optimal range (e.g., 5-10 °C) after the addition is complete. Use a thermometer to monitor the internal temperature, not just the bath temperature.

  • Poor Mixing: Inadequate stirring can create localized "hot spots" where the reaction proceeds, while the bulk of the mixture remains unreacted. Solution: Use an appropriately sized stir bar or an overhead stirrer for larger volumes to ensure the mixture is homogenous.

  • Reagent Quality: The 1,3-dimethylbarbituric acid may be impure, or the acetic anhydride may have hydrolyzed to acetic acid, reducing its reactivity. Solution: Use reagents from a reliable source and ensure the acetic anhydride is fresh or has been stored under anhydrous conditions.

Diagrams for Process Understanding

// Emergency path emergency_check [shape=diamond, label="Tr > 15°C?", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_temp -> emergency_check [label=" Yes, Significantly"]; emergency_check -> stop_addition [label=" Yes"]; emergency_check -> slow_addition [label=" No"]; } axdot Caption: Real-time decision workflow for managing the reaction exotherm.

dot graph Factors_Influencing_Exotherm { graph [fontname="Arial", fontsize=12, layout=twopi, overlap=false, splines=true]; node [style=filled, fontname="Arial", fontsize=11]; edge [color="#5F6368"];

center [label="Reaction Exotherm", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize=14];

// Primary Factors rate [label="Addition Rate", fillcolor="#FBBC05", fontcolor="#202124"]; cooling [label="Cooling Efficiency", fillcolor="#FBBC05", fontcolor="#202124"]; concentration [label="Reagent Concentration", fillcolor="#FBBC05", fontcolor="#202124"];

// Secondary Factors stirring [label="Stirring / Mixing", fillcolor="#34A853", fontcolor="#FFFFFF"]; solvent [label="Solvent Choice\n(Heat Capacity)", fillcolor="#34A853", fontcolor="#FFFFFF"]; scale [label="Reaction Scale\n(Surface Area:Volume)", fillcolor="#34A853", fontcolor="#FFFFFF"];

center -- rate; center -- cooling; center -- concentration; center -- stirring; center -- solvent; center -- scale; } axdot Caption: Key factors that influence the rate of heat generation and removal.

Best Practices & Experimental Protocols

Adhering to a validated protocol is the most effective way to ensure a safe and successful synthesis.

Data Summary Tables

Table 1: Laboratory Cooling Bath Options

Cooling Medium	Achievable Temperature Range (°C)	Notes
Ice and Water	0 to 5	Most common; good for basic control.[11]
Ice and Sodium Chloride (NaCl)	-10 to -20	Increases cooling capacity below freezing.[11]
Dry Ice and Acetone/Isopropanol	~ -78	Standard for low-temperature reactions. Use in a Dewar flask.[5][11]
Liquid Nitrogen Slush Baths	< -78	For very low temperatures; requires specific solvents and expertise.[5]

| Circulator with Jacketed Vessel | -30 to 150+ | Offers the most precise and automated temperature control.[9] |

Protocol: Controlled Acetylation of 1,3-Dimethylbarbituric Acid (Lab Scale)

1. Equipment Setup:

• Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a digital thermometer with the probe submerged in the reaction medium, and a pressure-equalizing dropping funnel.

• Place the flask in an ice/water bath on top of a magnetic stir plate. Ensure the bath is large enough to dissipate the expected heat.[8]

• Prepare a solution of acetic anhydride in a suitable solvent (e.g., glacial acetic acid) in the dropping funnel.

2. Reaction Execution:

• Charge the reaction flask with 1,3-dimethylbarbituric acid (1.0 eq) and the reaction solvent.

• Begin vigorous stirring and cool the mixture to an internal temperature of 0-5 °C.

• Begin the dropwise addition of the acetic anhydride solution from the dropping funnel.

• Crucial Control Step: Maintain the internal reaction temperature below 10 °C throughout the addition. Adjust the addition rate as needed to control the exotherm.[4] If the temperature rises above 10 °C, pause the addition until it cools back down.

• After the addition is complete, allow the reaction to stir in the ice bath for an additional 30 minutes.

• Slowly allow the reaction to warm to room temperature and stir for an additional 1-2 hours to ensure completion.

3. Work-up and Isolation:

• The work-up procedure may vary, but often involves quenching the reaction by carefully pouring the mixture over crushed ice, which hydrolyzes any remaining acetic anhydride.

• The solid product can then be collected by filtration, washed with cold water, and dried.

Safety First: A Non-Negotiable Priority

Managing exothermic reactions requires a proactive approach to safety.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves.[12]

• Work in a Ventilated Area: Conduct the reaction in a certified chemical fume hood to prevent the inhalation of potentially toxic or corrosive vapors.[12]

• Never Leave Unattended: A reaction with a significant exotherm should never be left unattended, especially during the addition phase.[12] Automated reactor systems with safety cutoffs are an exception but require proper setup and risk assessment.[10]

• Emergency Plan: Have a plan in place for a loss of cooling or a runaway reaction. This should include having a larger secondary container for the cooling bath and knowing the location of emergency showers and fire extinguishers.

By understanding the chemical principles behind the exotherm and implementing the rigorous controls outlined in this guide, you can perform the synthesis of 5-Acetyl-1,3-dimethylbarbituric acid safely, efficiently, and with high reproducibility.

References

• Moodle@Units. Conducting Reactions Below Room Temperature. [Link]

• Asynt. What are the best tools for cooling chemical reactions?. [Link]

• Tanbourit. Safety Precautions for Handling Exothermic Reactions. [Link]

• Patsnap Eureka. Control Strategies For Managing Exothermic Reactions In Flow. [Link]

• Radleys. How To Perform Reactions At Low Temperatures. [Link]

• Quora. What are the most efficient heat removal methods in an exothermic reaction system?. [Link]

• ResearchGate. Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones | Request PDF. [Link]

• LabManager. Best Practices for Working with Chemical Reactions in the Lab. [Link]

• S. G. Alegaon, et al. A facile synthesis of 5-acylbarbituric acids under microwave irradiations. Indian Journal of Chemistry, Vol. 48B, March 2009, pp. 457-459. [Link]

• TheSafetyMaster. Exothermic Reaction Hazards. [Link]

• Pharma IQ. Safe Automated Dosing with Exothermic Reactions - Case Study. [Link]

• YouTube. Cooling Chemical Reactions. [Link]

• PrepChem.com. Synthesis of 1,3-dimethylbarbituric acid. [Link]

• PubMed. Experimental and computational thermochemical study of barbituric acids: structure-energy relationship in 1,3-dimethylbarbituric acid. [Link]

• University of New Orleans. synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. [Link]

• Georgia Institute of Technology. SYNTHESIS OF BARBITURIC ACID DERIVATIVES. [Link]

• MDPI. A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. labproinc.com [labproinc.com]
• 5. moodle2.units.it [moodle2.units.it]
• 6. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 7. Experimental and computational thermochemical study of barbituric acids: structure-energy relationship in 1,3-dimethylbarbituric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. asynt.com [asynt.com]
• 10. Safe Automated Dosing with Exothermic Reactions - Case Study [pharma-iq.com]
• 11. radleys.com [radleys.com]
• 12. Safety Precautions for Handling Exothermic Reactions - Google 文件 [docs.google.com]

Technical Support Center: Work-Up Procedures for 5-Acetyl-1,3-dimethylbarbituric Acid Reactions

Welcome to the technical support center for 5-Acetyl-1,3-dimethylbarbituric Acid reactions. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common issues encountered during the work-up of reactions involving this versatile building block. As Senior Application Scientists, we have compiled this resource based on established protocols and field-proven insights to ensure the integrity and success of your experiments.

Troubleshooting Guide

This section addresses specific problems that may arise during the work-up of your 5-Acetyl-1,3-dimethylbarbituric Acid reactions. Each issue is presented with potential causes and a step-by-step solution.

Issue 1: Low Yield of Isolated Product After Aqueous Work-up

Question: I performed a reaction using 5-Acetyl-1,3-dimethylbarbituric Acid and after aqueous extraction, my product yield is significantly lower than expected. What could be the cause?

Answer:

Low recovery of 5-Acetyl-1,3-dimethylbarbituric Acid or its derivatives after an aqueous work-up can often be attributed to the compound's solubility in aqueous layers, especially under certain pH conditions. The barbituric acid ring possesses acidic protons, and the acetyl group can also influence its polarity.

Potential Causes & Solutions:

• Incorrect pH of the Aqueous Phase: The solubility of barbituric acid derivatives can be highly pH-dependent. If the aqueous phase is too basic, you may be deprotonating the barbituric acid ring, forming a more water-soluble salt.

  • Solution: Before extraction, carefully adjust the pH of your reaction mixture. For isolating the neutral organic product, a slightly acidic to neutral pH (around 4-7) is generally recommended. Use a dilute acid solution (e.g., 1M HCl) to neutralize any basic catalysts or byproducts. Monitor the pH with indicator paper or a pH meter.

• Insufficient Salting Out: If your product has some water solubility, using a saturated brine solution (NaCl) for the final aqueous washes can decrease its solubility in the aqueous phase and drive it into the organic layer.

  • Solution: During your extraction procedure, wash the organic layer with saturated NaCl solution. This increases the ionic strength of the aqueous layer, making it less hospitable for organic molecules.

• Emulsion Formation: Vigorous shaking during extraction can lead to the formation of an emulsion, a stable mixture of the organic and aqueous phases, which can trap your product.

  • Solution: Instead of vigorous shaking, gently invert the separatory funnel multiple times. If an emulsion does form, it can sometimes be broken by adding a small amount of brine, waiting for the layers to separate, or by filtering the emulsified layer through a pad of Celite.

Issue 2: Presence of Unreacted 1,3-Dimethylbarbituric Acid in the Final Product

Question: My NMR analysis shows a significant amount of unreacted 1,3-dimethylbarbituric acid along with my desired product. How can I remove it?

Answer:

The starting material, 1,3-dimethylbarbituric acid, has different solubility and acidity compared to its acetylated derivative. These differences can be exploited for its removal.

Potential Causes & Solutions:

• Incomplete Reaction: The acetylation reaction may not have gone to completion.

  • Solution: While optimizing the reaction is the primary goal, an effective work-up can salvage the product.

• Ineffective Purification: Standard purification methods may not have been sufficient.

  • Solution 1: Acid-Base Extraction: 1,3-Dimethylbarbituric acid is more acidic than its 5-acetyl derivative. You can perform a liquid-liquid extraction with a mild aqueous base to selectively remove the unreacted starting material.

    • Dissolve the crude product in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The more acidic 1,3-dimethylbarbituric acid will be deprotonated and extracted into the aqueous layer, while the less acidic 5-acetyl derivative remains in the organic phase.

    • Repeat the wash if necessary.

    • Wash the organic layer with water and then brine, dry it over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Solution 2: Recrystallization: If a suitable solvent system can be found, recrystallization can be a highly effective method for purification.

    • Experiment with different solvents. A good starting point could be ethanol, isopropanol, or a mixture of ethyl acetate and hexanes. The goal is to find a solvent in which the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurity (1,3-dimethylbarbituric acid) remains soluble at lower temperatures.

Issue 3: Difficulty in Removing Acetic Anhydride or Acetic Acid Byproduct

Question: I've synthesized 5-Acetyl-1,3-dimethylbarbituric Acid using acetic anhydride, and I'm struggling to remove the excess reagent and the acetic acid byproduct.

Answer:

Acetic anhydride is reactive and acetic acid is acidic and water-soluble, which allows for their removal through specific work-up procedures.

Potential Causes & Solutions:

• Hydrolysis Quench: Acetic anhydride can be quenched by carefully adding water or an aqueous solution.

  • Solution: After the reaction is complete, cool the reaction mixture in an ice bath. Slowly and carefully add a saturated solution of sodium bicarbonate. This will serve two purposes: it will hydrolyze the excess acetic anhydride to acetic acid, and it will neutralize the acetic acid formed, converting it to sodium acetate which is highly water-soluble. Be cautious as this neutralization is an exothermic reaction and will produce carbon dioxide gas.

• Azeotropic Removal: For stubborn traces of acetic acid, an azeotropic distillation can be effective.

  • Solution: After the initial aqueous work-up, dissolve the crude product in a solvent that forms a low-boiling azeotrope with acetic acid, such as toluene. Concentrate the solution on a rotary evaporator. The toluene-acetic acid azeotrope will be removed, carrying the acetic acid with it. This can be repeated a few times for complete removal.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting common work-up issues.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of 5-Acetyl-1,3-dimethylbarbituric Acid?

A1: 5-Acetyl-1,3-dimethylbarbituric Acid is typically a white to light yellow powder or crystalline solid.

Q2: What is a standard purification method for reactions involving 5-Acetyl-1,3-dimethylbarbituric Acid?

A2: A common and effective method for purification is column chromatography on silica gel. A typical eluent system would be a mixture of n-hexane and ethyl acetate. The polarity of the eluent can be adjusted based on the polarity of the specific derivative you are trying to isolate.

Q3: My reaction involves a condensation with a primary amine. What is a key consideration for the work-up?

A3: When 5-Acetyl-1,3-dimethylbarbituric Acid reacts with primary amines, it often forms enamine derivatives.[1] It is important to consider the stability of this enamine during the work-up. Some enamines can be sensitive to acidic conditions and may hydrolyze back to the starting materials. Therefore, a neutral or slightly basic work-up is often preferred. Washing with a dilute solution of sodium bicarbonate can help to remove any acidic catalysts or byproducts without risking the integrity of your product.

Q4: Can I use recrystallization to purify my 5-Acetyl-1,3-dimethylbarbituric Acid derivative?

A4: Yes, recrystallization can be a very effective purification technique, provided a suitable solvent is identified. The choice of solvent will depend on the specific properties of your synthesized derivative. It is often a matter of empirical testing with small amounts of your crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, toluene, or mixtures with hexanes) to find conditions where the product has high solubility in hot solvent and low solubility in cold solvent, while impurities remain in solution.

Q5: Are there any specific safety precautions I should take during the work-up?

A5: Standard laboratory safety precautions should always be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. When working with volatile organic solvents, it is crucial to perform extractions and solvent removal in a well-ventilated fume hood. If the reaction involves acidic or basic reagents, care should be taken during neutralization steps as they can be exothermic.

General Work-up Protocol Flowchart

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Acetyl-1,3-dimethylbarbituric Acid and 5-Acetylbarbituric Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry and drug discovery, barbituric acid derivatives serve as versatile scaffolds for the synthesis of a wide array of biologically active compounds. Among these, 5-acylbarbiturates are particularly valuable due to the reactive acetyl group, which provides a handle for further molecular elaboration. This guide offers an in-depth comparison of the reactivity of two key analogues: 5-acetyl-1,3-dimethylbarbituric acid and 5-acetylbarbituric acid. Understanding their distinct chemical behaviors is paramount for designing efficient synthetic routes and for the targeted development of novel therapeutics.

This analysis will delve into the structural nuances that govern their reactivity, supported by theoretical principles and available experimental evidence. We will explore how N-methylation fundamentally alters the electronic properties and tautomeric equilibria of the barbiturate ring, leading to significant differences in their chemical comportment.

Unveiling the Core Structural Differences

At first glance, the two molecules appear structurally similar, with the key distinction being the presence of two methyl groups on the nitrogen atoms of 5-acetyl-1,3-dimethylbarbituric acid. This seemingly minor alteration has profound implications for the electronic and tautomeric landscape of the molecule.

5-Acetylbarbituric Acid: This molecule possesses acidic protons on the nitrogen atoms of the barbiturate ring. This allows for the existence of various tautomeric forms, including keto-enol and lactam-lactim tautomers. The presence of these different forms can influence its reactivity, as the enol and lactim forms can exhibit different nucleophilic and electrophilic characteristics compared to the keto-lactam form.

5-Acetyl-1,3-dimethylbarbituric Acid: The methylation of the nitrogen atoms in this derivative precludes the possibility of lactam-lactim tautomerism.[1] The molecule is locked in the lactam form. However, keto-enol tautomerism involving the acetyl group and the C5 proton is still possible. This restriction in tautomeric forms leads to a more defined and predictable reactivity profile compared to its non-methylated counterpart.

Feature	5-Acetyl-1,3-dimethylbarbituric Acid	5-Acetylbarbituric Acid
Molecular Formula	C₈H₁₀N₂O₄[2]	C₆H₆N₂O₄
Molar Mass	198.18 g/mol	170.12 g/mol
IUPAC Name	5-acetyl-1,3-dimethyl-1,3-diazinane-2,4,6-trione	5-acetyl-1,3-diazinane-2,4,6-trione
Key Structural Difference	N1 and N3 positions are methylated	N1 and N3 positions have hydrogen atoms
Possible Tautomerism	Keto-enol	Keto-enol and Lactam-lactim

A Tale of Two Reactivities: A Mechanistic Exploration

The divergent structural features of these two compounds give rise to distinct reactivity profiles, particularly in reactions involving the acetyl group and the C5 position of the barbiturate ring.

Electrophilicity of the Acetyl Carbonyl

The primary site of reactivity for both molecules in many reactions is the electrophilic carbon of the acetyl group. Nucleophiles, such as amines and hydrazines, readily attack this carbon, leading to condensation products like Schiff bases and hydrazones.

While direct kinetic comparisons are scarce in the literature, we can infer differences in the electrophilicity of the acetyl group based on the electronic effects of the N-methyl groups. The methyl groups are weakly electron-donating, which might slightly decrease the electrophilicity of the acetyl carbonyl in 5-acetyl-1,3-dimethylbarbituric acid compared to the non-methylated analogue. However, the more significant factor is the influence of tautomerism in 5-acetylbarbituric acid.

The potential for 5-acetylbarbituric acid to exist in its enol or enolate form can significantly impact the reactivity of the acetyl group. The formation of an enol or enolate at the C5 position would decrease the electrophilicity of the acetyl carbonyl, potentially slowing down nucleophilic attack.

The Role of the C5-H Acidity and Enolate Formation

The acidity of the proton at the C5 position is a critical determinant of reactivity, as its removal leads to the formation of a nucleophilic enolate. The stability of this enolate will influence the propensity of the molecule to participate in reactions where it acts as a nucleophile.

In 5-acetylbarbituric acid , the C5 proton is flanked by three carbonyl groups, making it significantly acidic. The resulting enolate is highly stabilized by resonance delocalization of the negative charge onto the adjacent carbonyl oxygens.

For 5-acetyl-1,3-dimethylbarbituric acid , the C5 proton is also acidic. While the electron-donating methyl groups might slightly decrease the acidity compared to the non-methylated version, the resulting enolate is still well-stabilized.

The key difference lies in the subsequent reactivity of the enolate. In 5-acetylbarbituric acid, the enolate can exist in equilibrium with various tautomers, potentially complicating reaction pathways. The locked lactam structure of 5-acetyl-1,3-dimethylbarbituric acid provides a more conformationally defined enolate, which can lead to greater selectivity in its reactions.

Experimental Showcase: Condensation Reactions

A common application of these compounds is in condensation reactions to form a variety of heterocyclic systems. Below are representative protocols for the condensation of each compound with an amine, illustrating a typical experimental approach.

Protocol 1: Synthesis of a Schiff Base from 5-Acetyl-1,3-dimethylbarbituric Acid

This protocol describes the reaction of 5-acetyl-1,3-dimethylbarbituric acid with a primary amine to form a Schiff base.

Materials:

• 5-Acetyl-1,3-dimethylbarbituric acid

• Primary amine (e.g., aniline)

• Ethanol

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve 1 equivalent of 5-acetyl-1,3-dimethylbarbituric acid in ethanol in a round-bottom flask.

• Add 1.1 equivalents of the primary amine to the solution.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of solution. If so, collect the solid by filtration.

• If no precipitate forms, reduce the solvent volume under reduced pressure and induce crystallization.

• Wash the collected solid with cold ethanol and dry under vacuum.

Caption: Synthesis of a Schiff base from 5-acetyl-1,3-dimethylbarbituric acid.

Protocol 2: Synthesis of a Thiosemicarbazone from 5-Acetylbarbituric Acid

This protocol outlines the synthesis of a thiosemicarbazone from 5-acetylbarbituric acid, a reaction that highlights its utility in forming complex heterocyclic structures.[3]

Materials:

• 5-Acetylbarbituric acid

• Thiosemicarbazide

• Ethanol (96%)

• Concentrated sulfuric acid (catalyst)

Procedure:

• In a round-bottom flask, suspend 1 equivalent of 5-acetylbarbituric acid in 96% ethanol.

• Add 1 equivalent of thiosemicarbazide to the suspension.

• Carefully add a catalytic amount of concentrated sulfuric acid (2 drops).

• Heat the mixture to reflux and maintain for 2 hours.

• Cool the reaction mixture to room temperature and stir for an extended period (e.g., 3 days) to ensure complete precipitation.

• Collect the precipitate by filtration.

• Recrystallize the crude product from ethanol to obtain the pure thiosemicarbazone.

Caption: Synthesis of a thiosemicarbazone from 5-acetylbarbituric acid.

Comparative Reactivity Summary

The primary factors influencing the differential reactivity of these two compounds are the N-methylation and the resulting consequences for tautomerism.

5-Acetyl-1,3-dimethylbarbituric Acid:

• Predictable Reactivity: The absence of lactam-lactim tautomerism leads to a more predictable and often cleaner reaction profile.

• Enhanced Solubility: The methyl groups generally increase solubility in organic solvents, which can be advantageous for certain reaction conditions.

• Defined Enolate Structure: The enolate, when formed, has a more rigid and defined structure, which can lead to higher stereoselectivity in its reactions.

5-Acetylbarbituric Acid:

• Complex Tautomeric Equilibria: The presence of both keto-enol and lactam-lactim tautomers can lead to multiple reactive species in solution, potentially resulting in a mixture of products or requiring more stringent reaction control.

• Acidity and Nucleophilicity: The N-H protons are acidic and can be deprotonated under basic conditions, which can compete with reactions at the acetyl group or the C5 position. The various tautomers can also act as nucleophiles.

• Potential for Diverse Reactivity: The rich tautomeric landscape, while challenging to control, also offers opportunities for diverse and tunable reactivity by carefully selecting reaction conditions to favor a particular tautomer.

Conclusion

References

• Jursic, B. S., & Neumann, D. M. (2001). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. Molecules, 6(4), 354-365. [Link]

• Castineiras, A., et al. (2019). Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. Proceedings, 41(1), 10. [Link]

• Hermann, T., Mokrosz, J., & Bojarski, J. (1980). Kinetics and mechanism of decomposition of some derivatives of 5-allylbarbituric acid. Part V. The course of hydrolysis of 5 allyl-5-(2'-hydroxypropyl)barbituric acid. Polish journal of pharmacology and pharmacy, 32(5), 807–813.

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric. Retrieved from [Link]

• Butler, T. C., & Waddell, W. J. (1958). N-methylated derivatives of barbituric acid, hydantoin and oxazolidinedione used in the treatment of epilepsy. Neurology, 8(4 Suppl 1), 106–112.
• Al-Omair, M. A. (2016). Reaction of 1,3-Dimethyl-5-acetyl-barbituric Acid (DAB) with Primary Amines. Access to Intermediates for Selectively Protected Spermidines. Journal of Heterocyclic Chemistry, 53(5), 1461-1466.

• Castineiras, A., et al. (2019). Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. ResearchGate. [Link]

• Fathalla, W., & Zaki, M. E. A. (2004). An Unexpected Condensation Reaction Involving 2-Aminopyridine, DMF and Barbituric Acids. Revista de la Sociedad Química de México, 48(4), 313-316.

Sources

• 1. repository.gatech.edu [repository.gatech.edu]
• 2. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to 5-Acetyl-1,3-dimethylbarbituric Acid and Thiobarbituric Acid Derivatives in Analytical Applications

For researchers, scientists, and drug development professionals engaged in the intricate landscape of analytical biochemistry, the selection of appropriate reagents is paramount to achieving reliable and reproducible results. This guide provides an in-depth comparison of 5-Acetyl-1,3-dimethylbarbituric Acid and the well-established class of thiobarbituric acid derivatives, with a particular focus on their application in the detection of aldehydes, key biomarkers of oxidative stress. While thiobarbituric acid has been a cornerstone reagent for decades, this guide explores the potential advantages and un-validated prospects of 5-Acetyl-1,3-dimethylbarbituric Acid as a plausible alternative, grounded in an analysis of their chemical structures and reactivity.

Introduction: The Quest for Specificity in Aldehyde Detection

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is implicated in a myriad of pathological conditions. A key consequence of oxidative damage is lipid peroxidation, a process that generates a variety of reactive aldehydes, most notably malondialdehyde (MDA). The quantification of MDA has thus become a widely accepted method for assessing the extent of oxidative injury.

For many years, the Thiobarbituric Acid Reactive Substances (TBARS) assay has been the workhorse for MDA detection.[1] This method relies on the reaction of thiobarbituric acid (TBA) with MDA under acidic conditions and high temperatures to produce a colored adduct.[2] However, the TBARS assay is notoriously prone to interferences from other endogenous molecules, leading to a potential overestimation of MDA levels and questioning its specificity.[3][4] This has spurred a continuous search for alternative reagents with improved performance characteristics.

This guide introduces 5-Acetyl-1,3-dimethylbarbituric Acid, a derivative of barbituric acid, and theoretically positions it against thiobarbituric acid derivatives. We will delve into their chemical synthesis, reactivity, and the potential implications for their use in analytical assays, supported by established experimental protocols for the incumbent TBA-based methods.

Chemical Structure and Synthesis: A Tale of Two Rings

The functional differences between 5-Acetyl-1,3-dimethylbarbituric Acid and thiobarbituric acid derivatives are rooted in their distinct molecular architectures.

5-Acetyl-1,3-dimethylbarbituric Acid is a derivative of barbituric acid, featuring an acetyl group at the 5-position and methyl groups at the 1 and 3 positions of the pyrimidine ring.[3] Its chemical formula is C₈H₁₀N₂O₄.

Thiobarbituric Acid Derivatives , with the parent compound 2-thiobarbituric acid (TBA), are characterized by the replacement of the oxygen atom at the 2-position of the barbituric acid ring with a sulfur atom.[5] The presence of the thioamide group significantly influences the electronic properties and reactivity of the molecule.

Synthesis Pathways

The synthesis of these compounds follows established organic chemistry principles.

Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid: The typical synthesis involves the acetylation of 1,3-dimethylbarbituric acid. A common laboratory-scale method is the acetic anhydride method, where 1,3-dimethylbarbituric acid is treated with acetic anhydride in the presence of a base like sodium bicarbonate.[3]

Synthesis of Thiobarbituric Acid Derivatives: The synthesis of the parent 2-thiobarbituric acid is well-established and various derivatives can be synthesized through modifications at the 5-position or at the nitrogen atoms. For instance, new TBA derivatives have been synthesized via Knoevenagel condensation of a substituted thiobarbituric acid with various carboxaldehydes.[6]

Comparative Analysis of Performance in Aldehyde Detection

The primary application connecting these two classes of compounds is their reactivity towards aldehydes, particularly MDA.

The Established Benchmark: The TBARS Assay with Thiobarbituric Acid

The TBARS assay is a widely used colorimetric method to measure MDA.[2] The reaction involves the condensation of one molecule of MDA with two molecules of TBA under acidic conditions and heat (typically 95°C), forming a pink to red chromophore with a maximum absorbance at 532 nm.[2][5]

Key Performance Characteristics of the TBARS Assay:

• Sensitivity: The assay is sensitive enough to detect MDA in various biological samples.[7]

• Cost-Effectiveness: The reagents are relatively inexpensive, and the procedure requires standard laboratory equipment.[8][9]

• Lack of Specificity: This is the major drawback of the TBARS assay. TBA can react with a wide range of other aldehydes and biomolecules, leading to falsely elevated results.[3][4] Interfering substances include certain carbohydrates, amino acids, and other products of lipid peroxidation.[1][8]

The Potential Challenger: 5-Acetyl-1,3-dimethylbarbituric Acid

The active methylene group at the 5-position of barbituric acid is known to be reactive and can participate in condensation reactions with aldehydes.[10] The presence of the acetyl group in 5-Acetyl-1,3-dimethylbarbituric Acid, however, replaces the active methylene protons, suggesting that the primary site of reaction with aldehydes would likely not be the same as in barbituric acid itself. The reactivity would likely involve the acetyl group's methyl protons under basic conditions or a different reaction mechanism altogether.

Hypothesized Performance Characteristics:

• Potential for Altered Specificity: The different reactive site compared to TBA could potentially lead to a different specificity profile, possibly reducing interferences from some of the compounds that react with TBA. However, without experimental validation, it is also possible that it may react with a different set of interfering molecules.

• Reactivity and Reaction Conditions: The reaction kinetics and optimal conditions (pH, temperature) for the reaction of 5-Acetyl-1,3-dimethylbarbituric Acid with MDA would need to be determined experimentally. The N-dimethyl substitution could influence its solubility and reactivity in aqueous solutions.

The following table summarizes the known and hypothesized characteristics:

Feature	Thiobarbituric Acid Derivatives (TBA)	5-Acetyl-1,3-dimethylbarbituric Acid (Hypothesized)
Target Analyte	Malondialdehyde (MDA) and other reactive aldehydes	Potentially reactive with aldehydes, including MDA
Reaction Principle	Condensation of two TBA molecules with one MDA molecule	Reaction mechanism with MDA is not established
Detection Method	Colorimetric (Absorbance at 532 nm)	To be determined
Sensitivity	High	Unknown
Specificity	Low (prone to interferences)	Potentially different specificity profile, requires investigation
Established Protocols	Widely available and validated	Not available

Experimental Protocols

To provide a practical context, a detailed protocol for the well-established TBARS assay is provided below. This can serve as a baseline for any future comparative studies with 5-Acetyl-1,3-dimethylbarbituric Acid.

Protocol: Thiobarbituric Acid Reactive Substances (TBARS) Assay for MDA Quantification

This protocol is a generalized procedure and may require optimization depending on the sample type.

Materials:

• Thiobarbituric Acid (TBA)

• Trichloroacetic Acid (TCA)

• Hydrochloric Acid (HCl)

• Malondialdehyde tetraethyl acetal (MDA standard)

• Butylated hydroxytoluene (BHT)

• Spectrophotometer

Reagent Preparation:

• TBA Reagent: Prepare a 0.67% (w/v) solution of TBA in 50% (v/v) acetic acid. Gentle heating may be required to dissolve the TBA completely.

• TCA Solution: Prepare a 20% (w/v) solution of TCA in distilled water.

• MDA Standard Stock Solution: Hydrolyze malondialdehyde tetraethyl acetal in dilute HCl to generate a stock solution of MDA. The exact concentration should be determined spectrophotometrically.

• Working MDA Standards: Prepare a series of dilutions from the stock solution to generate a standard curve.

Procedure:

• Sample Preparation: Homogenize tissue samples or use liquid samples (e.g., plasma, cell lysate) directly. Add BHT to prevent further lipid peroxidation during the assay.

• Protein Precipitation: To 0.5 mL of the sample, add 1 mL of 20% TCA and vortex thoroughly. Centrifuge at 3000 rpm for 10 minutes to pellet the precipitated proteins.

• Reaction: Transfer 1 mL of the supernatant to a new tube. Add 1 mL of the TBA reagent.

• Incubation: Incubate the tubes in a boiling water bath (95°C) for 60 minutes.

• Cooling: After incubation, cool the tubes on ice for 10 minutes to stop the reaction.

• Measurement: Measure the absorbance of the resulting pink-colored solution at 532 nm using a spectrophotometer.

• Quantification: Determine the concentration of MDA in the samples by comparing their absorbance to the standard curve generated from the MDA working standards.

Visualization of Concepts

To better illustrate the core concepts discussed, the following diagrams are provided.

Chemical Structures

Caption: Chemical structures of 5-Acetyl-1,3-dimethylbarbituric Acid and 2-Thiobarbituric Acid.

TBARS Assay Workflow

Caption: A simplified workflow of the Thiobarbituric Acid Reactive Substances (TBARS) assay.

Conclusion and Future Directions

In the realm of analytical biochemistry, the pursuit of more specific and reliable methods is a constant endeavor. While thiobarbituric acid derivatives have a long-standing history in the quantification of lipid peroxidation products, the inherent limitations of the TBARS assay, particularly its lack of specificity, warrant the exploration of novel reagents.

5-Acetyl-1,3-dimethylbarbituric Acid presents an intriguing, yet un-validated, alternative. Its distinct chemical structure suggests a potentially different reactivity and specificity profile towards aldehydes like MDA. However, this guide underscores a significant gap in the current scientific literature: a direct, data-driven comparison of these two classes of compounds for analytical applications.

Future research should focus on systematically evaluating the performance of 5-Acetyl-1,3-dimethylbarbituric Acid in the detection of MDA. This would involve:

• Determining the optimal reaction conditions (pH, temperature, reaction time).

• Assessing its sensitivity and limit of detection.

• Crucially, evaluating its specificity by testing for cross-reactivity with a wide range of potential interfering substances commonly found in biological samples.

Such studies would provide the necessary experimental evidence to ascertain whether 5-Acetyl-1,3-dimethylbarbituric Acid can indeed serve as a superior alternative to thiobarbituric acid derivatives, paving the way for more accurate and reliable assessment of oxidative stress in research and clinical settings.

References

• Janero, D. R. (1990). Malondialdehyde and thiobarbituric acid-reactivity as diagnostic indices of lipid peroxidation and peroxidative tissue injury. Free Radical Biology and Medicine, 9(6), 515-540. [Link]

• Hodges, D. M., DeLong, J. M., Forney, C. F., & Prange, R. K. (1999). Improving the thiobarbituric acid-reactive-substances assay for estimating lipid peroxidation in plant tissues containing anthocyanin and other interfering compounds. Planta, 207(4), 604-611. [Link]

• Draper, H. H., Squires, E. J., Mahmoodi, H., Wu, J., Agarwal, S., & Hadley, M. (1993). A comparative evaluation of thiobarbituric acid methods for the determination of malondialdehyde in biological materials. Free Radical Biology and Medicine, 15(4), 353-363. [Link]

• Omicsonline.org. (2016). Synthesis and Application of Thiobarbituric Acid Derivatives as Antifungal Agents. Journal of Developing Drugs. [Link]

• Knight, J. A., Pieper, R. K., & McClellan, L. (1988). Specificity of the thiobarbituric acid reaction: its use in studies of lipid peroxidation. Clinical chemistry, 34(12), 2433-2438. [Link]

• Ma, L., & Liu, G. (2017). An Improved GC-MS Method for Malondialdehyde (MDA) Detection: Avoiding the Effects of Nitrite in Foods. Foods, 6(5), 33. [Link]

• Purdue University. (n.d.). Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay. Retrieved from [Link]

• Giera, M., & Waterval, J. (2011). Reaction of MDA with different derivatization reagents. ResearchGate. [Link]

• Gutteridge, J. M. (1986). Aspects to consider when detecting and measuring lipid peroxidation.

• Papac-Miličević, N., & Riederer, P. (2011). Lipid peroxidation measured as thiobarbituric acid-reactive substances in tissue slices: characterization and comparison with homogenates and microsomes. Free Radical Biology and Medicine, 4(3), 155-161. [Link]

• PubChem. (n.d.). Thiobarbituric acid. Retrieved from [Link]

• Al-Bayati, R. I. H., & Al-Amiery, A. A. (2020). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Molecules, 25(11), 2631. [Link]

• Devasagayam, T. P. A., Boloor, K. K., & Ramasarma, T. (2003). Methods for estimating lipid peroxidation: an analysis of merits and demerits. Indian journal of biochemistry & biophysics, 40(5), 300-308.

• Janero, D. R., & Burghardt, B. (1989). Thiobarbituric acid-reactive malondialdehyde formation during superoxide-dependent, iron-catalyzed lipid peroxidation: influence of peroxidation conditions. Lipids, 24(2), 125-131. [Link]

• ResearchGate. (2014). How can I isolate the MDA-TBA complex from a cinnamaldehyde MDA-TBA mixture?. [Link]

• Semantic Scholar. (n.d.). Improving the thiobarbituric acid-reactive-substances assay for estimating lipid peroxidation in plant tissues containing anthocyanin and other interfering compounds. [Link]

• JoVE. (n.d.). Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay. [Link]

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric. Retrieved from [Link]

Sources

• 1. A comparative evaluation of thiobarbituric acid methods for the determination of malondialdehyde in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Malondialdehyde and thiobarbituric acid-reactivity as diagnostic indices of lipid peroxidation and peroxidative tissue injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Specificity of the thiobarbituric acid reaction: its use in studies of lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications | MDPI [mdpi.com]

A Comparative Guide to the Analytical Purity Assessment of 5-Acetyl-1,3-dimethylbarbituric Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy.[1][2][3] This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 5-Acetyl-1,3-dimethylbarbituric Acid, a key intermediate and derivative of barbituric acid. The selection of an appropriate analytical technique is paramount for ensuring the quality and consistency of the final drug product.[]

This document will explore the theoretical underpinnings and practical applications of various analytical techniques, offering a comparative analysis to aid researchers in selecting the most suitable method for their specific needs. The methodologies discussed are grounded in established principles of analytical chemistry and adhere to the validation guidelines set forth by the International Council for Harmonisation (ICH).[5][6][7][8][9]

The Importance of Purity in Pharmaceutical Ingredients

Impurities in an API can arise from various sources, including starting materials, by-products of the synthesis, degradation products, and residual solvents.[10] Even trace amounts of these impurities can potentially alter the therapeutic effect of the drug, introduce toxicity, or affect the stability of the drug product.[2] Therefore, robust and validated analytical methods are essential for the identification and quantification of any impurities.

Comparative Analysis of Key Analytical Methodologies

The purity of 5-Acetyl-1,3-dimethylbarbituric Acid can be assessed using a variety of analytical techniques. The choice of method depends on several factors, including the nature of the expected impurities, the required sensitivity, and the purpose of the analysis (e.g., routine quality control, stability testing, or characterization). The most commonly employed methods for the analysis of barbiturates and related compounds include chromatography, spectroscopy, and thermal analysis.[11]

Chromatographic Methods: The Gold Standard for Separation

Chromatographic techniques are powerful tools for separating and quantifying the individual components of a mixture. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most widely used chromatographic methods in the pharmaceutical industry for purity assessment.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in the reverse-phase mode, is a versatile and widely used technique for the analysis of barbiturates.[11] It offers high resolution, sensitivity, and reproducibility.

• Principle of Operation: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For 5-Acetyl-1,3-dimethylbarbituric Acid, a C18 column is typically used, where the nonpolar stationary phase retains the analyte to varying degrees based on its polarity relative to the mobile phase.

• Advantages:

  • High sensitivity and specificity.

  • Applicable to a wide range of compounds, including those that are not volatile or are thermally labile.

  • Well-established and validated methods are available for many drug substances.

• Considerations:

  • Method development can be time-consuming.

  • Requires careful selection of mobile phase, column, and detector for optimal separation.

Gas Chromatography (GC)

GC is another powerful separation technique, particularly suitable for volatile and thermally stable compounds. For barbiturates, derivatization is often employed to increase their volatility and improve chromatographic performance.[12][13]

• Principle of Operation: GC separates compounds based on their volatility and interaction with a stationary phase coated on the inside of a capillary column. The separated components are then detected, often by a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Advantages:

  • Excellent resolution and sensitivity, especially when coupled with MS.[14]

  • Can provide structural information for impurity identification (GC-MS).

• Considerations:

  • Requires the analyte to be volatile and thermally stable, or to be derivatized.

  • Derivatization adds an extra step to the sample preparation process and can introduce variability.[15]

Workflow for Chromatographic Purity Assessment

Caption: A generalized workflow for the purity assessment of 5-Acetyl-1,3-dimethylbarbituric Acid using chromatographic methods.

Spectroscopic Methods: For Structural Confirmation and Quantification

Spectroscopic techniques provide valuable information about the chemical structure and concentration of a substance.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for the structural elucidation of organic molecules and can also be used for quantitative analysis (qNMR).[16]

• Principle of Operation: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei. The chemical environment of each nucleus influences its resonance frequency, providing a detailed fingerprint of the molecule's structure.

• Advantages:

  • Provides unambiguous structural information.

  • qNMR can be used for purity determination without the need for a reference standard of the impurity.

• Considerations:

  • Lower sensitivity compared to chromatographic methods.

  • Requires specialized equipment and expertise.

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

IR and UV-Vis spectroscopy are often used as complementary techniques for identification and quantification.

• Principle of Operation: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions.[17] This provides information about the functional groups present. UV-Vis spectroscopy measures the absorption of ultraviolet or visible light, which is related to the electronic transitions within the molecule.[18][19]

• Advantages:

  • Rapid and non-destructive.

  • Useful for confirming the identity of the main component.

  • UV-Vis spectroscopy can be used for simple colorimetric assays for barbituric acid and its derivatives.[20][21]

• Considerations:

  • Generally lacks the specificity for complex mixture analysis without prior separation.

  • Less suitable for identifying and quantifying unknown impurities at low levels.

Thermal Analysis: Assessing Physicochemical Properties

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide information about the physical and chemical properties of a material as a function of temperature.[22][23][24][25]

Differential Scanning Calorimetry (DSC)

DSC is particularly useful for determining the purity of highly crystalline substances.

• Principle of Operation: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. Impurities can cause a depression and broadening of the melting point of a substance, which can be used to calculate the purity.[10]

• Advantages:

  • Can determine the absolute purity of crystalline compounds without a reference standard for the impurity.

  • Provides information on polymorphism and solid-state stability.

• Considerations:

  • Only applicable to crystalline materials with a purity of >98.5%.[10]

  • Not suitable for amorphous materials or compounds that decompose upon melting.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.

• Principle of Operation: TGA is used to determine the presence of residual solvents and to assess the thermal stability of the compound.

• Advantages:

  • Provides quantitative information about volatile components.

  • Simple and rapid.

• Considerations:

  • Does not provide information about non-volatile impurities.

Comparison of Analytical Methods

Method	Principle	Primary Application	Advantages	Limitations
HPLC	Differential partitioning between mobile and stationary phases.	Quantification of impurities, stability testing.	High sensitivity, specificity, and wide applicability.	Method development can be complex.
GC	Separation based on volatility and interaction with a stationary phase.	Analysis of volatile impurities and residual solvents.	Excellent resolution, can be coupled with MS for identification.	Requires analyte to be volatile or derivatized.
NMR	Exploits magnetic properties of atomic nuclei.	Structural elucidation, quantitative analysis (qNMR).	Provides unambiguous structural information, no impurity standard needed for qNMR.	Lower sensitivity, expensive instrumentation.
IR/UV-Vis	Absorption of electromagnetic radiation.	Identification, simple quantitative assays.	Rapid, non-destructive.	Low specificity for complex mixtures.
DSC	Measurement of heat flow during thermal transitions.	Purity determination of highly crystalline substances.	Absolute purity measurement without impurity standards.	Not suitable for amorphous or thermally labile compounds.
TGA	Measurement of mass change with temperature.	Determination of residual solvents and thermal stability.	Quantitative for volatile components.	Does not detect non-volatile impurities.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh and dissolve 5-Acetyl-1,3-dimethylbarbituric Acid in the mobile phase to a final concentration of 1 mg/mL.

• Injection Volume: 10 µL.

• Analysis: Inject the sample and record the chromatogram. Calculate the area percent of the main peak relative to the total area of all peaks to determine the purity.

Protocol 2: Purity Determination by Differential Scanning Calorimetry (DSC)

• Instrumentation: A calibrated DSC instrument.

• Sample Preparation: Accurately weigh 2-5 mg of the crystalline 5-Acetyl-1,3-dimethylbarbituric Acid into an aluminum pan and hermetically seal.

• Heating Rate: 10 °C/min.

• Temperature Range: From ambient to a temperature above the melting point of the compound.

• Atmosphere: Inert atmosphere (e.g., nitrogen) with a purge rate of 50 mL/min.

• Analysis: Analyze the resulting thermogram to determine the onset of melting and the peak melting temperature. Use the instrument's software to calculate the purity based on the van't Hoff equation.

Method Validation Workflow

Caption: A workflow for analytical method validation, highlighting key performance characteristics as per ICH guidelines.

Conclusion

The purity assessment of 5-Acetyl-1,3-dimethylbarbituric Acid is a critical step in ensuring its quality and suitability for pharmaceutical applications. A combination of chromatographic, spectroscopic, and thermal analysis methods provides a comprehensive approach to characterizing the purity and impurity profile of this compound. HPLC remains the workhorse for quantitative purity determination due to its high sensitivity and specificity. However, orthogonal techniques such as DSC and NMR are invaluable for providing complementary information and confirming the results obtained by the primary method. The selection of the most appropriate analytical strategy should be based on a thorough understanding of the compound's properties and the specific requirements of the analysis, all within the framework of established regulatory guidelines.

References

• Gizioglu, E., Sarac, N., & Sarikurkcu, C. (2015). Synthesis and Characterization of Novel Hydrazone Based Anti-mutagenic and Antioxidative Agents. ResearchGate. [Link]

• Chemsrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric. Chemsrc. Retrieved from [Link]

• Unknown. (n.d.).
• CN101190898B - Preparation method for 1.3-dimethylbarbituric acid. Google Patents.

• Wu, A. H., On, J., & Wong, S. S. (1994). Improved gas chromatography/mass spectrometry analysis of barbiturates in urine using centrifuge-based solid-phase extraction, methylation, with d5-pentobarbital as internal standard. Journal of Forensic Sciences, 39(6), 1504–1514. [Link]

• Maulding, H. V., Polesuk, J., & Rosenbaum, D. (1975). Practical kinetics I: Quantitation of barbiturate stability by TLC. Journal of Pharmaceutical Sciences, 64(2), 272–274. [Link]

• Okada, J., & Esaki, T. (1974). C-13 NMR spectra of barbituric acid derivatives. II. Chemical & Pharmaceutical Bulletin, 22(7), 1580–1587. [Link]

• Nicovaper. (n.d.). Quality and Purity of Active Pharmaceutical Ingredients in Drug Manufacturing. Nicovaper. Retrieved from [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. Scientific guideline. [Link]

• Skinner, R. F., Gallaher, E. G., & Predmore, D. B. (1973). Rapid determination of barbiturates by gas chromatography-mass spectrometry. Analytical Chemistry, 45(3), 574–576. [Link]

• TA Instruments. (n.d.). Characterization of Pharmaceutical Materials by Thermal Analysis. TA Instruments. Retrieved from [Link]

• ResearchGate. (n.d.). Numbering system adopted in this study for 1,3-dimethylbarbituric acid. ResearchGate. Retrieved from [Link]

• Geiger, P. G. (2002). Determination of barbituric acid, utilizing a rapid and simple colorimetric assay. DigitalCommons@UNO. [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). ICH. [Link]

• NETZSCH Analyzing & Testing. (2020, July 22). The Importance of Purity Determination of Pharmaceuticals. NETZSCH Analyzing & Testing. [Link]

• Knabe, J., & Gradmann, V. (1977). [Derivatives of barbituric acid. 24. Determination of enantimetric purity of chiral barbiturates by means of lanthanide shift reagents]. Archiv der Pharmazie, 310(6), 468–473. [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). IIT Kanpur. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• Unknown. (2021). Chromatographic methods for the determination of various barbiturates: A review. Journal of Pharmaceutical and Biomedical Analysis, 203, 114216.

• Moravek, Inc. (n.d.). How Important Is Chemical Purity In The Pharmaceutical Industry? Moravek, Inc.. Retrieved from [Link]

• Iqbal, R., & Ahmad, N. (n.d.). SPECTROPHOTOMETRIC DETERMINATION OF BARBITURIC ACID WITH NINHYDRIN. Pakistan Journal of Scientific and Industrial Research. Retrieved from [Link]

• AMSbiopharma. (n.d.). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Retrieved from [Link]

• Ravipati, D. (2012). Analysis of Barbiturates by GC/MS, HPLC and Chemical Ionization. OPUS Open Portal to University Scholarship. [Link]

• Naik, S., et al. (2020). SYNTHESIS, UV-VIS, IR SPECTRAL AND ANTIBACTERIAL ANALYSIS OF 5– ARYLIDENE BARBITURIC ACID DERIVATIVES AND THEIR METAL COMPLEXES. Journal of Emerging Technologies and Innovative Research, 7(9). [Link]

• Meatherall, R. (1997). GC/MS confirmation of barbiturates in blood and urine. Journal of Forensic Sciences, 42(6), 1160-1170. [Link]

• Lab Manager. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Retrieved from [Link]

• Mettler Toledo. (n.d.). Thermal Analysis in Practice Tips and Hints. Mettler Toledo. Retrieved from [Link]

• Singh, R., Kumar, M., Mittal, A., & Mehta, P. K. (2020). Active pharmaceutical ingredient (API) chemicals: a critical review of current biotechnological approaches. Journal of Hazardous Materials, 398, 122853. [Link]

• Geiger, P. G. (2013). Detection and Quantitative Analysis for 2-Thiobarbituric Acid Utilizing Uv-Visible Spectrophotometer. Journal of Analytical & Bioanalytical Techniques, 4(2). [Link]

• Veeprho. (n.d.). Barbituric Acid Impurities and Related Compound. Veeprho. Retrieved from [Link]

• Gage Products. (n.d.). Testing and Quality Considerations for Active Pharmaceutical Ingredients (APIs). Gage Products. Retrieved from [Link]

• Kim, H. J., et al. (2021). Distinct photomechanical responses of two new 1,3-dimethylbarbituric acid derivative crystals. CrystEngComm, 23(34), 5865-5870. [Link]

Sources

• 1. nicovaper.com [nicovaper.com]
• 2. moravek.com [moravek.com]
• 3. Active pharmaceutical ingredient (API) chemicals: a critical review of current biotechnological approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 11. ijsra.net [ijsra.net]
• 12. Improved gas chromatography/mass spectrometry analysis of barbiturates in urine using centrifuge-based solid-phase extraction, methylation, with d5-pentobarbital as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. GC/MS confirmation of barbiturates in blood and urine. | Semantic Scholar [semanticscholar.org]
• 15. opus.govst.edu [opus.govst.edu]
• 16. C-13 NMR spectra of barbituric acid derivatives. II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. jetir.org [jetir.org]
• 19. sciepub.com [sciepub.com]
• 20. digitalcommons.unomaha.edu [digitalcommons.unomaha.edu]
• 21. pjsir.org [pjsir.org]
• 22. tainstruments.com [tainstruments.com]
• 23. iitk.ac.in [iitk.ac.in]
• 24. Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development [cn-henven.com]
• 25. mse.ucr.edu [mse.ucr.edu]

A Comparative Guide to the HPLC Analysis of 5-Acetyl-1,3-dimethylbarbituric Acid and its Derivatives

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 5-Acetyl-1,3-dimethylbarbituric Acid (5-ADMBA) and its structurally related derivatives. Designed for researchers, scientists, and drug development professionals, this document delves into the scientific principles behind method development, offering data-driven comparisons and actionable protocols to achieve robust and reliable separations.

Introduction: The Analytical Challenge

5-Acetyl-1,3-dimethylbarbituric acid is a derivative of barbituric acid, a core structure in a class of compounds with a long history in medicine.[1] While barbituric acid itself is not pharmacologically active, its derivatives have been explored for a wide range of biological activities, acting as central nervous system depressants, anticonvulsants, and anesthetics.[2] The synthesis of novel derivatives, such as 5-ADMBA, is an active area of research for developing new therapeutic agents.[3][4]

Accurate and precise analytical methods are paramount for the characterization, purity assessment, and stability testing of these compounds. Reversed-phase HPLC (RP-HPLC) is the predominant technique for the analysis of barbiturates due to its versatility and efficiency.[5] However, the acidic nature and varying polarity of 5-ADMBA and its derivatives present unique challenges in method development, requiring careful optimization of stationary phase, mobile phase composition, and pH.

The Foundational Role of Physicochemical Properties in Method Development

A successful HPLC separation is built upon a fundamental understanding of the analyte's physicochemical properties. For barbituric acid derivatives, the most critical parameters are acidity (pKa) and lipophilicity (logP).

Acidity (pKa): The parent barbituric acid is notably acidic, with a pKa of approximately 4.01.[6] This acidity arises from the active methylene group at the C5 position, stabilized by the two adjacent carbonyl groups. The ionization state of the molecule is therefore highly dependent on the mobile phase pH.

• At pH < pKa: The compound is predominantly in its neutral, protonated form.

• At pH > pKa: The compound is in its ionized, deprotonated (anionic) form.

This pH-dependent ionization directly impacts retention in RP-HPLC. The neutral form is more hydrophobic and will be retained longer on a nonpolar stationary phase (like C18), while the ionized form is more polar and will elute earlier.[7][8] Controlling the mobile phase pH is therefore the most critical factor in achieving reproducible retention times and optimal peak shapes for these compounds.[7]

Comparative Analysis of HPLC Methodologies

The selection of the appropriate column and mobile phase is crucial for the successful separation of 5-ADMBA and its derivatives. This section compares common choices and provides data-driven recommendations.

Stationary Phase Selection

The octadecyl silica (C18) column is the most widely used stationary phase in RP-HPLC for barbiturate analysis and serves as the primary choice for 5-ADMBA.[5][9] However, alternative phases can offer advantages in specific situations.

Stationary Phase	Advantages	Disadvantages	Best For
Standard C18	Versatile, widely available, excellent hydrophobic selectivity.[5][9]	Potential for peak tailing with acidic compounds due to silanol interactions.	General purpose analysis of 5-ADMBA and moderately polar derivatives.
Phenyl-Hexyl	Offers alternative selectivity through π-π interactions with aromatic derivatives.	May provide less retention for purely aliphatic derivatives compared to C18.	Separating derivatives containing aromatic rings.
Embedded Polar Group (e.g., Polar-C18)	Reduced peak tailing for acidic compounds due to shielding of residual silanols. Improved retention of polar compounds.	Can have different selectivity compared to standard C18, may require method re-optimization.	High-purity analysis and resolving closely eluting polar impurities.

Mobile Phase Optimization: A Data-Driven Approach

The mobile phase composition, particularly the organic modifier and pH, dictates the retention and resolution of the separation.

Organic Modifier: Acetonitrile vs. Methanol

Acetonitrile and methanol are the most common organic modifiers in RP-HPLC.

• Acetonitrile: Generally provides lower backpressure and better peak efficiency (narrower peaks).

• Methanol: Can offer different selectivity, which may be advantageous for resolving difficult peak pairs.

For general screening of barbiturates, a mobile phase consisting of a mixture of methanol and water (e.g., 50:50, v/v) has been shown to be effective.[9][10]

The Critical Role of pH

As established, pH is the most powerful tool for controlling the retention of 5-ADMBA. To ensure good peak shape and reproducible retention, the mobile phase pH should be buffered at least 1.5 to 2 pH units away from the analyte's pKa.[7] Given the pKa of ~4 for the barbiturate core, two primary strategies emerge:

• Low pH (e.g., pH 2.5 - 3.0): At this pH, the barbituric acid moiety is fully protonated and in its neutral form. This leads to maximum retention and often results in sharp, symmetrical peaks. Phosphoric acid or formic acid are common additives to achieve this pH.[11]

• Mid-range pH (e.g., pH 7.0 - 7.5): At neutral pH, the compound will be ionized. This reduces retention time, which can be useful for more hydrophobic derivatives. However, operating at this pH requires a robust buffer (e.g., phosphate buffer) to maintain precise pH control and avoid peak shape distortion.[12]

Experimental Protocols & Workflows

This section provides a detailed, step-by-step protocol for a recommended starting method for the analysis of 5-ADMBA, along with a logical workflow for method development.

Recommended Starting HPLC Protocol

This protocol is designed as a robust starting point for the analysis of 5-Acetyl-1,3-dimethylbarbituric Acid.

Instrumentation:

• HPLC system with UV-Vis detector.

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and 20mM Potassium Phosphate buffer. Adjust buffer to pH 3.0 with phosphoric acid.

• Gradient:

  • 0-2 min: 20% Acetonitrile

  • 2-10 min: 20% to 80% Acetonitrile

  • 10-12 min: 80% Acetonitrile

  • 12-13 min: 80% to 20% Acetonitrile

  • 13-18 min: 20% Acetonitrile (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.[9]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Procedure:

• Mobile Phase Preparation: Prepare the 20mM potassium phosphate buffer and filter through a 0.45 µm membrane filter. Adjust the pH to 3.0 using phosphoric acid.

• Standard Preparation: Accurately weigh and dissolve 5-ADMBA in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare working standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample in the mobile phase to a suitable concentration. Filter through a 0.45 µm syringe filter before injection.

• System Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the standards and samples.

• Data Processing: Integrate the peaks and calculate the concentration of 5-ADMBA and its derivatives.

Visualizing the HPLC Workflow

The following diagram illustrates the general workflow for HPLC analysis, from sample preparation to final data analysis.

Caption: General workflow for HPLC analysis.

Logical Approach to Method Development

The following decision tree provides a logical framework for developing and optimizing an HPLC method for novel barbituric acid derivatives.

Caption: Decision tree for HPLC method development.

Method Validation

Once an optimal method is developed, it must be validated to ensure it is suitable for its intended purpose. Method validation is performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[13][14][15]

Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of agreement between the value which is accepted as a conventional true value and the value found.

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[15]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The successful HPLC analysis of 5-Acetyl-1,3-dimethylbarbituric Acid and its derivatives hinges on a systematic approach to method development, grounded in the physicochemical properties of the analytes. A standard C18 column with an acetonitrile/water mobile phase at a controlled low pH (e.g., 3.0) serves as an excellent starting point. By understanding the interplay between analyte pKa, mobile phase pH, and stationary phase chemistry, researchers can develop robust, reliable, and validated HPLC methods suitable for quality control, stability testing, and research and development in the pharmaceutical sciences.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• A NEW VALIDATED METHOD FOR THE SIMULTANEOUS DETERMINATION OF A SERIES OF EIGHT BARBITURATES BY RP-HPLC. Taylor & Francis Online. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• Simultaneous Identification and Determination of Several Barbiturates in Plasma by Reverse-Phase HPLC. Marcel Dekker, Inc. [Link]

• High Throughput HPLC Analysis of Barbiturates Application Note. Agilent. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• A new validated method for the simultaneous determination of a series of eight barbiturates by RP-hplc. ResearchGate. [Link]

• Chromatographic methods for the determination of various barbiturates: A review. ResearchGate. [Link]

• Influence of the acid-base ionization of drugs in their retention in reversed-phase liquid chromatography. PubMed. [Link]

• Influence of the acid-base ionization of drugs in their retention in reversed- phase liquid chromatography. University of Barcelona. [Link]

• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones. ResearchGate. [Link]

• Effect of mobile phase composition, pH and buffer type on the retention of ionizable compounds in reversed-phase liquid chromatography: Application to method development. ResearchGate. [Link]

• Barbituric acid. Wikipedia. [Link]

• Effect of the eluent pH and acidic modifiers in high-performance liquid chromatography retention of basic analytes. ResearchGate. [Link]

• Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives. ResearchGate. [Link]

• synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. The University of Mississippi. [Link]

• Synthesis and Characterization of some Barbituric acid Derivatives. IJSDR. [Link]

• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. MDPI. [Link]

• Barbituric Acids: A Review of Preparation, Reactions and Biological Applications. Biomedicine and Chemical Sciences. [Link]

• Enantioselective Catalytic Transformations of Barbituric Acid Derivatives. MDPI. [Link]

• Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors. PubMed. [Link]

• Preparation method for 1.3-dimethylbarbituric acid.

• Synthesis and Evaluation of Some Novel 1,3-Dimethylbarbituric Acid Derivatives as Potent Anti-Urease Agents: Comprehension through In Vitro, Molecular Docking, and DFT Investigations. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. journals.irapa.org [journals.irapa.org]
• 3. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 4. Design and synthesis of some barbituric and 1,3-dimethylbarbituric acid derivatives: A non-classical scaffold for potential PARP1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijsra.net [ijsra.net]
• 6. Barbituric acid - Wikipedia [en.wikipedia.org]
• 7. moravek.com [moravek.com]
• 8. Influence of the acid-base ionization of drugs in their retention in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 14. fda.gov [fda.gov]
• 15. fda.gov [fda.gov]

A Senior Application Scientist's Guide to the NMR Structural Elucidation of 5-Acetyl-1,3-dimethylbarbituric Acid

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In the synthesis of novel compounds, such as 5-Acetyl-1,3-dimethylbarbituric acid, a key intermediate in various synthetic pathways, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for structural elucidation.[1][2] This guide provides an in-depth, experience-driven approach to utilizing a suite of NMR experiments to unequivocally confirm the structure of 5-Acetyl-1,3-dimethylbarbituric Acid, comparing its spectroscopic signature against potential alternatives and byproducts.

The Imperative of Structural Verification

5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid, possesses a unique chemical architecture that makes it a valuable building block in organic and medicinal chemistry.[1] Its synthesis, typically involving the acetylation of 1,3-dimethylbarbituric acid, necessitates a robust analytical framework to confirm the successful and specific installation of the acetyl group at the C5 position.[1] NMR spectroscopy offers an unparalleled, non-destructive window into the molecular framework, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms.

Strategic NMR Workflow for Structural Confirmation

A multi-faceted NMR approach is essential for a comprehensive and self-validating structural analysis. Our recommended workflow integrates one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments, supplemented by Distortionless Enhancement by Polarization Transfer (DEPT) for carbon multiplicity determination.

Caption: A streamlined workflow for the NMR-based structural confirmation of synthesized compounds.

Experimental Protocol: Sample Preparation

The quality of your NMR data is intrinsically linked to the quality of your sample. Adherence to a meticulous sample preparation protocol is paramount.

Step-by-Step Protocol:

• Analyte Purity: Ensure the synthesized 5-Acetyl-1,3-dimethylbarbituric acid is of high purity, as impurities can complicate spectral interpretation.[3]

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices.[4] Deuterated solvents are crucial for the instrument's field-frequency lock and to avoid large solvent signals that can obscure analyte peaks.[4][5]

• Concentration: For ¹H NMR, dissolve 5-25 mg of the compound in 0.6-0.7 mL of the deuterated solvent.[6][7] For ¹³C NMR, a higher concentration of 10-50 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[4]

• Sample Preparation: Prepare the sample in a clean, dry vial before transferring it to the NMR tube. This minimizes the risk of contaminating the NMR tube.[6]

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the sample through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, unscratched 5 mm NMR tube.[4][7]

• Labeling: Clearly label the NMR tube with the sample identification.[6]

Deciphering the ¹H NMR Spectrum: The Initial Fingerprint

The ¹H NMR spectrum provides the first critical piece of evidence for the presence of the key structural motifs.

Expected ¹H NMR Signals for 5-Acetyl-1,3-dimethylbarbituric Acid:

Protons	Multiplicity	Integration	Approximate Chemical Shift (δ, ppm)	Rationale
N-CH₃ (x2)	Singlet	6H	3.2 - 3.4	The two methyl groups on the nitrogen atoms are chemically equivalent and do not have any neighboring protons to couple with.
C(O)-CH₃	Singlet	3H	2.3 - 2.5	The methyl protons of the acetyl group are also a singlet as there are no adjacent protons. Its position is downfield due to the deshielding effect of the adjacent carbonyl group.
C5-H	Singlet	1H	~4.0 - 4.5	The proton at the C5 position is highly deshielded by the three adjacent carbonyl groups, resulting in a significant downfield shift.

Comparison with Starting Material: The most telling comparison is with the starting material, 1,3-dimethylbarbituric acid. The ¹H NMR spectrum of the starting material would show a signal for the two protons at the C5 position (a singlet integrating to 2H) and the N-methyl protons. The disappearance of the C5-H₂ signal and the appearance of the acetyl methyl singlet and the C5-H singlet are strong indicators of a successful reaction.

¹³C NMR and DEPT: Mapping the Carbon Skeleton

The ¹³C NMR spectrum, in conjunction with DEPT (Distortionless Enhancement by Polarization Transfer) experiments, provides a complete count of the carbon environments and their multiplicities (CH₃, CH₂, CH, or quaternary C).[8][9]

Caption: Numbering scheme for the carbon atoms in 5-Acetyl-1,3-dimethylbarbituric Acid.

Expected ¹³C NMR and DEPT Signals:

Carbon	Expected Chemical Shift (δ, ppm)	DEPT-135	DEPT-90	Multiplicity
C H₃-N (C1, C3)	28 - 32	Positive	No Signal	CH₃
C H₃-C(O) (C8)	30 - 35	Positive	No Signal	CH₃
C 5-H	50 - 60	Positive	Positive	CH
C 5	100 - 110	No Signal	No Signal	C (quaternary)
C =O (C2, C4, C6)	150 - 170	No Signal	No Signal	C (quaternary)
C (O)-CH₃ (C7)	195 - 205	No Signal	No Signal	C (quaternary)

Interpreting the DEPT Spectra:

• DEPT-135: Shows CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks. Quaternary carbons are absent.[10][11]

• DEPT-90: Only shows CH signals.[8][11]

By comparing the standard broadband-decoupled ¹³C spectrum with the DEPT-135 and DEPT-90 spectra, each carbon resonance can be unambiguously assigned to its type.[12]

2D NMR: Assembling the Molecular Puzzle

Two-dimensional NMR experiments provide through-bond connectivity information, allowing for the definitive assembly of the molecular structure.

¹H-¹H COSY (Correlation Spectroscopy)

The COSY spectrum reveals proton-proton couplings, typically over two to three bonds.[13] For 5-Acetyl-1,3-dimethylbarbituric acid, the ¹H-¹H COSY spectrum is expected to be very simple, showing no cross-peaks. This is because all the proton signals are singlets and are not coupled to each other. This lack of correlation is, in itself, a key piece of structural information, confirming the isolated nature of the different proton environments.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons with the carbons to which they are directly attached (one-bond ¹JCH coupling).[13]

Expected HSQC Correlations:

• The proton signal at ~3.3 ppm will correlate with the carbon signal at ~30 ppm (N-CH₃).

• The proton signal at ~2.4 ppm will correlate with the carbon signal at ~32 ppm (C(O)-CH₃).

• The proton signal at ~4.2 ppm will correlate with the carbon signal at ~55 ppm (C5-H).

Caption: Key one-bond proton-carbon correlations expected in the HSQC spectrum.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most powerful tool for elucidating the carbon skeleton, as it reveals correlations between protons and carbons over two to three bonds (²JCH and ³JCH).[14][15]

Key Expected HMBC Correlations to Confirm the Structure:

• N-CH₃ Protons (~3.3 ppm): These protons should show correlations to the adjacent carbonyl carbons (C2, C4, and C6), confirming their attachment to the nitrogen atoms within the barbiturate ring.

• C(O)-CH₃ Protons (~2.4 ppm): These protons are expected to correlate with the acetyl carbonyl carbon (C7) and the C5 carbon. This is a critical correlation that confirms the acetyl group is attached to C5.

• C5-H Proton (~4.2 ppm): This proton should show correlations to the adjacent carbonyl carbons (C4 and C6), the C5 carbon itself (a two-bond correlation), and the acetyl carbonyl carbon (C7).

Caption: Diagnostic long-range proton-carbon correlations for structural confirmation.

Comparison with Alternative Structures and Impurities

The true power of this comprehensive NMR analysis lies in its ability to distinguish the desired product from potential isomers or byproducts.

• N-Acetylated Isomer: If acetylation occurred on one of the nitrogen atoms instead of C5, the ¹H NMR would show two distinct N-methyl signals, and the C5-H₂ signal would remain. The HMBC would show correlations from the acetyl methyl protons to the nitrogen-bearing carbon.

• Unreacted Starting Material: The presence of a singlet at around 3.6 ppm in the ¹H NMR, integrating to 2H, would indicate residual 1,3-dimethylbarbituric acid.

• Di-acetylated Product: While sterically hindered, if di-acetylation at C5 were to occur, the C5-H signal would be absent in the ¹H NMR spectrum.

Conclusion: A Self-Validating System for Structural Certainty

By systematically acquiring and interpreting ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC NMR spectra, a self-validating web of evidence is constructed. The convergence of data from these diverse experiments provides an unassailable confirmation of the structure of 5-Acetyl-1,3-dimethylbarbituric acid. This rigorous analytical approach not only ensures the integrity of the research but also provides a robust data package for publications, patents, and regulatory submissions. The causality behind each experimental choice is clear: from the broad overview of functional groups in 1D NMR to the fine details of atomic connectivity in 2D NMR, each step builds upon the last to create a complete and unambiguous molecular portrait.

References

• Hornak, J. P. (n.d.). Sample Preparation. In The Basics of NMR. Rochester Institute of Technology. Retrieved from [Link]

• University of Sheffield. (n.d.). How to make an NMR sample. Department of Chemistry. Retrieved from [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Gauvin, S., & Le Grimellec, C. (1984). Solution conformations of barbituric acid derivatives: a 3J(13C,1H) NMR study. Journal of medicinal chemistry, 27(10), 1349–1353. [Link]

• Columbia University. (n.d.). DEPT. NMR Core Facility. Retrieved from [Link]

• Yamamoto, G., & Yanagisawa, M. (1977). Carbon-13 NMR Spectra of Barbituric-acid Derivatives. Bulletin of the Chemical Society of Japan, 50(11), 3067-3071. [Link]

• Elyashberg, M. E., Blinov, K. A., Williams, A. J., Molodtsov, S. G., Martin, G. E., & Lefebvre, B. (2007). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Magnetic resonance in chemistry : MRC, 45(8), 661–669. [Link]

• Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. Retrieved from [Link]

• Veeprho. (n.d.). Barbituric Acid Impurities and Related Compound. Retrieved from [Link]

• LibreTexts Chemistry. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• LibreTexts Chemistry. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. Retrieved from [Link]

• NC State University Libraries. (n.d.). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. Retrieved from [Link]

• Al-Juboori, A. M. J. (2018). Synthesis and Characterization of some Barbituric acid Derivatives. International Journal of Scientific & Engineering Research, 9(7), 132-140.

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. Retrieved from [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

Sources

• 1. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 2. ijsdr.org [ijsdr.org]
• 3. veeprho.com [veeprho.com]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]
• 5. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 6. scribd.com [scribd.com]
• 7. organomation.com [organomation.com]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 9. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 13.12 DEPT 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 13. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 14. emerypharma.com [emerypharma.com]
• 15. youtube.com [youtube.com]

A Comparative Guide to the X-ray Crystallography of 5-Acetyl-1,3-dimethylbarbituric Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the synthesis, crystallization, and X-ray crystallographic analysis of 5-acetyl-1,3-dimethylbarbituric acid derivatives. As compounds of significant interest in medicinal chemistry, understanding their three-dimensional structure is paramount for rational drug design and structure-activity relationship (SAR) studies. This document moves beyond a simple recitation of protocols to explain the underlying scientific principles and strategic considerations in experimental design, offering a robust framework for researchers in the field.

Introduction: The Significance of Barbituric Acid Derivatives

Barbituric acid and its derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of pharmacological activities, including sedative, hypnotic, anticonvulsant, and antimicrobial effects.[1][2] The biological activity of these molecules is intrinsically linked to their three-dimensional structure and the nature of the substituents on the pyrimidine ring.[1][3] The 5-acetyl-1,3-dimethylbarbituric acid scaffold, in particular, serves as a valuable intermediate for the synthesis of more complex and potent therapeutic agents.[4] X-ray crystallography stands as the definitive method for elucidating the precise atomic arrangement within a crystal, providing invaluable insights into intermolecular interactions, conformational preferences, and the subtle structural variations between different derivatives that can profoundly influence their biological function.

Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid Derivatives

The foundational step in the study of these derivatives is their chemical synthesis. A common and efficient method for preparing the parent compound, 5-acetyl-1,3-dimethylbarbituric acid, involves the acetylation of 1,3-dimethylbarbituric acid.[4]

Experimental Protocol: Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

Rationale: This protocol utilizes acetic anhydride as the acetylating agent in the presence of a mild base, sodium bicarbonate, to neutralize the acidic byproducts of the reaction. Water is used as a solvent, making this a relatively green and straightforward procedure.

Materials:

• 1,3-dimethylbarbituric acid

• Sodium bicarbonate

• Acetic anhydride

• Distilled water

• Ice bath

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

Procedure:

• Suspend 1,3-dimethylbarbituric acid in distilled water in a flask equipped with a magnetic stir bar.

• Cool the suspension in an ice bath with continuous stirring.

• Slowly add sodium bicarbonate to the suspension.

• Gradually add acetic anhydride to the reaction mixture.

• Allow the reaction to stir for a specified period while monitoring the progress via thin-layer chromatography (TLC).

• Upon completion, collect the precipitated product by vacuum filtration using a Büchner funnel.

• Wash the product with cold distilled water to remove any unreacted starting materials and byproducts.

• Dry the purified 5-acetyl-1,3-dimethylbarbituric acid.

Derivatives can be subsequently synthesized through reactions such as condensation with primary amines to form Schiff bases or other modifications at the acetyl group.[4][5]

Crystallization: The Gateway to High-Quality Diffraction Data

Obtaining high-quality single crystals is the most critical and often the most challenging step in X-ray crystallography. The choice of crystallization method and solvent is crucial and often requires empirical screening.

Comparative Crystallization Techniques for Barbituric Acid Derivatives

Technique	Description	Advantages	Considerations
Slow Evaporation	A solution of the compound is left undisturbed, allowing the solvent to evaporate slowly, leading to a gradual increase in concentration and crystal formation.	Simple to implement; can produce large, well-defined crystals.	Requires a compound that is stable in the chosen solvent over time.
Vapor Diffusion	A concentrated solution of the compound is placed in a sealed container with a larger reservoir of a precipitant (a solvent in which the compound is less soluble). The slow diffusion of the precipitant vapor into the compound solution induces crystallization.	Excellent control over the rate of crystallization; often yields high-quality crystals.	Requires careful selection of solvent/precipitant pairs.
Cooling Crystallization	A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and causing crystallization.	Effective for compounds with a significant temperature-dependent solubility profile.	Rapid cooling can lead to the formation of small or poorly ordered crystals.
Melt Crystallization	The compound is melted and then slowly cooled to induce crystallization.[6][7]	Avoids the use of solvents, which can sometimes be incorporated into the crystal lattice.	Only suitable for thermally stable compounds.
Sublimation	The solid compound is heated under vacuum, causing it to transition directly into the gas phase. The vapor then deposits as crystals on a cold surface.[6][7]	Can produce very pure crystals; effective for compounds that sublime readily.	Not suitable for all compounds.

For 5-acetyl-1,3-dimethylbarbituric acid derivatives, solvent-based methods such as slow evaporation and vapor diffusion using solvents like ethanol, isopropanol, or mixtures with water are often successful.[8][9]

X-ray Crystallography Workflow

The process of determining the crystal structure of a 5-acetyl-1,3-dimethylbarbituric acid derivative can be broken down into a series of logical steps.

Sources

• 1. mdpi.com [mdpi.com]
• 2. journals.irapa.org [journals.irapa.org]
• 3. youtube.com [youtube.com]
• 4. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Crystal Polymorphs of Barbital: News about a Classic Polymorphic System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US4029662A - Method of making barbituric acid derivatives - Google Patents [patents.google.com]
• 9. KR100387696B1 - Method for manufacturing high purity barbituric acid by recrystallization - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Catalytic Efficiency in 5-Acetyl-1,3-dimethylbarbituric Acid Reactions

For researchers, scientists, and professionals in drug development, the strategic selection of a catalyst is paramount to optimizing the synthesis of complex molecules derived from 5-Acetyl-1,3-dimethylbarbituric Acid. This guide provides an in-depth comparison of catalytic systems for key reactions involving this versatile building block, grounded in experimental data and mechanistic insights. Our focus extends beyond mere procedural outlines to elucidate the underlying principles that govern catalytic efficiency, enabling informed decisions in your synthetic endeavors.

5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid, is a valuable intermediate in organic synthesis, particularly for the creation of diverse heterocyclic compounds with significant biological activities.[1][2] Its unique structure, featuring an active methylene group and an acetyl moiety, allows for a variety of chemical transformations, including condensation and multicomponent reactions.[2] The efficiency of these transformations is critically dependent on the chosen catalytic system.

Core Reactions and Catalytic Approaches

The primary reactions of 5-Acetyl-1,3-dimethylbarbituric Acid that benefit from catalysis are Knoevenagel condensations and multicomponent reactions for the synthesis of fused heterocyclic systems, such as pyrano[2,3-d]pyrimidines and pyrimido[4,5-b]quinolines.[3][4][5] This guide will compare the following catalytic paradigms:

• Heterogeneous Nanocatalysts: Offering high stability, reusability, and ease of separation.

• Homogeneous Catalysts: Including organocatalysts and ionic liquids, which often provide mild reaction conditions and high selectivity.

• Acid/Base Catalysis: Traditional and effective methods for specific transformations.

Comparative Analysis of Catalytic Efficiency

The selection of an optimal catalyst is a multi-faceted decision, balancing yield, reaction time, cost, environmental impact, and ease of use. Below, we compare the performance of various catalysts in key synthetic applications of barbituric acid derivatives, providing a framework for your experimental design.

Knoevenagel Condensation: A Fundamental Transformation

The Knoevenagel condensation is a cornerstone reaction, forming a carbon-carbon bond between an active methylene compound like a barbituric acid derivative and a carbonyl compound.[6][7] This reaction is often the initial step in more complex tandem or multicomponent reactions.

A variety of catalysts have been explored for this transformation, with a significant trend towards environmentally benign and reusable heterogeneous catalysts. For instance, Fe2O3 and Fe2O3/MFe2O4 (M = Cu, Ni) nanoparticles have been demonstrated as efficient heterogeneous catalysts for the one-pot, two-component synthesis of arylidene barbituric acid derivatives.[6] These catalysts offer the advantage of simple recovery and good reusability over multiple cycles without a significant loss in activity.[6]

Organocatalysts, such as isonicotinic acid, have also proven effective in promoting tandem Knoevenagel-Michael-cyclocondensation reactions to produce pyrano[2,3-d]pyrimidine diones.[8] The proposed mechanism involves the activation of the aldehyde by the organocatalyst, facilitating the initial Knoevenagel condensation.[8]

Experimental Protocol: Knoevenagel Condensation using Fe₂O₃ Nanoparticles

• Catalyst Preparation: Synthesize Fe₂O₃ nanoparticles via a co-precipitation method as described in the literature.[6] Characterize the nanoparticles using XRD and SEM to confirm size and morphology.

• Reaction Setup: In a round-bottom flask, combine 5-Acetyl-1,3-dimethylbarbituric acid (1 mmol), an aromatic aldehyde (1 mmol), and the Fe₂O₃ nanoparticle catalyst (specified mol%).

• Solvent and Conditions: Add a suitable solvent (e.g., ethanol/water mixture) and stir the reaction mixture at a predetermined temperature (e.g., 60 °C).[6]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, separate the catalyst using an external magnet.[3] Evaporate the solvent and purify the product by recrystallization.

• Catalyst Reusability: Wash the recovered catalyst with an appropriate solvent (e.g., ethanol), dry it, and reuse it in subsequent reactions to evaluate its stability and performance over multiple cycles.[6]

Multicomponent Reactions: Building Molecular Complexity

Multicomponent reactions (MCRs) are highly efficient synthetic strategies that combine three or more reactants in a single step to form a complex product, adhering to the principles of green chemistry by minimizing waste and energy consumption.[3][9] Derivatives of 5-Acetyl-1,3-dimethylbarbituric acid are excellent substrates for MCRs, leading to the synthesis of medicinally important heterocyclic scaffolds.

Synthesis of Pyrano[2,3-d]pyrimidines:

These compounds exhibit a wide range of biological activities, including antitumor and antimicrobial properties.[8] The one-pot, three-component reaction of an aldehyde, malononitrile, and a barbituric acid derivative is a common route to their synthesis.[10][11]

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Nano-[Zn-2BSMP]Cl₂	Ethanol/Water	Mild	Short	Excellent	[10]
Isonicotinic Acid (10 mol%)	Ethanol/Water	60	Short	High	[8]
CuCl₂·2H₂O (20 mol%)	Water/Ethanol	60	35 min	87	[11]
Fe₃O₄@PVA-Cu	Aqueous	Room Temp	-	96-99	[4]

The data indicates that nanocatalysts and certain Lewis acids are highly effective for this transformation, often proceeding under mild and environmentally friendly conditions. The magnetic nature of some of these catalysts, like Fe₃O₄@PVA-Cu, simplifies their removal from the reaction mixture.[4]

Synthesis of Pyrimido[4,5-b]quinolines:

This class of tricyclic fused heterocycles is of significant interest due to its presence in various biologically active natural products.[12] The synthesis often involves a multicomponent reaction between an aldehyde, a β-dicarbonyl compound (like dimedone), and an aminouracil derivative.[5][9][13]

Catalyst	Solvent	Conditions	Yield (%)	Reference
Trityl chloride (TrCl)	Chloroform	Reflux	High	[9]
[H₂-DABCO][HSO₄]₂	-	-	-	[12]
Iodine (I₂) / Pb(OAc)₄	Acetic Acid	80 °C	Good to Excellent	[14]
Ultrasound-assisted	Acetic Acid/Ethanol	Ultrasound	Good	[5][13]

The choice of catalyst and reaction conditions, including the use of microwave or ultrasound irradiation, can significantly influence the efficiency of pyrimido[4,5-b]quinoline synthesis.[5][13][15]

Workflow for Catalyst Selection in Multicomponent Reactions

Caption: A logical workflow for selecting an optimal catalyst for multicomponent reactions involving 5-Acetyl-1,3-dimethylbarbituric Acid.

Mechanistic Considerations

A deeper understanding of the reaction mechanism is crucial for rational catalyst design and optimization.

Knoevenagel Condensation Mechanism:

In a typical acid-catalyzed Knoevenagel condensation, the acid activates the carbonyl group of the aldehyde, making it more electrophilic.[16] A base, which can be the solvent or a basic catalyst, deprotonates the active methylene group of the barbituric acid derivative, forming a nucleophilic enolate. The enolate then attacks the activated carbonyl, leading to a condensation product after dehydration.[8]

Proposed Mechanism for Pyrano[2,3-d]pyrimidine Synthesis:

The formation of pyrano[2,3-d]pyrimidines via a tandem reaction is believed to proceed through an initial Knoevenagel condensation between the aldehyde and malononitrile to form a cyanoolefin intermediate.[8] Subsequently, a Michael addition of the barbituric acid enolate to this intermediate occurs, followed by an intramolecular cyclization and tautomerization to yield the final product.[8]

Caption: A simplified reaction pathway for the synthesis of pyrano[2,3-d]pyrimidines catalyzed by an organocatalyst.

Conclusion and Future Outlook

The catalytic synthesis of derivatives from 5-Acetyl-1,3-dimethylbarbituric Acid is a dynamic field with continuous advancements. While traditional acid and base catalysis remain relevant, the development of novel heterogeneous nanocatalysts and efficient organocatalysts has opened new avenues for sustainable and efficient synthesis.

For researchers and drug development professionals, the key takeaway is the importance of a holistic approach to catalyst selection. Beyond achieving high yields, considerations of catalyst stability, reusability, and environmental impact are crucial. The data and protocols presented in this guide serve as a foundation for making informed decisions, ultimately accelerating the discovery and development of new therapeutic agents. Future research will likely focus on the development of even more active and selective catalysts, including enantioselective catalysts for the synthesis of chiral barbiturate derivatives, further expanding the synthetic utility of 5-Acetyl-1,3-dimethylbarbituric Acid.[17][18]

References

• Moosavi-Zare, et al. Nanoparticles in multicomponent reactions toward green organic synthesis. DOI
• Recent Advances in the Application of Barbituric Acid Derivatives in Multicomponent Reactions.
• Ziarani, G. M., et al. (2016). A review on the chemistry of barbituric acids in multicomponent reactions. RSC Advances.
• One-pot Synthesis of Arylidene Barbituric Acid Derivatives Using Fe2O3 and Fe2O3/MFe2O4 (M = Cu, and Ni) Nanoparticles as Hetero. Inorganic Chemistry Research.
• Suggested mechanism for the synthesis of pyrimido[4,5-b]quinolines...
• The proposed mechanism for the preparation of pyrimido[4,5-b]quinolines.
• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic
• Ghoneim, A. A., et al. (2015). Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives.
• New Pathway for the Synthesis of Pyrimido[4,5‐b]quinolines via One‐pot Reaction of Isatins, 6‐Aminouracils and 1,3‐Dimethylbarbituric Acid.
• 5-Acetyl-1,3-dimethylbarbituric Acid. Smolecule.
• Synthesis of pyrimido[4,5-b]quinolines derivatives 2-4.
• Trilleras, J., et al. (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. R. Soc. Open Sci.
• Synthesis of Some Pyrimido[4,5-b]quinoline Derivatives.
• Acid catalyzed Knoevenagel condensation of thiobarbituric acid and aldehyde at room temperature.
• Trilleras, J., et al. (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Royal Society Open Science.
• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic
• (PDF) Synthesis of pyrimido [4, 5-b] quinolones from 6-Aminopyrimidin-4-(thi)one derivatives.
• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones.
• Reaction of 1,3-Dimethyl-5-acetyl-barbituric Acid (DAB) with Primary Amines. Access to Intermediates for Selectively Protected Spermidines.
• Enantioselective Catalytic Transformations of Barbituric Acid Deriv
• 5-Acetyl-1,3-dimethylbarbituric Acid. TCI EUROPE N.V..
• Moosavi-Zare, A. R., et al. (2019). Tandem Knoevenagel-Michael-cyclocondensation reaction of malononitrile, various aldehydes and barbituric acid derivatives using isonicotinic acid as an efficient catalyst. Progress in Chemical and Biochemical Research.
• Enantioselective Catalytic Transformations of Barbituric Acid Deriv
• 5-Acetyl-1,3-dimethylbarbituric. Chemsrc.
• Synthesis and Characterization of some Barbituric acid Deriv
• A Heterogeneous Acid-Base Organocatalyst For Cascade Deacetalisation-Knoevenagel Condens
• A Heterogeneous Acid‐Base Organocatalyst For Cascade Deacetalisation‐Knoevenagel Condensations.
• Synthesis of pyrano[2,3-d]pyrimidine derivatives using CuCl2.2H2O as an efficient Lewis acid catalyst in aqueous media. Organic Chemistry Research.
• Preparation method for 1.3-dimethylbarbituric acid.
• Electrophilicity of 5-Benzylidene-1,3-dimethylbarbituric and -thiobarbituric Acids.
• Scheme 2 Suggested mechanism for the reaction of 1,3-dimethylbarbituric...

Sources

• 1. scispace.com [scispace.com]
• 2. Buy 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. inorgchemres.org [inorgchemres.org]
• 7. ijsdr.org [ijsdr.org]
• 8. pcbiochemres.com [pcbiochemres.com]
• 9. researchgate.net [researchgate.net]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. orgchemres.org [orgchemres.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. mdpi.com [mdpi.com]

A Comparative Guide to the Synthetic Validation of 5-Acetyl-1,3-dimethylbarbituric Acid

For researchers and professionals in drug development and medicinal chemistry, the efficient and reliable synthesis of key building blocks is paramount. 5-Acetyl-1,3-dimethylbarbituric acid is a valuable intermediate, serving as a precursor for a wide range of biologically active compounds. This guide provides an in-depth, objective comparison of common synthetic routes to this target molecule, offering field-proven insights into experimental choices, validation protocols, and performance metrics.

Overview of Synthetic Strategies

The synthesis of 5-Acetyl-1,3-dimethylbarbituric acid universally proceeds via the C-acylation of the active methylene group at the C-5 position of 1,3-dimethylbarbituric acid. The choice of acetylating agent and catalyst, however, dictates the reaction's efficiency, safety profile, and ease of execution. This guide will compare three primary methodologies: a classic acid-catalyzed approach using acetic anhydride, a highly reactive base-catalyzed route with acetyl chloride, and a modern, environmentally benign alternative using a solid acid catalyst.

Caption: High-level overview of the synthetic pathways to the target compound.

Route 1: The Classic Approach - Acetic Anhydride with Acid Catalysis

This method is a staple in many organic synthesis labs due to the ready availability and relatively low cost of reagents. The reaction involves the electrophilic substitution of a proton on the C-5 carbon with an acetyl group derived from acetic anhydride, activated by a strong acid catalyst.

Mechanism: Concentrated sulfuric acid protonates one of the carbonyl oxygens of acetic anhydride, creating a highly electrophilic acetylium ion equivalent. The enol tautomer of 1,3-dimethylbarbituric acid then acts as a nucleophile, attacking the acetylium ion. Subsequent deprotonation of the C-5 carbon re-establishes aromaticity within the pyrimidine ring system and yields the final product.

Detailed Experimental Protocol (Route 1)

• To a 100 mL round-bottom flask, add 1,3-dimethylbarbituric acid (10.0 g, 64.0 mmol).

• Add acetic anhydride (15 mL, 158 mmol) to the flask.

• Carefully, with stirring, add 5-6 drops of concentrated sulfuric acid.

• Heat the mixture in a water bath maintained at 60-70°C for 30 minutes, with continuous stirring.

• Monitor the reaction by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Cool the reaction mixture to room temperature and then pour it slowly over 100 g of crushed ice in a beaker with stirring.

• The white solid product will precipitate. Allow the ice to melt completely.

• Collect the solid by vacuum filtration and wash thoroughly with cold water (3 x 50 mL).

• Recrystallize the crude product from ethanol to afford pure 5-Acetyl-1,3-dimethylbarbituric acid.

Route 2: The High-Reactivity Path - Acetyl Chloride with Pyridine

For reactions requiring faster conversion or when dealing with less reactive substrates, the use of acetyl chloride is a common alternative. Its heightened reactivity, however, necessitates careful handling and a different catalytic system.

Causality Behind Experimental Choices:

• Acetyl Chloride: As an acyl halide, acetyl chloride is significantly more electrophilic than acetic anhydride, leading to a more rapid reaction.[1]

• Pyridine: This reagent serves a dual purpose. First, it acts as a nucleophilic catalyst by attacking acetyl chloride to form a highly reactive N-acetylpyridinium salt intermediate.[2][3] This intermediate is even more susceptible to nucleophilic attack by the barbiturate than acetyl chloride itself. Second, pyridine acts as a base to neutralize the corrosive hydrogen chloride (HCl) gas that is generated as a byproduct, driving the reaction to completion.[3]

Detailed Experimental Protocol (Route 2)

• In a 250 mL three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, dissolve 1,3-dimethylbarbituric acid (10.0 g, 64.0 mmol) in anhydrous pyridine (50 mL) with cooling in an ice bath.

• From the dropping funnel, add acetyl chloride (6.0 mL, 84.0 mmol) dropwise to the stirred solution over 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Pour the reaction mixture into a beaker containing 200 mL of 2M hydrochloric acid and crushed ice.

• A solid precipitate will form. Collect the crude product by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the product from ethanol to yield pure 5-Acetyl-1,3-dimethylbarbituric acid.

Route 3: The Green Alternative - Acetic Anhydride with Montmorillonite K-10

In line with the principles of green chemistry, replacing corrosive liquid acids and volatile organic solvents is highly desirable. Montmorillonite K-10, a type of clay, is an inexpensive, reusable, and environmentally friendly solid acid catalyst that can effectively promote acylation reactions.[4][5]

Mechanism: The acidic sites on the surface of the Montmorillonite K-10 clay act similarly to sulfuric acid, activating the acetic anhydride to generate an electrophilic acetylating agent. The reaction then proceeds via nucleophilic attack from the barbiturate substrate. The key advantage is the heterogeneous nature of the catalyst, which allows for simple filtration-based removal and potential reuse.[4]

Detailed Experimental Protocol (Route 3)

• Activate Montmorillonite K-10 clay (5.0 g) by heating at 120°C for 2 hours under vacuum. Allow to cool in a desiccator.

• In a 100 mL round-bottom flask, combine 1,3-dimethylbarbituric acid (10.0 g, 64.0 mmol), acetic anhydride (15 mL, 158 mmol), and the activated Montmorillonite K-10 (2.5 g).

• Heat the mixture to 80°C with vigorous stirring for 1-2 hours.

• Monitor the reaction progress using TLC.

• Upon completion, cool the mixture to room temperature and add 50 mL of dichloromethane (DCM).

• Filter the mixture to remove the solid catalyst. Wash the catalyst with additional DCM (2 x 15 mL).

• Combine the organic filtrates and wash with a saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Recrystallize the resulting solid from an ethanol/water mixture to obtain the pure product.

Comparative Performance Analysis

The choice of synthetic route often depends on a trade-off between speed, safety, cost, and environmental impact. The following table summarizes the key performance indicators for the described methods.

Metric	Route 1 (H₂SO₄)	Route 2 (Pyridine)	Route 3 (Mont. K-10)
Reagent Reactivity	Moderate	High	Moderate
Reaction Time	~30-60 min	~2-3 hours	~1-2 hours
Typical Yield	Good (~70-80%)	Very Good (~80-90%)	Good (~75-85%)
Reagent Cost	Low	Moderate (Pyridine)	Low (Catalyst is reusable)
Safety & Handling	Corrosive acid	Toxic/flammable base, corrosive HCl byproduct	Benign, non-corrosive solid
Workup/Purification	Simple precipitation	Aqueous workup required	Simple filtration of catalyst
Environmental Impact	Moderate (acid waste)	High (solvent waste)	Low (reusable catalyst)

Validation and Characterization of the Final Product

Independent of the synthetic route chosen, rigorous validation of the final product's identity and purity is essential. The following data serves as a benchmark for the successful synthesis of 5-Acetyl-1,3-dimethylbarbituric acid.

Physical Properties:

• Appearance: White to light yellow crystalline solid.

• Melting Point: 99 °C.[6]

• Molecular Formula: C₈H₁₀N₂O₄

• Molecular Weight: 198.18 g/mol .

Spectroscopic Data:

• ¹H NMR (predicted, CDCl₃, 400 MHz) δ (ppm): ~3.35 (s, 6H, 2 x N-CH₃), ~2.70 (s, 3H, COCH₃), ~4.0 (s, 1H, C₅-H, enol form may be present). Note: The C₅-H proton is acidic and may exchange or be absent depending on the solvent and conditions.

• ¹³C NMR (predicted, CDCl₃, 100 MHz) δ (ppm): ~200.0 (C=O, acetyl), ~162.0 (C=O, C4/C6), ~151.0 (C=O, C2), ~90.0 (C5), ~30.0 (COCH₃), ~28.5 (N-CH₃).

• IR (KBr) ν (cm⁻¹): ~1750-1680 (multiple C=O stretches), ~1610, ~1450, ~1370.

Caption: A typical workflow for the purification and validation of the final product.

Conclusion and Recommendations

All three presented routes are viable for the synthesis of 5-Acetyl-1,3-dimethylbarbituric acid.

• Route 1 (H₂SO₄/Acetic Anhydride) is recommended for its simplicity, low cost, and straightforward workup, making it suitable for routine lab-scale synthesis.

• Route 2 (Acetyl Chloride/Pyridine) is the method of choice when high reactivity and potentially higher yields are the primary concern, provided that the necessary safety precautions for handling acetyl chloride and pyridine are strictly followed.

• Route 3 (Montmorillonite K-10) represents the most forward-looking and environmentally responsible approach. For laboratories focused on developing sustainable processes, this method's use of a reusable, non-corrosive catalyst makes it an excellent and highly recommended alternative.

Ultimately, the optimal choice is context-dependent, balancing the researcher's priorities regarding speed, scale, cost, safety, and environmental impact.

References

• Jursic, B. S., & Neumann, D. M. (2001). A convenient synthesis of coumarinyl chalcones using HClO4–SiO2: A green approach.
• Hamdi, N., et al. (2011). Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Referenced as a source for synthetic procedures.
• Al-Omair, M. A., et al. (2017). Synthesis, Characterization, and Tautomerism of 1,3-Dimethyl Pyrimidine-2,4,6-Trione s-Triazinyl Hydrazine/Hydrazone Derivatives.
• Li, J., & Li, T. (2004). Montmorillonite clay catalysis. Part 10.1 K-10 and KSF-catalysed acylation of alcohols, phenols, thiols and amines: scope and limitation. Journal of the Chemical Society, Perkin Transactions 1.
• Singh, P., & Paul, K. (2007). A facile synthesis of 5-acylbarbituric acids under microwave irradiations. Indian Journal of Chemistry - Section B.
• Spanu, P., Mannu, A., & Ulgheri, F. (2014).
• Rohloff, J. C., et al. (2005). Research and Development of a Second-Generation Process for Oseltamivir Phosphate, Prodrug for a Neuraminidase Inhibitor. Organic Process Research & Development.

• ChemSrc. (n.d.). 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4. Retrieved from [Link]

• RSC Publishing. (2020). Synthesis and catalytic evaluation of PVP–CeO2/rGO as a highly efficient and recyclable heterogeneous catalyst for multicomponent reactions. Nanoscale Advances.
• Reddit. (2024). Why is pyridine a nucleophilic catalyst? If it attacks AcCl to form the pyridinium intermediate, doesn't that mean the Cl- is a better leaving group than pyridine? r/OrganicChemistry.

• Chemistry Stack Exchange. (2016). What are the roles of pyridine and DCM in the acylation of an alcohol? Retrieved from [Link]

• Mitra, A., & K., S. (2001). Expeditious reaction of ninhydrin with active methylene compounds on montmorillonite K10 clay. Journal of Chemical Research.
• Taylor & Francis Online. (2016). A highly efficient, simple, and ecofriendly microwave-induced synthesis of indolyl chalcones and pyrazolines. Green Chemistry Letters and Reviews.
• National Center for Biotechnology Information. (2016). Synthesis and Antiangiogenic Properties of Tetrafluorophthalimido and Tetrafluorobenzamido Barbituric Acids. PubMed Central.

• Semantic Scholar. (2017). Research Article Synthesis, Characterization, and Tautomerism of 1,3-Dimethyl Pyrimidine-2,4,6-Trione s-Triazinyl Hydrazine/Hydrazone Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (2021). Ester synthesis by acylation. Retrieved from [Link]

• GlycoPODv2. (2021). O-Acetylation using acetic anhydride in pyridine. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1,3-dimethylpyrimidine-2,4,6-trione: crystal structure and Hirshfeld surface analysis. Retrieved from [Link]

• Scribd. (n.d.). TX 5 K 26 QP 3 Gyllm 8 SZ 7 RCZ 0 MDD 7 SKCWW 0 XSJ 2 NP 0 PD 0 HBVH 5 CK 9 Ysf 8 P 5 y 57 Z Aht. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. reddit.com [reddit.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Montmorillonite clay catalysis. Part 10.1 K-10 and KSF-catalysed acylation of alcohols, phenols, thiols and amines: scope and limitation - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Analytical reagent | Chemical Product Catalog - Chemsrc [chemsrc.com]

A Comparative Analysis of 5-Acetyl-1,3-dimethylbarbituric Acid in Biological Activity Screening

In the landscape of central nervous system (CNS) depressants, barbiturates represent a foundational class of drugs, historically significant for their sedative, hypnotic, anticonvulsant, and anesthetic properties.[1][2] While many have been supplanted by benzodiazepines due to a more favorable safety profile, research into novel barbituric acid derivatives continues, seeking compounds with improved therapeutic indices.[1][3] This guide provides a comparative overview of the biological activity of 5-Acetyl-1,3-dimethylbarbituric Acid against other well-established barbiturates, grounded in mechanistic understanding and established screening protocols.

While direct, peer-reviewed comparative studies on 5-Acetyl-1,3-dimethylbarbituric Acid are not extensively available, we can infer its potential activity profile through the lens of structure-activity relationships (SAR) within the barbiturate class. The pharmacological effects of barbiturates are predominantly dictated by the substituents at the C-5 position of the pyrimidine ring.[2]

The Core Mechanism: GABA-A Receptor Modulation

Barbiturates exert their primary effects by interacting with the γ-aminobutyric acid type A (GABA-A) receptor, the principal inhibitory neurotransmitter receptor in the CNS.[1][4] Their binding site is distinct from that of GABA and benzodiazepines.[1][5] The key distinction in their mechanism compared to benzodiazepines is that barbiturates increase the duration of the GABA-activated chloride channel opening, while benzodiazepines increase the frequency of opening.[1][6] This prolonged channel opening leads to a greater influx of chloride ions, hyperpolarization of the neuronal membrane, and a potent inhibitory effect on neurotransmission.[7][8] At higher concentrations, some barbiturates can also directly activate the GABA-A receptor and inhibit excitatory AMPA and kainate receptors, contributing to their profound CNS depression and low therapeutic index.[1][4][9]

Caption: Mechanism of barbiturate action on the GABA-A receptor.

Comparative Profile of Key Barbiturates

The biological activity of barbiturates is largely classified by their duration of action, which correlates with their lipophilicity.[10]

Barbiturate	Class (Duration of Action)	Primary Biological Activities	Key Structural Features (at C5)
Phenobarbital	Long-acting	Anticonvulsant, Sedative[5][7]	Ethyl, Phenyl
Pentobarbital	Short- to Intermediate-acting	Sedative-hypnotic, Anesthetic[11]	Ethyl, 1-methylbutyl
Thiopental	Ultra-short-acting	Anesthetic (induction)[10]	Ethyl, 1-methylbutyl (thiobarbiturate)
5-Acetyl-1,3-dimethylbarbituric Acid	Hypothesized Short- to Intermediate-acting	Hypothesized Anticonvulsant, potential for other CNS effects	Acetyl (at C5), Methyl (at N1, N3)

From Structure to Predicted Activity: The Case of 5-Acetyl-1,3-dimethylbarbituric Acid

The structure of 5-Acetyl-1,3-dimethylbarbituric Acid presents several points for analysis:

• 5-Acetyl Group: The presence of a polar acetyl group at the C5 position is less common than the alkyl or aryl groups found in many clinically used barbiturates. This polarity may influence its lipid solubility and, consequently, its pharmacokinetics, potentially leading to a different duration of action. Some studies have synthesized derivatives from 5-acetyl-2-oxo/thiobarbituric acid that have demonstrated anticonvulsant activity.[12][13][14] This suggests that the 5-acetyl moiety is compatible with anticonvulsant properties.

• 1,3-Dimethyl Groups: N-methylation can alter the lipophilicity and metabolic profile of barbiturates. For instance, methohexital, which has a methylated nitrogen, is an ultra-short-acting anesthetic.[10] These methyl groups on 5-Acetyl-1,3-dimethylbarbituric Acid could enhance its ability to cross the blood-brain barrier and may also influence its interaction with the GABA-A receptor.

Based on these features, it is plausible that 5-Acetyl-1,3-dimethylbarbituric Acid possesses anticonvulsant properties. Its overall CNS depressant effects (sedative-hypnotic) would require experimental verification.

Experimental Protocols for Biological Activity Screening

To empirically determine and compare the biological activity of a compound like 5-Acetyl-1,3-dimethylbarbituric Acid, a tiered screening approach is necessary.

Caption: A typical workflow for screening novel barbiturates.

Protocol 1: Maximal Electroshock (MES) Test for Anticonvulsant Activity

This model is used to identify compounds effective against generalized tonic-clonic seizures.

Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure in rodents.

Methodology:

• Animal Preparation: Adult mice or rats are used. The test compound (e.g., 5-Acetyl-1,3-dimethylbarbituric Acid) and a vehicle control are administered intraperitoneally (i.p.) or orally (p.o.). A standard anticonvulsant (e.g., Phenobarbital) is used as a positive control.

• Dosing: Animals are divided into groups, each receiving a different dose of the test compound.

• Induction of Seizure: At the time of predicted peak effect of the compound, a brief electrical stimulus (e.g., 50-60 Hz, 0.2-1.0 sec duration) is applied via corneal or auricular electrodes.

• Observation: The animal is observed for the presence or absence of the tonic hindlimb extension. The abolition of this response is considered protection.

• Data Analysis: The percentage of animals protected at each dose is calculated. The median effective dose (ED50), the dose that protects 50% of the animals, is determined using probit analysis.

Protocol 2: Pentylenetetrazole (PTZ) Seizure Test

This test is a model for identifying compounds that may be effective against absence seizures.

Objective: To evaluate the ability of a test compound to prevent or delay the onset of seizures induced by the chemical convulsant pentylenetetrazole.

Methodology:

• Animal Preparation and Dosing: Similar to the MES test, animals are pre-treated with the test compound, vehicle, or a positive control.

• PTZ Administration: A convulsant dose of PTZ (e.g., 60-85 mg/kg) is administered subcutaneously (s.c.).

• Observation: Animals are observed for a period of 30 minutes for the onset of characteristic seizures (e.g., myoclonic jerks, generalized clonic seizures).

• Endpoint Measurement: The primary endpoints are the latency to the first seizure and the percentage of animals protected from seizures.

• Data Analysis: The ED50 for protection against PTZ-induced seizures is calculated.

Protocol 3: Loss of Righting Reflex (LORR) for Sedative-Hypnotic Activity

This assay measures the hypnotic (sleep-inducing) effects of a compound.

Objective: To determine the dose of a test compound that causes a loss of the righting reflex in 50% of the animals (HD50).

Methodology:

• Animal Preparation and Dosing: Mice are administered the test compound, vehicle, or a positive control (e.g., Pentobarbital).

• Assessment of Righting Reflex: At specified time points after administration, each mouse is placed on its back. The inability of the mouse to right itself (i.e., return to a prone position with all four paws on the surface) within a set time (e.g., 30-60 seconds) is defined as the loss of the righting reflex.

• Duration Measurement: For animals that lose their righting reflex, the time from the loss to the spontaneous recovery of the reflex is recorded as the duration of sleep.

• Data Analysis: The HD50 is calculated. The mean duration of sleep for effective doses is also determined.

Conclusion

5-Acetyl-1,3-dimethylbarbituric Acid is a synthetic derivative of barbituric acid with a potential for biological activity, particularly as an anticonvulsant. While direct comparative data with established barbiturates like phenobarbital and pentobarbital is lacking in published literature, its chemical structure provides a basis for hypothesizing its activity profile. The presence of a 5-acetyl group and N,N'-dimethylation are key features that warrant further investigation. The definitive characterization of its biological activity profile requires rigorous experimental screening using standardized protocols such as the MES, PTZ, and LORR assays. Such studies would elucidate its potency, efficacy, and potential therapeutic utility in comparison to existing barbiturates.

References

Sources

• 1. Barbiturate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Barbiturate | Definition, Mechanism, & Side Effects | Britannica [britannica.com]
• 4. researchgate.net [researchgate.net]
• 5. Barbiturates drug profile | www.euda.europa.eu [euda.europa.eu]
• 6. youtube.com [youtube.com]
• 7. jove.com [jove.com]
• 8. Barbiturates and the GABAA receptor complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Medical Pharmacology: Sedative Hypnotics Drugs [pharmacology2000.com]
• 10. Barbiturates - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. neurology.org [neurology.org]
• 12. Sci-Hub. Synthesis and Anticonvulsant Activity of 1-Acetyl-5-arylidenyl-3-(2’-oxo/thio-barbiturinyl) -2-pyrazolines / Arzneimittelforschung, 2011 [sci-hub.box]
• 13. Synthesis and anticonvulsant activity of 1-acetyl-5-arylidenyl-3-(2'-oxo/thiobarbiturinyl)-2-pyrazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Spectroscopic Guide to the Tautomeric Forms of 5-Acetyl-1,3-dimethylbarbituric Acid

For researchers, medicinal chemists, and professionals in drug development, a nuanced understanding of a molecule's structural dynamics is paramount. Tautomerism, the chemical equilibrium between interconverting isomers, represents a critical aspect of this understanding, profoundly influencing a compound's reactivity, pharmacology, and analytical profile. This guide provides an in-depth spectroscopic comparison of the tautomeric forms of 5-Acetyl-1,3-dimethylbarbituric Acid, offering both theoretical insights and practical experimental data to aid in its characterization.

Barbituric acid and its derivatives are well-known for their diverse biological activities and their existence in various tautomeric forms. The introduction of an acetyl group at the C5 position of 1,3-dimethylbarbituric acid introduces a fascinating layer of complexity to its tautomeric landscape, primarily through keto-enol tautomerism involving the acetyl moiety. This guide will dissect the spectroscopic signatures of the predominant keto and enol forms, providing a clear framework for their identification and differentiation.

The Tautomeric Equilibrium of 5-Acetyl-1,3-dimethylbarbituric Acid

The principal tautomeric equilibrium for 5-Acetyl-1,3-dimethylbarbituric acid involves the interconversion between the keto form (5-acetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione) and its enol counterpart (5-(1-hydroxyethylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione). The barbituric acid ring itself can also exhibit lactam-lactim tautomerism; however, N-alkylation, as in 1,3-dimethylbarbituric acid, significantly simplifies the tautomeric possibilities by precluding the formation of certain lactim forms.[1] The stability of these tautomers can be influenced by factors such as the solvent, temperature, and pH.[2]

Caption: Tautomeric equilibrium between the keto and enol forms of 5-Acetyl-1,3-dimethylbarbituric Acid.

Spectroscopic Comparison: Unmasking the Tautomers

The distinct structural features of the keto and enol tautomers give rise to unique spectroscopic fingerprints. A multi-technique approach, combining Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, is essential for a comprehensive analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating tautomeric equilibria in solution. The chemical shifts of key protons and carbons are highly sensitive to the local electronic environment.

¹H NMR Spectroscopy:

The most telling difference in the ¹H NMR spectra of the two tautomers is the presence of a signal for the enolic hydroxyl proton in the enol form, which is absent in the keto form. This proton typically appears as a broad singlet at a downfield chemical shift, often in the range of 12-16 ppm, due to strong intramolecular hydrogen bonding. Conversely, the keto form will exhibit a sharp singlet for the acetyl methyl protons.

¹³C NMR Spectroscopy:

The ¹³C NMR spectra also provide clear diagnostic markers. The carbonyl carbon of the acetyl group in the keto form will resonate at a significantly different chemical shift compared to the corresponding olefinic carbon in the enol form.

Assignment	Keto Tautomer (Predicted δ / ppm)	Enol Tautomer (Predicted δ / ppm)	Key Differentiating Feature
Acetyl CH₃	~2.5	~2.2	Upfield shift in the enol form.
Enolic OH	-	~13-15 (broad)	Presence of a downfield, broad signal for the enol.
Acetyl C=O	~200	-	Disappearance of the acetyl carbonyl signal in the enol form.
Enolic C=C-OH	-	~170	Appearance of a new olefinic carbon signal.
Barbiturate C5	~50	~90	Significant downfield shift of the C5 carbon in the enol form due to the change in hybridization.

Note: The predicted chemical shifts are based on general values for similar structures and may vary depending on the solvent and concentration.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the tautomers. The vibrational frequencies of the carbonyl groups and the presence or absence of a hydroxyl group are key diagnostic features.

Functional Group	Keto Tautomer (Vibrational Frequency / cm⁻¹)	Enol Tautomer (Vibrational Frequency / cm⁻¹)	Key Differentiating Feature
O-H stretch	-	3200-3600 (broad)	Appearance of a broad O-H stretching band for the enol.
C=O stretch (acetyl)	~1720	-	Disappearance of the acetyl C=O stretch in the enol.
C=O stretch (barbiturate)	~1680-1710	~1650-1680	Shift to lower wavenumber for the barbiturate carbonyls in the enol due to conjugation.
C=C stretch	-	~1600-1640	Appearance of a C=C stretching band for the enol.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy can reveal differences in the electronic conjugation of the tautomers. The extended π-system in the enol form generally leads to a bathochromic shift (a shift to longer wavelengths) of the maximum absorption wavelength (λmax) compared to the keto form. The absorption maximum for β-dicarbonyl compounds is often related to π→π* transitions within the chelated ring of the enol form.[3]

Tautomer	Predicted λmax (nm)	Rationale
Keto	~240-260	Less conjugated system.
Enol	~270-300	Extended conjugation involving the C=C double bond and the barbiturate ring.

Experimental Protocols

Synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid

A common synthetic route involves the acylation of 1,3-dimethylbarbituric acid.[4]

Materials:

• 1,3-Dimethylbarbituric acid

• Acetic anhydride

• Pyridine (catalyst)

• Ethanol (for recrystallization)

Procedure:

• A mixture of 1,3-dimethylbarbituric acid and a slight excess of acetic anhydride is prepared in a round-bottom flask.

• A catalytic amount of pyridine is added to the mixture.

• The reaction mixture is heated under reflux for several hours.

• After cooling, the excess acetic anhydride is removed under reduced pressure.

• The resulting solid is recrystallized from ethanol to yield pure 5-Acetyl-1,3-dimethylbarbituric Acid.

Caption: General workflow for the synthesis of 5-Acetyl-1,3-dimethylbarbituric Acid.

Spectroscopic Characterization

NMR Spectroscopy:

• Prepare solutions of the compound in both a non-polar solvent (e.g., CDCl₃) and a polar, protic solvent (e.g., DMSO-d₆ or CD₃OD) to observe shifts in the tautomeric equilibrium.

• Acquire ¹H and ¹³C NMR spectra for each solution.

• Integrate the signals corresponding to the keto and enol forms in the ¹H NMR spectra to determine the tautomeric ratio in each solvent.

IR Spectroscopy:

• Acquire an IR spectrum of the solid compound using a KBr pellet or as a Nujol mull.

• For solution-state analysis, use a suitable solvent that has minimal interference in the regions of interest (e.g., CCl₄).

UV-Vis Spectroscopy:

• Prepare dilute solutions of the compound in solvents of varying polarity (e.g., hexane, ethanol, water).

• Record the UV-Vis absorption spectrum for each solution over a range of approximately 200-400 nm.

Conclusion

The tautomerism of 5-Acetyl-1,3-dimethylbarbituric Acid presents a compelling case study in structural analysis. By leveraging the distinct spectroscopic signatures of the keto and enol forms, researchers can gain a comprehensive understanding of this molecule's behavior in different chemical environments. The judicious application of NMR, IR, and UV-Vis spectroscopy, guided by the principles outlined in this guide, will enable the accurate characterization and quantification of these tautomeric species, a critical step in the journey of drug discovery and development.

References

• Schematic representations of various barbituric acid tautomers along... - ResearchGate. Available at: [Link]

• Synthesis and characterization of some 5-acetylbarbituric based thiosemicarbazone derivatives.† - Sciforum. Available at: [Link]

• Preparation of 5-Formyl- and 5-Acetylbarbituric Acids. Including the Corresponding Schiff Bases and Phenylhydrazones | Request PDF - ResearchGate. Available at: [Link]

• A semiempirical MO study of tautomerism and the electronic structure of barbituric acid - Indian Academy of Sciences. Available at: [Link]

• Quantum Chemical Studies on Tautomerism of Barbituric Acid in Gas Phase and in Solution. Available at: [Link]

• (PDF) Synthesis and Characterization of Some 5-Acetylbarbituric Based Thiosemicarbazone Derivatives - ResearchGate. Available at: [Link]

• The mechanism of proton transfer and tautomerism in barbituric acid: A theoretical study. Available at: [Link]

• Barbituric Acid Tautomers: DFT Computations of Keto- Enol Conversions, Frontier Molecular Orbitals and Quadrupole Coupling Const - Biointerface Research in Applied Chemistry. Available at: [Link]

• The mechanism of proton transfer and tautomerism in barbituric acid: A theoretical study - Eurasian Chemical Communications. Available at: [Link]

• Tautomeric behaviors of 5-arylazobarbituric acids in different concentrations - ResearchGate. Available at: [Link]

• DFT ab initio study of the keto-enol tautomerism of barbituric acid - ResearchGate. Available at: [Link]

• synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. Available at: [Link]

• C-13 NMR spectra of barbituric acid derivatives. II - PubMed. Available at: [Link]

• 5-Acetyl-1,3-dimethylbarbituric | CAS#:58713-03-4 | Chemsrc. Available at: [Link]

• Stabilization of Meldrum's Acid Dimer and 1,3-Dimethylbarbituric Acid Trimer– A Theoretical Study | Jordan Journal of Chemistry (JJC). Available at: [Link]

• Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and Theoretical Study - Semantic Scholar. Available at: [Link]

• Detection and Quantitative Analysis for 2-Thiobarbituric Acid Utilizing Uv-Visible Spectrophotometer. Available at: [Link]

• STUDY OF TAUTOMERIC EQUILIBRIUM AND POLYMORPHISM OF THIOBARBITURIC ACID AND ITS DERIVATIVES - ResearchGate. Available at: [Link]

• Barbituric and thiobarbituric acids: a conformational and spectroscopic study - PubMed. Available at: [Link]

• 1,3-Dimethylbarbituric acid - Optional[1H NMR] - Spectrum - SpectraBase. Available at: [Link]

Sources

• 1. repository.gatech.edu [repository.gatech.edu]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 5-Acetyl-1,3-dimethylbarbituric Acid

As laboratory professionals, our responsibility extends beyond discovery and innovation to ensuring that our work is conducted with the highest regard for safety and environmental stewardship. The management of chemical waste is a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Acetyl-1,3-dimethylbarbituric acid, a derivative of barbituric acid used in various research applications.[1] Adherence to these procedures is essential not only for regulatory compliance but also for the protection of ourselves, our colleagues, and the environment.

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is paramount. 5-Acetyl-1,3-dimethylbarbituric acid, like many specialized reagents, requires careful handling. The primary hazards, as identified in safety data sheets (SDS) for the compound and its close relatives, are significant.[2][3]

Key Hazards:

• Acute Oral Toxicity: The substance is harmful if swallowed.[2]

• Severe Eye Damage: Direct contact can cause serious, potentially irreversible, eye damage.[2]

This risk profile mandates the use of appropriate Personal Protective Equipment (PPE) at all times, including during disposal procedures. The causality is clear: engineering controls and PPE are the primary barriers preventing exposure to a substance known to cause harm upon ingestion or contact.

Table 1: Summary of Safety Information

Hazard Category	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral		Warning	H302: Harmful if swallowed[2]
Serious Eye Damage		Danger	H318: Causes serious eye damage[2]

The Regulatory Landscape: A "Cradle-to-Grave" Responsibility

The disposal of laboratory chemicals is governed by stringent regulations. In the United States, the Environmental Protection Agency (EPA) oversees hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[4][5] This framework establishes a "cradle-to-grave" responsibility, meaning the generator of the waste (the laboratory) is legally responsible for it from generation to final, safe disposal.[6]

While 5-Acetyl-1,3-dimethylbarbituric acid is not specifically a "listed" hazardous waste by the EPA, it is prudent and often required by institutional policy to treat all chemical waste as hazardous unless explicitly determined otherwise.[6] As a pharmaceutical compound, it falls under a category of waste that receives significant regulatory scrutiny.[4][7][8] Always consult your institution's Environmental Health & Safety (EH&S) office, as local and state regulations may be more stringent than federal rules.[9][10]

Core Principles for Safe Disposal

A robust disposal plan is built on three foundational principles: waste minimization, segregation, and proper containerization.

• Waste Minimization: The most effective disposal strategy is to generate less waste. This can be achieved by ordering only the quantity of chemical needed for your experiments, reducing the scale of experiments where possible, and maintaining a clear chemical inventory to avoid redundant purchases.[9][11]

• Segregation: Never mix different chemical waste streams unless directed to by a specific, validated protocol. Incompatible wastes can react violently, produce toxic gases, or create a more complex and hazardous mixture that is difficult and expensive to dispose of.[10][12] Keep solids and liquids separate, and segregate waste by hazard class (e.g., acids, bases, flammables, oxidizers).[10][11]

• Containerization: Waste must be stored in containers that are in good condition and chemically compatible with their contents.[10][11] The container must be kept closed except when adding waste and must be clearly labeled.[10]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to safely disposing of 5-Acetyl-1,3-dimethylbarbituric acid in solid form, in solution, or as contaminated labware.

Step 1: Select Appropriate Personal Protective Equipment (PPE) Before beginning any waste handling, don the following PPE to mitigate exposure risks:

• Eye Protection: Chemical splash goggles are mandatory. Given the risk of severe eye damage, a face shield worn over goggles is strongly recommended.[2][13]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are required.

• Body Protection: A lab coat must be worn.[14]

Step 2: Characterize and Segregate the Waste Identify the physical form of the waste.

• Unused or Expired Solid: Pure, unused, or expired 5-Acetyl-1,3-dimethylbarbituric acid.

• Contaminated Labware: Items such as weigh boats, gloves, or pipette tips that are contaminated with the solid chemical.

• Solutions: Aqueous or solvent-based solutions containing the dissolved compound.

Step 3: Prepare the Hazardous Waste Container

• Select a Compatible Container: For solid waste, a sealable, wide-mouth plastic container is suitable. For liquid waste, use a plastic or glass carboy compatible with the solvent.[9][11]

• Label the Container: This is a critical step for safety and compliance. Affix a "Hazardous Waste" label provided by your institution's EH&S department.[10] The label must include:

  • The words "Hazardous Waste".[10]

  • The full, unabbreviated chemical name: "5-Acetyl-1,3-dimethylbarbituric Acid".[10]

  • For solutions, list all components and their approximate percentages.

  • The date accumulation started.[9]

Step 4: Transfer Waste into the Labeled Container

• Solids and Contaminated Labware: Carefully place the solid waste and any contaminated disposable materials directly into the pre-labeled solid waste container. Avoid generating dust.[2][14]

• Solutions: Using a funnel, carefully pour liquid waste into the pre-labeled liquid waste container. Do not leave the funnel in the container; cap it immediately after adding waste.[10]

• Do Not Overfill: Leave at least 10% headspace in liquid containers to allow for expansion.

Step 5: Store Waste in a Satellite Accumulation Area (SAA)

• The SAA is a designated location in the lab, at or near the point of waste generation, for storing hazardous waste.[9][10]

• Ensure the SAA is under the control of laboratory personnel.[10]

• Segregate the waste container from incompatible chemicals within the SAA.[10]

• Inspect the container weekly for any signs of leakage.[10]

Step 6: Arrange for Professional Disposal

• Once the waste container is nearly full (e.g., 90%), or if it has been accumulating for a designated period (often 12 months), contact your institution's EH&S department to request a waste pickup.[9][10]

• Do not attempt to dispose of the chemical through standard trash or by flushing it down the drain.[8] The final disposal must be carried out by a licensed hazardous waste management facility.[2][15]

Emergency Procedures: Spill Management

Accidental spills must be treated as hazardous waste incidents.

• Alert Personnel: Immediately notify others in the area.

• Assess the Spill: If the spill is large or you feel unable to manage it safely, evacuate the area and contact your institution's emergency response line.

• Contain the Spill: For small, manageable spills, use a chemical spill kit. Absorb liquids with an inert material (e.g., vermiculite or sand). For solids, carefully sweep them up, avoiding dust generation.

• Package and Label: Place all cleanup materials, including contaminated PPE, into a hazardous waste container and label it clearly as "Spill Debris containing 5-Acetyl-1,3-dimethylbarbituric Acid".[6]

• Decontaminate: Clean the spill area thoroughly.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 5-Acetyl-1,3-dimethylbarbituric Acid.

Caption: Decision workflow for the disposal of 5-Acetyl-1,3-dimethylbarbituric Acid.

By integrating these protocols into your laboratory's standard operating procedures, you contribute to a culture of safety and ensure that your valuable research is not overshadowed by preventable accidents or regulatory non-compliance.

References

• University of Pennsylvania, EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• Vanderbilt University. (n.d.). Guide to Managing Laboratory Chemical Waste. Retrieved from [Link]

• Hermann, T. W. (1976). Kinetics and mechanism of degradation of some 5 allylbarbituric acid derivatives. II. Mechanism of 5,5 diallylbarbituric acid degradation as a function of pH. Pharmazie, 31(6), 368-72.
• Doorenbos, N. J. (1971). Synthesis and alkaline decomposition of 5-alkyl-5-(1-methyl-3-oxobutyl)

• Chemsrc. (2025, September 21). 5-Acetyl-1,3-dimethylbarbituric. Retrieved from [Link]

• Garrett, E. R., Bojarski, J., & Yakatan, G. J. (1971). Kinetics of hydrolysis of barbituric acid derivatives. Journal of Pharmaceutical Sciences, 60(8), 1145-54.

• Stericycle. (2025, May 20). USP 800 & Hazardous Drug Disposal. Retrieved from [Link]

• Fahad, A. A. (2022). Barbituric Acids: A Review of Preparation, Reactions and Biological Applications. Biomedicine and Chemical Sciences, 1(4), 295-305.

• Georgia Institute of Technology. (n.d.). SYNTHESIS OF BARBITURIC ACID DERIVATIVES. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

• American Society of Health-System Pharmacists. (n.d.). Guidelines on Handling Hazardous Drugs. Retrieved from [Link]

• PharmWaste Technologies, Inc. (n.d.). EPA Subpart P Regulations - HW Drugs. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• NYS Department of Environmental Conservation. (n.d.). Management Of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Dimethylbarbituric acid. Retrieved from [Link]

Sources

• 1. journals.irapa.org [journals.irapa.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 5. epa.gov [epa.gov]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. ashp.org [ashp.org]
• 8. Management Of Hazardous Waste Pharmaceuticals - NYSDEC [dec.ny.gov]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. research.columbia.edu [research.columbia.edu]
• 11. acewaste.com.au [acewaste.com.au]
• 12. canterbury.ac.nz [canterbury.ac.nz]
• 13. 5-Acetyl-1,3-dimethylbarbituric Acid | 58713-03-4 | TCI EUROPE N.V. [tcichemicals.com]
• 14. carlroth.com [carlroth.com]
• 15. fishersci.com [fishersci.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Acetyl-1,3-dimethylbarbituric Acid

Introduction: A Proactive Stance on Laboratory Safety

As researchers and scientists in drug development, our work with novel chemical entities demands a rigorous and proactive approach to safety. 5-Acetyl-1,3-dimethylbarbituric Acid, a derivative of barbituric acid, is a compound that requires careful handling. While specific toxicological data for this derivative is not extensively published, we can establish a robust safety protocol by examining the known hazards of its parent compound, 1,3-dimethylbarbituric acid. This guide provides essential, immediate safety and logistical information, focusing on the correct selection and use of Personal Protective Equipment (PPE). Our primary goal is to create a self-validating system of safety that protects researchers from potential exposure at every stage of handling.

Disclaimer: The following recommendations are based on the hazard profile of the closely related compound, 1,3-dimethylbarbituric acid. It is imperative to consult the specific Safety Data Sheet (SDS) for 5-Acetyl-1,3-dimethylbarbituric Acid if available and to perform a risk assessment for your specific laboratory conditions.

Hazard Assessment: Understanding the Risks

Based on data from its parent compound, 5-Acetyl-1,3-dimethylbarbituric Acid should be treated as a hazardous substance. The primary routes of exposure are ingestion, eye contact, and inhalation of dust particles.[1]

The established hazards are significant:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[2][3][4] Ingestion can lead to adverse health effects, necessitating immediate medical attention.[2][5]

• Serious Eye Damage (Category 1): Causes serious, potentially irreversible eye damage upon contact.[2][3][4] This is the most severe hazard classification and underscores the criticality of mandatory eye protection.

• Respiratory Irritation: As a fine powder, the compound poses a risk of respiratory tract irritation if dust is generated and inhaled.[2][6]

Core PPE Requirements: Your Last Line of Defense

Personal Protective Equipment (PPE) is the final barrier between a researcher and a hazardous chemical.[7] Its effectiveness is contingent on proper selection, use, and maintenance.

Eye and Face Protection: A Non-Negotiable Mandate

Given the classification as a Category 1 eye hazard, robust eye and face protection is paramount.

• Causality: The chemical can cause severe corneal damage. Standard safety glasses are insufficient as they do not protect against splashes or fine dust that can circulate in the air and get under the lens.[8][9]

• Protocol:

  • Primary Protection: At a minimum, chemical splash goggles that conform to EN166 or OSHA 29 CFR 1910.133 standards must be worn at all times in the laboratory where this compound is handled.[5]

  • Secondary Protection: When handling larger quantities (>1g) or when there is a significant risk of splashing or dust generation (e.g., weighing, transferring powder), a full-face shield must be worn in addition to chemical splash goggles.[9][10] This provides a secondary barrier protecting the entire face.

Skin and Body Protection: An Impermeable Barrier

• Causality: While the parent compound is not classified as a skin irritant, direct skin contact should always be avoided to prevent potential absorption and sensitization.[3][11] Contaminated clothing can also serve as a secondary source of exposure.

• Gloves:

  • Selection: No single glove material is impervious to all chemicals. For handling solid powders, nitrile or neoprene gloves are recommended.[12] Always use powder-free gloves to prevent airborne contamination of the powder.[9]

  • Protocol: Double-gloving is a best practice when handling hazardous powders. Change gloves every 30-60 minutes or immediately if you suspect contamination or notice any degradation (e.g., tears, discoloration).[9] Wash hands thoroughly after removing gloves.[12]

• Laboratory Coat/Gown:

  • Selection: A long-sleeved laboratory coat is mandatory. For operations with a higher risk of spills, a disposable, fluid-resistant gown that provides full coverage is recommended.[1] Gown cuffs should be tucked under the outer glove.[9]

  • Protocol: Laboratory coats must be kept fully fastened. Do not wear lab coats outside of the designated laboratory area to prevent cross-contamination.[10]

Respiratory Protection: Controlling Inhalation Exposure

• Causality: Fine chemical powders can easily become aerosolized during handling, creating an inhalation hazard.[6][13] Engineering controls are the first line of defense, but respiratory protection is required when these are insufficient or during specific high-risk procedures.

• Protocol:

  • Engineering Controls: All weighing and transfer operations involving this powder must be conducted within a certified chemical fume hood or a powder containment balance enclosure to minimize dust generation.[6][7]

  • Required Respiratory Protection: When dusts are generated, a respirator is required.[2] A NIOSH-approved N95 respirator or a respirator with a P2 filter is the minimum requirement for protection against fine dust particles.[2][5][8] Ensure proper fit testing for the selected respirator to prevent leaks.

PPE Selection and Qualification

Protection Type	Specification	Rationale for Use
Eye/Face	Chemical splash goggles (ANSI Z87.1 / EN166 compliant). Full-face shield.	Primary Hazard: Causes serious eye damage (Category 1). Goggles provide a seal against dust and splashes. A face shield adds a second layer of protection.[2][5][10]
Hand	Powder-free nitrile or neoprene gloves. Double-gloving recommended.	Prevents skin contact and absorption. Powder-free variants prevent aerosolizing contaminated dust. Double-gloving provides extra protection against tears.[9][12]
Body	Long-sleeved, fully-fastened lab coat. Disposable, fluid-resistant gown for high-risk tasks.	Protects skin from contamination and prevents carrying contaminants outside the lab.[1][5]
Respiratory	NIOSH-approved N95 respirator or P2-filter respirator.	Required when dust may be generated, even within a fume hood, to prevent inhalation of harmful particles.[2][5][8]

Procedural Guide: A Step-by-Step Workflow for Safety

Safe Handling Workflow Diagram

Caption: Workflow for handling 5-Acetyl-1,3-dimethylbarbituric Acid.

Experimental Protocol: Step-by-Step Handling

• Preparation:

  • Designate a work area inside a certified chemical fume hood.[7]

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[5]

  • Place absorbent, disposable bench covers on the work surface.[6]

  • Assemble all necessary equipment (spatulas, weigh boats, containers) before handling the compound.

• Donning PPE:

  • Put on your lab coat or gown, ensuring it is fully fastened.

  • Don your N95/P2 respirator, performing a seal check.

  • Put on chemical splash goggles, followed by a face shield.

  • Don your first pair of nitrile gloves, tucking your gown's sleeves into them.

  • Don the second pair of gloves over the first.

• Handling the Compound (Inside Fume Hood):

  • Carefully open the container, pointing it away from your face.

  • Use a dedicated spatula to gently transfer the required amount of powder. Avoid dropping or tapping motions that could generate dust.[6]

  • Close the primary container immediately after use.[6]

  • Perform all manipulations at least 6 inches (15 cm) inside the fume hood sash.[7][10]

• Cleanup and Decontamination:

  • Following the procedure, gently wipe down the spatula and any equipment with a damp cloth to remove residual powder. Dispose of the cloth as hazardous waste.

  • Wipe down the work surface within the fume hood.

  • Seal all waste in a clearly labeled, dedicated hazardous waste container.[3]

Spill and Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding eyelids open.[2][5] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention from an ophthalmologist.[2]

• Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with soap and plenty of water.[5]

• Ingestion: Do NOT induce vomiting.[11] Rinse mouth with water and seek immediate medical attention.[2][5]

• Minor Spill (in fume hood):

  • Alert others in the area.

  • Gently cover the spill with absorbent material.

  • Carefully collect the material using a wet cleaning method or a HEPA-filtered vacuum.[6] Avoid dry sweeping.

  • Place all cleanup materials in a sealed hazardous waste container.

• Major Spill: Evacuate the area and contact your institution's emergency response team.

Disposal Plan: Preventing Environmental Contamination

• Chemical Waste: All waste containing 5-Acetyl-1,3-dimethylbarbituric Acid must be disposed of as hazardous chemical waste.[3][5] Do not mix with other waste streams.[2]

• Contaminated PPE: All disposable PPE (gloves, gowns, bench covers, respirator) used during handling must be considered contaminated. Place it in a sealed, labeled hazardous waste bag immediately after doffing.[11]

• Containers: Handle uncleaned, empty containers as you would the product itself.[2][11] They must be disposed of through an approved waste disposal plant.[2][5] Never rinse containers into the drain.[3][11]

Conclusion: Building a Culture of Safety

The safe handling of 5-Acetyl-1,3-dimethylbarbituric Acid is achieved not by a single action, but by the consistent application of a multi-layered safety strategy. By understanding the hazards, selecting the correct PPE based on causality, and adhering to rigorous handling and disposal protocols, we build a self-validating system of safety. This approach not only ensures regulatory compliance but, more importantly, fosters a laboratory environment where scientific discovery can thrive without compromising the well-being of the researcher.

References

• Sigma-Aldrich. (2025). SAFETY DATA SHEET for 1,3-Dimethylbarbituric acid.
• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Dimethylbarbituric acid.
• Chemos GmbH & Co.KG. (2021). Safety Data Sheet: 1,3-Dimethylbarbituric acid.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET for 1,3-Dimethylbarbituric acid.
• Fisher Scientific. (2025). SAFETY DATA SHEET for 1,3-Dimethylbarbituric acid.
• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• University of California, Riverside - Environment, Health & Safety. (n.d.). Weighing Hazardous Powders in the Laboratory.
• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs.
• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory.
• De Dietrich Process Systems. (n.d.). Handling Hazardous Bulk Solids and Powders: Safety First!.
• LeelineWork. (2026). What PPE Should You Wear When Handling Acid 2026?.
• GZ Industrial Supplies. (2026). Safe Handling Practices for Laboratory Chemicals.
• Pharmacy Purchasing & Products. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• KPA. (2025). Safety Rules in Chemical Laboratories: A Practical Guide.

Sources

• 1. gerpac.eu [gerpac.eu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.com [fishersci.com]
• 6. ehs.wisc.edu [ehs.wisc.edu]
• 7. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. pppmag.com [pppmag.com]
• 10. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. chemos.de [chemos.de]
• 12. gz-supplies.com [gz-supplies.com]
• 13. ddpsinc.com [ddpsinc.com]